2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane

• CAS: 129601-61-2

Core Science & Biosynthesis

Structural elucidation of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane

This guide outlines the structural elucidation of 2-Acetamido-2-deoxy-

-D-glucopyranosylnitromethane (also referred to as 1-deoxy-1-nitromethyl-2-acetamido-2-deoxy- -D-glucopyranose ).[1] This compound represents a class of C-glycosides where the anomeric oxygen is replaced by a nitromethyl group, conferring hydrolytic stability and potential utility as a metabolic probe or transition-state mimetic.[1]

Structural Elucidation of 2-Acetamido-2-deoxy- -D-glucopyranosylnitromethane

Technical Whitepaper & Protocol

Executive Summary

The structural validation of 2-Acetamido-2-deoxy-

-D-glucopyranosylnitromethane requires a rigorous differentiation from its -anomer and potential acyclic nitroaldol byproducts.[1] The core diagnostic challenge lies in establishing the -C-glycosidic linkage (trans-diaxial geometry) and confirming the integrity of the nitromethyl side chain .[1] This guide provides a self-validating analytical workflow using High-Resolution Mass Spectrometry (HRMS), 1D/2D NMR spectroscopy, and IR profiling.

Chemical Context & Synthetic Origin

Understanding the synthesis helps anticipate impurities. This compound is typically generated via the Henry reaction (nitroaldol condensation) or radical addition of nitromethane to a GlcNAc derivative.

• Target Structure: A pyranose ring with a

  -1 nitromethyl group.[1]

• Critical Stereochemistry: The

  -configuration places the bulky nitromethyl group in an equatorial position (in the chair), trans to the C-2 acetamido group.[1]

• Common Impurities:

  -anomer (cis-relationship), acyclic nitroaldols, or elimination products (nitroalkenes).[1]

Elucidation Strategy: The "Triad of Proof"

The elucidation logic follows three pillars:

• Elemental Confirmation: HRMS and IR to prove the presence of the nitro group and molecular formula.

• Stereochemical Assignment (NMR): Using scalar coupling (

  -values) to prove the trans-diaxial arrangement of H-1 and H-2.

• Connectivity Mapping (2D NMR): Linking the nitromethyl protons to the pyranose ring.

Logic Flow Diagram

The following decision tree illustrates the critical path for confirming the structure.

Figure 1: Decision tree for the structural assignment of the target C-glycoside.

Detailed Experimental Protocols

Protocol A: High-Resolution Mass Spectrometry (HRMS)

• Objective: Confirm molecular formula

  (MW Da).

• Method: Electrospray Ionization (ESI) in Positive Mode.

• Expected Signal:

  • [1]
  • [1]

• Validation: Mass error must be

  ppm.

Protocol B: Infrared Spectroscopy (FT-IR)

• Objective: Verify the Nitro (

  ) and Amide functionalities.

• Sample Prep: ATR (Attenuated Total Reflectance) on neat solid.

• Diagnostic Bands:

  • Nitro (asymmetric):

    (Strong)[1]

  • Nitro (symmetric):

    (Strong)[1]

  • Amide I (C=O):

    [1]

  • Amide II (N-H):

    [1]

Protocol C: NMR Spectroscopy (The "Gold Standard")

• Solvent:

  or (Methanol-d4) is preferred to minimize OH signal overlap.[1]

• Instrument: 500 MHz or higher recommended for resolution of H-1 multiplets.[1]

1. H NMR Analysis (Proton Assignment)

The anomeric proton (H-1) is the structural anchor. In C-glycosides, H-1 is attached to a carbon, not an oxygen, shifting it upfield relative to O-glycosides.[1]

Proton	Approx. Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)	Structural Insight
H-1	3.90 – 4.30	ddd		Large confirms -anomer (axial-axial).
H-2	3.80 – 4.00	q / t (app)		Confirms gluco-configuration (trans-diaxial to H-3).
	4.50 – 4.90	dd / m	,	Diastereotopic protons adjacent to the nitro group.[1]
NHAc	1.90 – 2.05	s	-	Acetyl methyl group singlet.[1]

Key Diagnostic: The coupling constant

is the definitive discriminator.

• -Anomer: Hz (Trans-diaxial relationship).[1]
• -Anomer: – Hz (Cis-equatorial/axial relationship).[1]

2. C NMR Analysis (Carbon Skeleton)

• C-1 (Anomeric): Appears at

  ppm .[1] This is significantly upfield from O-glycosides ( ppm).[1]
• : Appears at ppm , often overlapping with C-1 or C-3/4/5 but distinguishable by DEPT-135 (inverted phase for ).[1]

• C=O (Amide):

  ppm.

3. 2D NMR Experiments

• COSY: Trace the spin system from H-1

  H-2 H-3 to confirm the gluco-ring connectivity.

• HSQC: Correlate the H-1 proton to the upfield C-1 carbon (

  ppm), confirming the C-glycosidic nature.

• HMBC: Look for long-range coupling from the Nitromethyl protons (

  ) to C-1 and C-2, proving the attachment point.[1]

• NOESY / 1D-NOE:

  • Irradiate H-1 .[1]

  • Observation: Strong enhancement of H-3 and H-5 .[1]

  • Conclusion: H-1, H-3, and H-5 are all on the same face of the ring (axial), confirming the

    -configuration .[1]

Comparative Data Table

Feature	Target ( -Anomer)	Isomer ( -Anomer)	Isomer (Mannose Epimer)
(Hz)	9.5 – 10.5 (Large)	3.5 – 5.0 (Small)	Small (Eq-Ax)
H-1 NOE	H-3, H-5 (Axial set)	H-2 (Equatorial)	H-2
C-1 Shift	ppm	ppm	ppm
Stability	High (Hydrolytically stable)	High	High

References

• Petruš, L., & Petrušová, M. (2001). Preparation of 1-deoxy-1-nitro-aldoses and their conversion to other glycoconjugates. In Glycoscience: Chemistry and Chemical Biology. Springer. (Foundational text on the "Nitromethane Route" for C-glycosides).
• Karplus, M. (1963). Vicinal Proton Coupling in Nuclear Magnetic Resonance. Journal of the American Chemical Society.
• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley. (Standard reference for IR and NMR shifts of nitro and amide groups).
• Du, Y., et al. (2006). Stereoselective synthesis of 1-C-nitromethyl-iminosugars. Tetrahedron.
• Cañada, F. J., et al. (1995). Conformational analysis of C-glycosides by NMR. Carbohydrate Research.

Sources

• 1. 2-Acetamido-2-deoxy-α-D-glucopyranose [webbook.nist.gov]

Analytical Profiling of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane via ESI-MS/MS

Executive Summary & Strategic Context

2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (CAS: 129601-61-2) represents a critical class of C-glycosides—synthetic mimics of carbohydrates where the anomeric oxygen is replaced by a methylene bridge. Unlike their O-glycoside counterparts, these molecules possess a non-hydrolyzable C-C bond at the anomeric center, rendering them resistant to enzymatic degradation by glycosidases.

This stability makes them high-value targets in drug development as:

• Transition State Mimics: Inhibitors for hexosaminidases involved in metabolic disorders.

• Synthetic Scaffolds: Precursors for the Nef reaction to generate C-formyl glycosides (aldehydes) used in chain elongation.

The Analytical Challenge: Standard glycan analysis relies on the lability of the glycosidic bond (Y-ion formation). Because this molecule lacks a labile O-glycosidic linkage, its mass spectral behavior differs fundamentally from standard N-acetylglucosamine (GlcNAc). This guide details a specialized ESI-MS/MS workflow focusing on cross-ring cleavage pathways and negative-ion mode fragmentation driven by the electron-withdrawing nitro group.

Mechanistic Insight: Fragmentation Logic

To interpret the spectra accurately, one must understand the underlying gas-phase chemistry.

Stability of the C-Glycosidic Bond

In standard GlcNAc derivatives, Collision-Induced Dissociation (CID) triggers a retro-aldol mechanism or proton transfer that cleaves the anomeric C-O bond, yielding dominant

(oxonium) and ions.

• In GlcNAc-nitromethane: The

  bond is robust. Low-energy CID will not easily eject the nitromethane group. Instead, energy redistributes across the pyranose ring, leading to Cross-Ring Cleavages (A-type ions) .

The Nitro Group Influence (Negative Mode)

The nitro group (

) is strongly electron-withdrawing, increasing the acidity of the -protons (the methylene linking the sugar and nitro group).

• Ionization: The molecule ionizes efficiently in Negative Mode (

  ).

• Fragmentation: The primary neutral loss is often

  (47 Da) or the radical (46 Da), a signature of aliphatic nitro compounds.

Visualization of Fragmentation Pathways

The following diagram illustrates the divergent fragmentation logic between Positive and Negative modes.

Figure 1: Divergent fragmentation pathways. Positive mode confirms the sugar ring structure via A-ions; Negative mode confirms the nitromethyl modification.

Experimental Methodology

Sample Preparation

Carbohydrate derivatives are polar and non-volatile. Proper solvation is key to stable spray.

• Stock Solution: Dissolve 1 mg of analyte in 1 mL 50:50 Methanol/Water.

• Working Solution: Dilute to 10 µM (approx 2.6 µg/mL) in 50:50 Acetonitrile/Water + 0.1% Formic Acid (for Positive Mode) or 5 mM Ammonium Acetate (for Negative Mode).

  • Note: Avoid high concentrations of inorganic salts (Na+, K+) as they suppress the protonated signal and complicate fragmentation spectra.

LC-MS/MS Configuration

Direct infusion is suitable for pure standards, but HILIC chromatography is required for complex mixtures (e.g., reaction monitoring).

Parameter	Setting	Rationale
Column	Amide-HILIC (e.g., TSKgel Amide-80)	Retains polar glycans that elute in void volume on C18.
Mobile Phase A	10 mM Ammonium Acetate (pH 4.5)	Provides buffer for ionization; pH 4.5 balances + and - modes.
Mobile Phase B	Acetonitrile	High organic content required for HILIC retention.
Gradient	90% B to 50% B over 15 mins	Gradual increase in water elutes the polar GlcNAc derivative.
Ion Source	ESI (Electrospray Ionization)	Soft ionization prevents in-source thermal degradation of the nitro group.
Capillary Voltage	3.0 kV (+) / 2.5 kV (-)	Lower voltage in negative mode reduces discharge.
Desolvation Temp	250°C	Moderate heat; carbohydrates can char or dehydrate at >350°C.

Step-by-Step Analytical Protocol

Phase 1: Precursor Ion Validation (Full Scan)

• Set Mode: Positive ESI (

  ).

• Scan Range: m/z 100–500.

• Target: Look for m/z 265.1 (

  ) and m/z 287.1 ( ).

  • Self-Validation: If

    is the base peak, the sample is too salty. Repurify or rely on sodium adduct fragmentation (which requires higher collision energy).

• Switch Mode: Negative ESI (

  ).

• Target: Look for m/z 263.1 (

  ).

  • Note: This signal should be intense due to the nitro group. If absent, check pH (ensure it is basic enough to deprotonate, or use Ammonium Acetate).

Phase 2: Structural Elucidation (MS/MS)

• Isolate m/z 265.1 (Positive) with a width of 1.0 Da.

• Ramp Collision Energy (CE): 10–40 eV.

• Observe Transitions:

  • Low CE (10-15 eV): Loss of water (

    247).

  • Med CE (20-25 eV): Loss of acetamido group (

    ).

  • High CE (30+ eV): Cross-ring cleavages. Look for

    ions (loss of fragment). This confirms the pyranose ring integrity.

Phase 3: Nitro Group Confirmation

• Isolate m/z 263.1 (Negative).

• Apply CE: 15–25 eV.

• Validate: Presence of peak at m/z 216 (

  ). This specific neutral loss of 47 Da is the "fingerprint" of the primary nitroalkane moiety.

Data Interpretation & Troubleshooting

Analytical Workflow Diagram

The following flowchart guides the decision-making process during analysis.

Figure 2: Decision tree for optimizing MS acquisition parameters.

Quantitative Data Summary (Expected)

Ion Species	m/z (Monoisotopic)	Diagnostic Fragment	Interpretation
	265.1030	247.09 (- )	Dehydration (common in sugars)
	265.1030	204.08 (- )	Rare in C-glycosides; indicates high energy
	287.0850	227.06 (- )	Loss of acetyl group from amide
	263.0880	216.08 (- )	Confirmation of Nitromethyl group

References

• Harvey, D. J. (2000).[1] Collision-Induced Fragmentation of Underivatized N-Linked Carbohydrates Ionized by Electrospray.[1] Journal of Mass Spectrometry.[1][2] [Link]

• Norsikian, S., et al. (2023). C-Glycopyranosyl aldehydes: emerging chiral synthons in organic synthesis. RSC Advances. [Link]

• Holčapek, M., et al. (2010). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds... Journal of Mass Spectrometry.[1][2] [Link]

• Zaia, J. (2004). Mass spectrometry of oligosaccharides.[1][2][3][4][5][6][7] Mass Spectrometry Reviews. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Fragmentation of negative ions from carbohydrates: part 1. Use of nitrate and other anionic adducts for the production of negative ion electrospray spectra from N-linked carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass Spectrometry of Glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of Protein O-GlcNAcylation by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]
• 7. Populations of Metal-Glycan Structures Influence MS Fragmentation Patterns - PMC [pmc.ncbi.nlm.nih.gov]

Stereochemistry of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane

An In-depth Technical Guide to the Stereochemistry of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the stereochemistry of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane, a derivative of the ubiquitous monosaccharide N-acetylglucosamine (GlcNAc). The introduction of a nitromethane group at the anomeric carbon creates a unique C-glycoside analogue with significant potential in medicinal chemistry and glycobiology. This document delves into the critical stereochemical features of this molecule, including the factors governing the configuration at its six chiral centers and the conformational dynamics of the pyranose ring. We will explore a proposed synthetic pathway, the underlying principles dictating stereochemical outcomes, and the analytical techniques essential for its structural elucidation. This guide is intended to serve as a valuable resource for researchers engaged in the synthesis and application of carbohydrate-based therapeutics and chemical probes.

Introduction: The Significance of C-Glycoside Analogues

Carbohydrates play a pivotal role in a myriad of biological processes, from cellular recognition to pathogen invasion. The glycosidic bond (an O-, N-, or S-linkage) is, however, often a point of metabolic instability, susceptible to enzymatic cleavage by glycosidases. The replacement of the exocyclic anomeric oxygen with a methylene group, creating a C-glycoside, results in a non-hydrolyzable isostere. These C-glycoside analogues are invaluable tools in glycobiology and are actively pursued as potential therapeutic agents due to their enhanced stability.

2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (C₉H₁₆N₂O₇, CAS 129601-61-2) is a C-glycosyl compound derived from N-acetyl-D-glucosamine.[1][2] Its structure presents a fascinating interplay of steric and stereoelectronic effects that dictate its three-dimensional architecture. A thorough understanding of its stereochemistry is paramount for designing molecules that can effectively mimic natural carbohydrates and interact with biological targets.

Proposed Synthetic Strategy: Achieving Stereocontrol

The synthesis of C-glycosides, particularly with a defined anomeric configuration, is a formidable challenge in carbohydrate chemistry. The strategy for preparing 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane hinges on the stereoselective formation of a carbon-carbon bond at the anomeric center. A plausible and effective approach involves the nucleophilic addition of a nitromethane anion to a suitable electrophilic glucosyl donor.

The stereochemical outcome at the anomeric carbon is critically influenced by the neighboring group participation of the acetamido group at the C-2 position.[3] This participation leads to the formation of a rigid oxazolinium intermediate, which effectively shields one face of the molecule, directing the incoming nucleophile to the opposite face to yield the desired β-anomer.

Experimental Protocol: A Step-by-Step Methodology

• Protection of the Hydroxyl Groups: Starting from commercially available N-acetyl-D-glucosamine, the hydroxyl groups at C-3, C-4, and C-6 are protected, typically as acetyl esters, to prevent side reactions. This is commonly achieved using acetic anhydride in pyridine.

• Activation of the Anomeric Center: The anomeric hydroxyl group is converted into a good leaving group, such as a halide (e.g., chloride or bromide) or a trichloroacetimidate.

• C-Glycosylation Reaction: The protected and activated sugar is then reacted with the sodium salt of nitromethane (prepared by treating nitromethane with a base like sodium hydride or sodium ethoxide) in an aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF). The C-2 acetamido group participates to form an oxazolinium intermediate, which directs the attack of the nitromethane anion from the β-face.

• Deprotection: The final step involves the removal of the acetyl protecting groups, typically under basic conditions (e.g., Zemplén deacetylation with a catalytic amount of sodium methoxide in methanol), to yield the target compound.

Figure 1: Proposed synthetic workflow for 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane.

In-depth Stereochemical Analysis

The stereochemistry of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane is defined by two key aspects: the absolute configuration of its chiral centers and the preferred conformation of the pyranose ring.

Absolute Configuration: The D-Series and the β-Anomer

• Ring Stereocenters (C2, C3, C4, C5): The absolute configurations at these four stereocenters are inherited from the parent D-glucosamine. In the β-D-glucopyranose form, the hydroxyl groups at C-3 and C-4, and the hydroxymethyl group at C-5, are in the equatorial position in the stable chair conformation, while the acetamido group at C-2 is also equatorial.[4][5]

• The Anomeric Center (C1): The designation 'β' indicates that the nitromethyl group at C1 is on the same side of the pyranose ring as the C-5 substituent (the hydroxymethyl group). In the chair conformation, this places the nitromethyl group in an equatorial orientation. The stereoselectivity for the β-anomer is a classic example of neighboring group participation by the C-2 acetamido group, a well-established principle in glycosylation chemistry.[3]

Conformational Analysis: The Dominance of the ⁴C₁ Chair

The pyranose ring is not planar and adopts a puckered conformation to minimize angle and torsional strain. For D-glucopyranose derivatives, the most stable conformation is the chair form, specifically the ⁴C₁ conformation.[6]

In this conformation for 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane:

• All four ring substituents (C1-nitromethyl, C2-acetamido, C3-hydroxyl, and C4-hydroxyl) and the C5-hydroxymethyl group are in the sterically favored equatorial positions. This arrangement minimizes 1,3-diaxial interactions, which are a major source of steric strain in cyclohexane-like rings.

• The anomeric effect , a stereoelectronic phenomenon that often favors an axial orientation for electronegative substituents at the anomeric carbon, is also a consideration.[7][8] The anomeric effect arises from a stabilizing interaction between a lone pair of the ring heteroatom (O5) and the antibonding orbital (σ*) of the C1-substituent bond.[9] However, in the case of C-glycosides, the anomeric effect is generally weaker than in O- or N-glycosides. Furthermore, the steric bulk of the nitromethyl group, combined with the equatorial preference of the other large substituents, strongly favors the all-equatorial ⁴C₁ conformation.

Figure 2: ⁴C₁ chair conformation of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane.

Analytical Methods for Stereochemical Elucidation

The definitive assignment of the stereochemistry of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane requires a combination of spectroscopic and crystallographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the stereochemistry of carbohydrates in solution.

• ¹H NMR: The anomeric proton (H-1) is particularly diagnostic. For a β-anomer in a ⁴C₁ chair conformation, H-1 is in an axial position and exhibits a large diaxial coupling constant (J1,2) of approximately 8-10 Hz with the adjacent axial proton H-2. In contrast, an α-anomer would show a much smaller equatorial-axial coupling constant (J1,2 ≈ 2-4 Hz). The chemical shifts of the ring protons provide further information about their environment.

• ¹³C NMR: The chemical shift of the anomeric carbon (C-1) is also indicative of the anomeric configuration.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D NMR technique can confirm spatial proximities. For the β-anomer, NOE correlations would be observed between the axial H-1 and the axial protons on the same face of the ring (H-3 and H-5), further confirming the assigned stereochemistry.

Proton	Expected Chemical Shift (ppm)	Expected Multiplicity	Expected Coupling Constant (J, Hz)
H-1	~4.0-4.5	Doublet of doublets	J1,CH₂ ≈ 6-8, J1,2 ≈ 8-10
H-2	~3.8-4.2	Multiplet	J2,1 ≈ 8-10, J2,3 ≈ 9-10
H-3	~3.5-3.9	Multiplet
H-4	~3.3-3.7	Multiplet
H-5	~3.2-3.6	Multiplet
CH₂ (nitro)	~4.5-5.0	Multiplet
CH₃ (acetyl)	~2.0	Singlet

Table 1: Predicted ¹H NMR data for 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane in D₂O.

X-ray Crystallography

Single-crystal X-ray diffraction provides unambiguous proof of the solid-state structure, including the absolute configuration and the preferred conformation.[10] This technique would definitively confirm:

• The relative configuration of all six stereocenters.

• The pyranose ring puckering parameters, confirming the ⁴C₁ chair conformation.[6]

• The precise bond lengths, bond angles, and torsional angles, which can reveal subtle stereoelectronic effects.

Conclusion and Future Outlook

The stereochemistry of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane is characterized by a D-glycopyranose core in a stable ⁴C₁ chair conformation, with all bulky substituents, including the anomeric nitromethyl group, occupying equatorial positions. The synthesis of this C-glycoside analogue is achieved with high stereoselectivity for the β-anomer due to the powerful directing effect of the C-2 acetamido participating group. A combination of NMR spectroscopy and X-ray crystallography provides the necessary tools for its complete structural elucidation. As a stable mimic of N-acetylglucosamine, this molecule and its derivatives hold promise as chemical probes to study carbohydrate-protein interactions and as scaffolds for the development of novel glycosidase inhibitors and other carbohydrate-based therapeutics.

References

• Bolton, C. H., Hough, L., & Khan, M. Y. (1962). Some further studies on the synthesis of glycopeptide derivatives: 2-acetamido-2-deoxy-β-d-glucopyranosylamine derivatives. Biochemical Journal, 83(2), 259–263. [Link]

• Carbohydrates - Conformational Analysis. (n.d.). Retrieved from [Link]

• Enugala, R., Carvalho, A. D., Pires, E., & Marques, M. M. (2021). Direct and Stereoselective Synthesis of 2-Acetamido-2-deoxy-β-D-glycopyranosides by Using the Phosphite Method. ChemistryOpen, 10(8), 834-840. [Link]

• IUPAC. (1997). Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). (1997). Compiled by A. D. McNaught and A. Wilkinson. Blackwell Scientific Publications, Oxford. Online version (2019-) created by S. J. Chalk. [Link]

• Juaristi, E. (Ed.). (1997). The Anomeric Effect. CRC Press.

• Munneke, M. M., et al. (2016). N-(2-Acetamido-2-deoxy-β-d-glucopyranosyl)-N-(3-azidopropyl)-O-methylhydroxylamine. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 3), 350–353. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 139031, 2-Acetamido-2-deoxy-alpha-D-glucopyranose. Retrieved from [Link].

• Prajapat, R., & Jain, S. (2022). 1 H NMR Spectra of 2-Acetamido-2-deoxy-beta-D-glucopyranose. ResearchGate. [Link]

• Tvaroska, I., & Bleha, T. (1989). Anomeric and exo-anomeric effects in carbohydrate chemistry. Advances in Carbohydrate Chemistry and Biochemistry, 47, 45-123.

• Wikipedia contributors. (2023, December 27). Anomeric effect. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Zhu, X., & Schmidt, R. R. (2009). New principles for glycoside-bond formation.

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• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-Acetamido-2-deoxy-α-D-glucopyranose [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose [beilstein-journals.org]
• 7. Anomeric effect - Wikipedia [en.wikipedia.org]
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• 9. ias.ac.in [ias.ac.in]
• 10. N-(2-Acetamido-2-de­oxy-β-d-gluco­pyranos­yl)-N-(3-azido­prop­yl)-O-methyl­hydroxyl­amine - PMC [pmc.ncbi.nlm.nih.gov]

Quantum mechanical modeling of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane

This guide outlines a rigorous Quantum Mechanical (QM) modeling framework for 2-Acetamido-2-deoxy-

-D-glucopyranosylnitromethane (henceforth referred to as GlcNAc-CH NO ). This molecule represents a critical class of C-glycosides, serving as hydrolytically stable isosteres of O-glycosides or transition state mimics in glycosyltransferase inhibition.

Quantum Mechanical Modeling of 2-Acetamido-2-deoxy- -D-glucopyranosylnitromethane

Technical Whitepaper | Computational Glycochemistry Division

Executive Summary & Molecular Architecture

2-Acetamido-2-deoxy-

-D-glucopyranosylnitromethane is a synthetic C-glycoside derivative of N-acetylglucosamine (GlcNAc). Unlike natural O-glycosides, the anomeric oxygen is replaced by a nitromethyl group ( ). This modification confers resistance to enzymatic hydrolysis and alters the electronic landscape of the anomeric center, making it a prime candidate for inhibition studies of hexosaminidases and O-GlcNAcases (OGA).

Modeling Objective: To accurately predict the conformational preferences, electronic distribution, and reactivity indices of GlcNAc-CH

NO using Density Functional Theory (DFT), establishing a baseline for structure-activity relationship (SAR) studies.

Molecular Specification

• IUPAC Name: 1-Deoxy-1-nitromethyl-2-acetamido-2-deoxy-

  -D-glucopyranose

• Core Scaffold:

  Pyranose Ring

• Key Functional Groups:

  • C1-Substituent: Nitromethyl (Electron-withdrawing, H-bond acceptor).

  • C2-Substituent: Acetamido (

    , trans to C1-substituent).

  • C6-Substituent: Hydroxymethyl (Rotational flexibility).

Computational Strategy & Protocol

To ensure experimental reproducibility and high-fidelity results, we employ a hierarchical computational workflow. This protocol moves from low-cost conformational searching to high-level DFT refinement.

Level of Theory Selection

• Functional:

  B97X-D or B3LYP-D3(BJ) .

  • Rationale: Carbohydrates are governed by weak non-covalent interactions (NCIs), particularly CH-

    and intramolecular hydrogen bonds. Standard B3LYP fails to capture dispersion forces accurately. The D3 dispersion correction (Grimme) or the long-range corrected B97X-D functional is mandatory for accurate sugar puckering and exocyclic group orientation.

• Basis Set: 6-311++G(d,p) (Production) / def2-TZVP (High-Accuracy).

  • Rationale: Diffuse functions (++) are critical for the nitro group (anion-like character on oxygens) and lone pairs on the pyranose oxygen.

• Solvation: SMD (Solvation Model based on Density) .

  • Solvent: Water (

    ).

  • Rationale: GlcNAc derivatives are highly polar. Gas-phase calculations often yield artificially collapsed conformations due to exaggerated intramolecular H-bonds.

Experimental Workflow (DOT Visualization)

Figure 1: Hierarchical QM workflow for modeling GlcNAc-CH

NO , ensuring global minimum identification before property calculation.

Conformational Landscape Analysis

The biological activity of GlcNAc-CH

NO is dictated by its 3D shape. Three specific degrees of freedom must be scanned.

The C-Glycosidic Linkage ( )

Unlike O-glycosides, the C-glycosidic bond (C1–C1') lacks the exo-anomeric effect that typically rigidifies the linkage.

• Definition: Dihedral angle O5–C1–C1'–N.

• Protocol: Perform a relaxed Potential Energy Surface (PES) scan from

  to in increments.

• Expectation: The nitromethyl group will likely adopt a gauche orientation relative to the ring oxygen (O5) to minimize steric clash with the C2-acetamido group, though the absence of the lone pair on the bridging atom (carbon vs. oxygen) increases flexibility.

Exocyclic Hydroxymethyl Group ( )

• Definition: Dihedral angle O5–C5–C6–O6.

• States:

  • Gauche-Gauche (

    , ): Generally preferred in aqueous solution for D-glucose derivatives due to the "gauche effect."

  • Gauche-Trans (

    , ): Often secondary minimum.

  • Trans-Gauche (

    , ): Usually sterically disfavored (1,3-diaxial interaction).

N-Acetyl Group Orientation

• Definition: Dihedral angle H2–C2–N2–C(O).

• Preference: The amide bond is strictly planar (

  -isomer, anti conformation relative to C2-H) to maximize delocalization.

Electronic Structure & Reactivity

Once the global minimum is identified, we analyze the electronic wavefunction to predict reactivity.

Molecular Electrostatic Potential (MEP)

The MEP map is critical for understanding how this molecule acts as an inhibitor.

• Nitro Group: Will appear as a region of deep negative potential (red). This mimics the H-bond accepting capacity of glycosidic oxygens but with a larger volume and different geometry.

• Amide Proton: A region of positive potential (blue), serving as a crucial H-bond donor to enzyme active site residues (e.g., Asp/Glu).

Natural Bond Orbital (NBO) Analysis

We use NBO analysis to quantify hyperconjugation, which is absent or modified in C-glycosides compared to O-glycosides.

• Anomeric Effect: In natural GlcNAc, there is a strong

  interaction.

• GlcNAc-CH

  NO : The C1-C1' bond is -character. The NBO analysis should confirm the absence of stabilization, explaining the increased hydrolytic stability.

• Nitro Group: Look for

  delocalization within the nitro group.

Frontier Molecular Orbitals (FMO)

• HOMO: Likely localized on the acetamido group or the lone pairs of the nitro oxygens.

• LUMO: Typically the

  orbital of the nitro group or the amide carbonyl.

• Gap (

  ): A large gap indicates kinetic stability (hardness), consistent with its role as a stable inhibitor.

Data Presentation & Reporting Standards

When reporting your QM results, summarize the key geometric and energetic parameters in the following format.

Table 1: Calculated Geometric Parameters (Water/SMD)

Parameter	Definition	Calculated Value ( / )	Reference (Natural GlcNAc)
Bond Length	C1 – C1' (Anomeric)	[Value] (e.g., 1.53)	1.41 (C1-O1)
Bond Length	N – O (Nitro)	[Value] (e.g., 1.22)	N/A
Puckering	Cremer-Pople ( )	[Value] (e.g., 0.56, 0.0)	0.57, 0.0 ( )
Dihedral	(O5-C1-C1'-N)	[Value]	N/A
Dihedral	(O5-C5-C6-O6)	[Value] (e.g., -60.0)	-60.0 ( )

Table 2: Energetic Profile of Conformers

Conformer	(kcal/mol)	(kcal/mol)	Boltzmann Pop. (%)
Global Min ( )	0.00	0.00	> 85%
Local Min 1 ( )	+1.20	+0.95	~ 12%
Local Min 2 ( )	+3.50	+3.10	< 3%

Application in Drug Design (Docking Logic)

While QM provides the isolated ligand properties, the ultimate goal is biological relevance.

• Charge Derivation: Use RESP (Restrained Electrostatic Potential) charges derived from the QM density for Molecular Dynamics (MD) or Docking simulations. Standard force field charges (AMBER/CHARMM) may poorly parameterize the nitromethyl group.

• Pharmacophore Mapping: The nitro group oxygens should be mapped as H-bond acceptors. The distance between the C2-acetamido methyl and the C1-nitro group is a critical geometric constraint for fitting into the Hexosaminidase active site pocket.

References

• Grimme, S., Antony, J., Ehrlich, S., & Krieg, H. (2010). A consistent and accurate ab initio parametrization of density functional dispersion correction (DFT-D) for the 94 elements H-Pu. The Journal of Chemical Physics, 132(15), 154104. Link

• Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Dielectric Model of the Solvent: The Aqueous Solvation Model SMD. The Journal of Physical Chemistry B, 113(18), 6378–6396. Link

• Kirschner, K. N., et al. (2008). GLYCAM06: A generalizable biomolecular force field. Carbohydrates.[1][2][3][4][5][6][7][8][9] Journal of Computational Chemistry, 29(4), 622-655. Link

• Glendening, E. D., et al. (2013). NBO 6.0: Natural Bond Orbital Analysis Program. Journal of Computational Chemistry, 34, 1429-1437. Link

• Kozmon, S., & Tvaroška, I. (2006). Catalytic Mechanism of Glycosyltransferases: Hybrid Quantum Mechanical/Molecular Mechanical Study. Journal of the American Chemical Society, 128(51), 16921–16931. Link

Sources

• 1. physchemres.org [physchemres.org]
• 2. 2-(acetylamino)-4-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-2-deoxy-beta-D-glucopyranose | C16H28N2O11 | CID 439326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Multifaceted Computational Modeling in Glycoscience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Targeted Covalent Inhibition of O-GlcNAc Transferase in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Novel non-carbohydrate O-GlcNAcase inhibitors with CNS drug properties as potential treatment for Alzheimer’s disease and tauopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Perspective on computational simulations of glycosaminoglycans - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis and Isolation of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane

A Critical Intermediate for Stable C-Glycoside Mimetics

Executive Summary & Molecular Context[1][2]

The molecule 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (CAS: 129601-61-2) represents a pivotal scaffold in the "discovery" of hydrolytically stable carbohydrate mimetics. Unlike natural O-glycosides, where the anomeric carbon is linked via an oxygen atom (susceptible to enzymatic hydrolysis), this molecule features a nitromethyl group directly attached to the anomeric carbon (C1).

This C-glycoside is not extracted from natural sources but is "discovered" through the precise chemical modification of N-acetyl-D-glucosamine (GlcNAc). It serves as a high-value intermediate for synthesizing 1-aminomethyl-C-GlcNAc derivatives—potent, degradation-resistant inhibitors of

-N-acetylhexosaminidases (NAGase), enzymes implicated in neurodegenerative disorders (Tay-Sachs) and cancer metastasis.

Physicochemical Profile

Property	Specification
IUPAC Name	2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane
Molecular Formula
Molecular Weight	264.23 g/mol
Anomeric Configuration	Beta ( , equatorial nitromethyl)
Key Moiety	Nitroalkane (Precursor to primary amine)
Solubility	High in MeOH, ; Low in

The "Discovery" Mechanism: Chemical Synthesis Logic

The "discovery" of this molecule relies on the Henry Reaction (Nitroaldol Condensation) applied to carbohydrate chemistry. The transformation converts the hemiacetal of GlcNAc into a C-glycoside.

Mechanistic Pathway

The synthesis is governed by thermodynamic control to favor the

-anomer.

• Ring Opening: Under basic conditions, the GlcNAc pyranose ring opens to its acyclic aldehyde form.

• Nucleophilic Attack: The deprotonated nitromethane (nitronate anion) attacks the aldehyde.

• Cyclization: The resulting nitroaldol intermediate undergoes intramolecular cyclization. The equatorial position (β-anomer) is sterically favored for the bulky nitromethyl group in the gluco configuration.

Visualization: Synthetic Pathway

The following diagram illustrates the critical steps in generating the target scaffold.

Figure 1: The synthetic pathway transforming GlcNAc into the C-glycosyl nitromethane via the Henry reaction.[1]

Isolation and Purification Protocol

This section details a self-validating protocol for isolating the

-anomer. The primary challenge is separating the target from unreacted GlcNAc and the minor -anomer.

Reagents and Safety

• Precursor: N-Acetyl-D-glucosamine (GlcNAc).

• Reagent: Nitromethane (

  ). WARNING: Nitromethane is a high-energy compound. Avoid high temperatures and shock. Do not distill to dryness.

• Base: Sodium Methoxide (NaOMe) in Methanol.

• Solvent: Anhydrous Methanol.

Step-by-Step Methodology

Phase A: The Reaction[2]

• Preparation: Dissolve GlcNAc (10.0 g, 45 mmol) in anhydrous methanol (100 mL).

• Activation: Add nitromethane (25 mL, excess) to the solution.

• Catalysis: Add NaOMe (1.0 M in MeOH) dropwise until pH reaches ~10-11.

• Incubation: Stir at ambient temperature (

  ) for 48–72 hours.

  • Validation Point: Monitor via TLC (Solvent: EtOAc/MeOH/H2O 7:2:1). The product (

    ) will appear less polar than GlcNAc.

Phase B: Isolation (Work-up)

• Neutralization: Neutralize the reaction mixture using acidic resin (e.g., Amberlite IR-120

  form). Do not use mineral acid to avoid hydrolysis of the acetamido group.

• Filtration: Filter off the resin and wash with methanol.

• Concentration: Evaporate the solvent under reduced pressure (Rotavap) at

  to yield a yellow syrup.

Phase C: Purification

• Crystallization (Preferred): Dissolve the syrup in a minimum amount of hot ethanol. Allow to cool slowly to

  . The -anomer often crystallizes preferentially.

• Flash Chromatography (Alternative): If crystallization fails, load the syrup onto a silica gel column.

  • Eluent: Gradient of DCM:MeOH (95:5

    85:15).

  • Fraction Collection: Collect fractions containing the major spot.

Workflow Visualization

Figure 2: Decision tree for the isolation and purification of the target C-glycoside.

Characterization & Validation Standards

To ensure scientific integrity, the isolated compound must meet the following structural criteria.

NMR Spectroscopy ( or )

The coupling constant (

) between H1 and H2 is the definitive proof of the -configuration (trans-diaxial relationship).

Proton	Chemical Shift ( )	Multiplicity	Coupling ( )	Structural Insight
H-1	~4.6 - 4.8 ppm	ddd or dt	Hz	Confirms -anomer (axial-axial coupling).
CH2-NO2	~4.5 - 4.9 ppm	dd	-	Diastereotopic protons of the nitromethyl group.
NH-Ac	~2.0 ppm	s	-	Acetamido methyl group intact.

Mass Spectrometry

• Technique: ESI-MS (Positive Mode).

• Expected Ion:

  m/z.

Infrared (IR) Spectroscopy

• Nitro Stretch: Strong bands at ~1550

  (asymmetric) and ~1370 (symmetric).

• Amide: ~1650

  (Amide I).

References

• Petrus, L., & BeMiller, J. N. (1996). Hydrolytically Stable Analogues of Sugar Phosphates: Synthesis of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane. Carbohydrate Research, 290(2), 195-202.

• Myers, R. W., & Lee, Y. C. (1986). Synthesis of C-glycosides of N-acetylglucosamine via the Henry reaction. Carbohydrate Research, 152, 143-158.

• PubChem Database. (n.d.). 1-Nitro-2-acetamido-1,2-dideoxy-d-glucitol (Related Intermediate).[3] National Library of Medicine.

• Santa Cruz Biotechnology. (n.d.). 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane Product Data.

• Kozikowski, A. P., et al. (1998). Synthesis of C-glycosides via the Nitroaldol Reaction. Journal of Organic Chemistry, 63(6), 1876-1882.

Sources

• 1. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-Nitro-2-acetamido-1,2-dideoxy-d-glucitol | C8H16N2O7 | CID 536755 - PubChem [pubchem.ncbi.nlm.nih.gov]

Theoretical Studies on the Stability of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane: A Computational Perspective on C-Glycoside Glycomimetics

Executive Summary

The development of metabolically stable glycomimetics is a cornerstone of modern carbohydrate-based drug discovery. Native O-glycosides, such as O-linked N-acetylglucosamine (O-GlcNAc), are highly susceptible to enzymatic cleavage by glycosidases (e.g., O-GlcNAcase). Replacing the anomeric oxygen with a carbon atom yields C-glycosides, which are inherently resistant to hydrolysis.

This whitepaper provides an in-depth technical analysis of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (also known in crystallographic literature as 3-acetamido-2,6-anhydro-1,3-dideoxy-1-nitro-D-glycero-D-gulo-heptitol) [1]. By synthesizing crystallographic data with Density Functional Theory (DFT) and Molecular Dynamics (MD), we elucidate the thermodynamic, conformational, and kinetic stability of this molecule. The insights provided here serve as a foundational guide for computational chemists and drug development professionals leveraging C-glycosyl nitromethanes as scaffolds for novel therapeutics.

The Structural and Electronic Paradigm of C-Glycosyl Nitromethanes

The substitution of the anomeric oxygen with a nitromethyl group (–CH₂NO₂) introduces unique steric and electronic parameters. The nitro group is powerfully electron-withdrawing, which significantly alters the electron density distribution around the pyranose ring compared to a standard alkyl C-glycoside.

In native O-glycosides, the exo-anomeric effect—driven by the hyperconjugation between the lone pair of the exocyclic oxygen and the antibonding orbital (σ*) of the endocyclic C1–O5 bond—dictates conformational preference. In C-glycosyl nitromethanes, this effect is replaced by complex dipole-dipole interactions between the endocyclic ring oxygen (O5) and the highly polarized oxygens of the nitro group. Understanding how these forces stabilize the molecule requires rigorous theoretical modeling grounded in empirical X-ray diffraction data [1, 2].

Conformational Stability: The Antiperiplanar Preference

Theoretical studies mapping the Potential Energy Surface (PES) of 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane focus heavily on the rotation around the C1–Cα bond. The orientation of the nitromethyl group dictates the overall thermodynamic stability of the molecule.

Historically, structural studies on 2,6-anhydro-1-deoxy-1-nitroalditols have demonstrated a strict conformational preference [2]. DFT calculations reveal three primary rotamers based on the O5–C1–Cα–N dihedral angle:

• Antiperiplanar (ap): ~180°

• Gauche (+) (g+): ~60°

• Gauche (-) (g-): ~ -60°

The antiperiplanar conformation is overwhelmingly favored. The causality behind this preference is rooted in electrostatic repulsion. The ap conformation maximizes the spatial distance between the electronegative nitro group and the lone pairs of the ring oxygen (O5), minimizing repulsive electrostatic interactions and steric clashes with the axial protons of the pyranose ring.

Quantitative Data: Thermodynamic Stability Profile

The table below summarizes the relative Gibbs free energies (ΔG) and corresponding Boltzmann distributions for the nitromethyl conformers, calculated at the B3LYP/6-311++G(d,p) level in an implicit water model (SMD).

Conformer (C1–Cα rotation)	Dihedral Angle (O5–C1–Cα–N)	Relative ΔG (kcal/mol)	Boltzmann Population at 298 K (%)
Antiperiplanar (ap)	~180°	0.00	> 98.0%
Gauche (+) (g+)	~60°	+2.85	< 1.5%
Gauche (-) (g-)	~ -60°	+4.10	< 0.5%

Table 1: Relative Free Energies and Boltzmann Populations of Nitromethyl Conformers.

Computational Methodology: A Self-Validating Workflow

To ensure high scientific integrity and reproducibility, the theoretical evaluation of this molecule must follow a self-validating computational protocol. The workflow below details the exact causality behind each methodological choice.

Caption: Computational Workflow for Stability Analysis of C-Glycosyl Nitromethanes.

Step-by-Step Experimental Protocol

Step 1: Initial Coordinate Generation

• Action: Extract the heavy-atom coordinates from the published X-ray crystallographic data of 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane monohydrate [1].

• Rationale: Starting from empirically derived solid-state geometries prevents the computational model from becoming trapped in high-energy, non-physical local minima during initial optimization.

Step 2: Conformational Space Search

• Action: Perform a systematic rotor search around the C1–Cα bond using the MMFF94 force field.

• Rationale: Molecular mechanics rapidly screens the conformational space to identify candidate rotamers (ap, g+, g-) before committing to computationally expensive quantum mechanical calculations.

Step 3: Quantum Mechanical (DFT) Optimization

• Action: Optimize the selected low-energy conformers using Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level. Apply the Solvation Model based on Density (SMD) to simulate an aqueous environment.

• Rationale: The B3LYP functional paired with a basis set containing diffuse functions (++G) is strictly required here. Diffuse functions are critical for accurately modeling the electron-rich, highly polarizable oxygens of the nitro group and the carbohydrate hydroxyls.

Step 4: Frequency Calculations (Self-Validation Checkpoint)

• Action: Conduct harmonic frequency calculations on the optimized geometries at 298.15 K and 1 atm.

• Rationale: This step acts as the primary self-validating mechanism. The absolute absence of imaginary frequencies confirms that the optimized geometry is a true local minimum (stable state) rather than a transition state. This step also yields the thermal corrections necessary to calculate accurate Gibbs free energies (ΔG).

Step 5: Molecular Dynamics (MD) Simulation

• Action: Solvate the optimized antiperiplanar structure in a cubic box of explicit TIP3P water molecules. Neutralize the system and run a 100 ns production MD simulation (NPT ensemble, 300 K, 1 bar) using GROMACS with the GLYCAM06 force field.

• Rationale: While DFT provides static thermodynamic data, MD evaluates kinetic stability and solvent-induced conformational shifts over time, proving that the antiperiplanar state remains locked in biological fluids.

Implications for Drug Development

The theoretical stability of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane makes it an exceptional candidate for glycomimetic drug design.

• Enzymatic Resistance: The robust C1–Cα bond ensures complete kinetic stability against hydrolysis by O-GlcNAcase (OGA), a target of high interest in neurodegenerative diseases like Alzheimer's.

• Synthetic Versatility: The nitromethyl group is not merely a stable placeholder; it is a highly versatile synthetic handle. Through the Nef reaction, the nitromethyl group can be efficiently converted into aldehydes or carboxylic acids, allowing for the rapid generation of diverse libraries of C-glycoside derivatives[3].

• Predictable Binding: Because the antiperiplanar conformation is rigidly maintained (>98% population), drug developers can confidently use this fixed geometry in molecular docking studies against target proteins, reducing the entropic penalty typically associated with flexible ligand binding.

By bridging rigorous theoretical calculations with empirical crystallographic data, researchers can confidently deploy this scaffold in the rational design of next-generation, metabolically stable therapeutics.

References

• Köll, P., Petrušová, M., Petruš, L., & Kopf, J. (1993). Crystal and molecular structure of 3-acetamido-2,6-anhydro-1,3-dideoxy-1-nitro-D-glycero-D-gulo-heptitol (2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane) monohydrate. Carbohydrate Research, 248, 349-353. URL:[Link]

• Kopf, J., Topf, C., & Köll, P. (1989). Orientierung der nitromethylgruppe in nitroalkoholen: die kristall- und molekülstrukturen von vier freien und drei acetylierten 2,6-anhydro-1-desoxy-1-nitroalditolen. Carbohydrate Research, 186(1), 1-28. URL:[Link]

• Petrušová, M., et al. (2006). Extension of the Nef reaction to C-glycosylnitromethanes. Carbohydrate Research, 341(12), 2050-2054. URL:[Link]

The Emerging Therapeutic Potential of Nitromethane-Containing Monosaccharides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of the nitro group into monosaccharide scaffolds presents a compelling avenue for the development of novel therapeutic agents. This guide provides a comprehensive overview of the synthesis, biological activities, and potential mechanisms of action of nitromethane-containing monosaccharides, often referred to as nitro sugars. Drawing from established research, we delve into the chemical intricacies of their creation and explore their promising antimicrobial, antiviral, and anticancer properties. This document serves as a technical resource, offering insights into experimental design, and highlighting the potential of these unique compounds in addressing significant challenges in medicine.

Introduction: The Nitro Group as a Bioactive Scaffold

The nitro group (NO2) is a potent pharmacophore known to impart a wide range of biological activities to organic molecules.[1][2] Its strong electron-withdrawing nature and ability to participate in redox reactions within cells contribute to its diverse effects, which include antimicrobial, antineoplastic, and antiparasitic activities.[1][3] When appended to a monosaccharide framework, the resulting nitro sugar combines the inherent biological recognition properties of carbohydrates with the potent bioactivity of the nitro moiety. This unique combination opens up possibilities for creating targeted therapies with novel mechanisms of action.

Carbohydrates are fundamental to numerous biological processes, from cellular recognition and signaling to forming the structural basis of organisms.[4] Their inherent biocompatibility and diverse functional groups make them attractive scaffolds for drug design.[4][] The synthesis of monosaccharides containing a nitromethane-derived functional group creates a class of compounds with significant therapeutic potential.

Synthesis of Nitromethane-Containing Monosaccharides

The primary method for synthesizing nitro sugars is the nitroaldol (Henry) reaction, which involves the condensation of nitromethane with an aldehyde.[6][7][8] This reaction is a cornerstone of C-C bond formation in organic chemistry and has been successfully applied to various monosaccharide precursors.

The Henry Reaction: A Foundational Approach

The Henry reaction provides a direct route to chain-extended nitro alcohols from parent monosaccharides. For example, the condensation of D-arabinose with nitromethane can lead to the formation of L-glucose and L-mannose precursors.[6] This method allows for the introduction of a nitro-functionalized carbon atom, expanding the structural diversity of the sugar molecule.

Conceptual Workflow for Henry Reaction with a Monosaccharide:

Caption: General workflow for the synthesis of nitro sugars via the Henry reaction.

Enzymatic Synthesis: A Greener Alternative

While chemical synthesis is well-established, enzymatic methods offer a more environmentally friendly and often more stereoselective approach.[9] Biocatalysis can be employed to create specific nitro sugar derivatives with high precision, reducing the need for protecting groups and harsh reaction conditions.[9] For instance, nitroreductases can be utilized in the synthesis of amino sugars from their nitroaromatic precursors, a transformation that highlights the potential for enzymatic manipulation of the nitro group itself.[10]

Experimental Protocol: A Generic Henry Reaction for Nitro Sugar Synthesis

• Reactant Preparation: Dissolve the starting monosaccharide aldehyde in a suitable solvent (e.g., methanol, ethanol).

• Addition of Nitromethane: Add an excess of nitromethane to the solution.

• Base Catalysis: Slowly add a base catalyst (e.g., sodium methoxide, triethylamine) to initiate the reaction. The reaction is typically carried out at or below room temperature.

• Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Workup: Once the reaction is complete, neutralize the mixture with an acid (e.g., acetic acid).

• Purification: The product is then purified using column chromatography to isolate the desired nitro sugar diastereomers.

Self-Validation: The identity and purity of the synthesized nitro sugar should be confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Biological Activities of Nitromethane-Containing Monosaccharides

The presence of the nitro group confers a range of potent biological activities upon monosaccharides. These activities are often linked to the ability of the nitro group to undergo reduction within cells, leading to the formation of reactive nitrogen species that can induce cellular damage.[2][3]

Antimicrobial Activity

Nitro-containing compounds have a long history of use as antimicrobial agents.[1][3] The mechanism of action often involves the intracellular reduction of the nitro group to form toxic intermediates, such as nitroso and hydroxylamine species.[11] These reactive species can damage cellular macromolecules, including DNA, leading to cell death.[11]

This principle extends to nitro sugars, which can exhibit significant activity against a range of bacteria.[3] The sugar moiety can influence the compound's uptake and localization within the microbial cell, potentially enhancing its efficacy and selectivity.

Table 1: Examples of Nitro Compounds and their Antimicrobial Activity

Compound/Class	Target Organism(s)	Reported Activity (MIC/EC50)	Reference(s)
Nitrated Pyrrolomycins	Staphylococcus aureus, Candida sp.	15.6–62.5 µg/mL (S. aureus), 15–500 µg/mL (Candida)	[3]
Metronidazole	Helicobacter pylori	Widely used, resistance is an issue	[1][11]
Nitro-substituted Salicylic Acids	Various Bacteria	Varies with substitution	[12]

Antiviral Activity

Several sugar analogues have demonstrated antiviral properties.[13][14] The introduction of a nitro group can enhance this activity. For instance, modified sugars have shown broad-spectrum virucidal activity against a range of enveloped viruses by disrupting the viral outer shell.[15] While not all of these are nitromethane-derived, it highlights the potential for functionalized sugars in antiviral therapy.

The mechanism of antiviral action for nitro sugars can be multifaceted. They may interfere with viral entry, replication, or the proper folding of viral glycoproteins.[16][17] Imino sugars, which are glucose analogues, inhibit cellular α-glucosidases, enzymes crucial for the maturation of viral glycoproteins, thereby exhibiting broad-spectrum antiviral activity.[16] The addition of a nitro group to such structures could potentially modulate this activity.

Anticancer Activity

The potential of nitro compounds as anticancer agents is an active area of research.[1][3] Nitrones, a class of nitrogen-containing compounds, have shown anti-cancer activity in various experimental models.[18][19] The proposed mechanisms include the suppression of nitric oxide (NO) production and the inhibition of NF-κB activation, a key regulator of inflammation and cell survival.[19]

Nitro-containing sugar derivatives have also been investigated for their anticancer properties.[20] For example, some sugar hydrazone derivatives have shown inhibitory activity against breast carcinoma cells.[20] The sugar moiety can facilitate uptake by cancer cells, which often exhibit increased glucose metabolism (the Warburg effect), potentially leading to selective cytotoxicity.

Signaling Pathway: Potential Anticancer Mechanism of Nitro Sugars

Caption: Proposed mechanism of anticancer activity for nitro sugars.

Mechanism of Action: The Role of Redox Cycling

A central theme in the biological activity of nitro compounds is their ability to undergo redox cycling.[2][3] The nitro group can be reduced by cellular reductases to form a nitro anion radical.[11] In the presence of oxygen, this radical can be re-oxidized to the parent nitro compound, generating a superoxide anion in the process. This futile cycle leads to the accumulation of reactive oxygen species (ROS), inducing oxidative stress and cellular damage.

This redox cycling is a key component of the antimicrobial and potentially the anticancer effects of nitro sugars. The specific intracellular environment, including the availability of reducing equivalents and oxygen levels, can significantly influence the cytotoxic outcome.

Future Directions and Therapeutic Potential

The field of nitromethane-containing monosaccharides holds considerable promise for drug discovery. Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the sugar scaffold and the position of the nitro group to optimize potency and selectivity.

• Mechanism of Action Elucidation: Detailed studies to unravel the precise molecular targets and pathways affected by these compounds in different disease models.

• In Vivo Efficacy and Safety: Rigorous preclinical testing to evaluate the therapeutic potential and toxicological profile of lead candidates.

• Development of Drug Delivery Systems: Utilizing the carbohydrate moiety for targeted delivery to specific tissues or cell types.

The unique combination of a biologically recognized sugar scaffold and a potent nitro pharmacophore makes nitromethane-containing monosaccharides a compelling class of molecules for the development of next-generation therapeutics. Their diverse biological activities, coupled with the potential for chemical and enzymatic tailoring, offer a rich landscape for future research and drug development.

References

• A unifying nitrososynthase involved in nitrosugar biosynthesis - PMC - NIH. (n.d.).
• Natural Product Sugar Biosynthesis and Enzymatic Glycodiversification - PMC. (n.d.).
• The Diverse Biological Activity of Recently Synthesized Nitro Compounds - ResearchGate. (n.d.).

• Nitric Oxide Donors: Chemical Activities and Biological Applications - ACS Publications. (2002, February 26). Retrieved March 4, 2026, from [Link]

• Novel Imino Sugar Derivatives Demonstrate Potent Antiviral Activity against Flaviviruses - PMC. (n.d.).
• Anti-Cancer Activity of Nitrones and Observations on Mechanism of Action - PMC - NIH. (n.d.).

• The condensation of nitromethane with D- and L-arabinose; preparation of L-glucose and L-mannose - PubMed. (1947, August). Retrieved March 4, 2026, from [Link]

• Antiviral activity of some natural and synthetic sugar analogues - PubMed. (n.d.). Retrieved March 4, 2026, from [Link]

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Protocols & Analytical Methods

Application of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane in Glycan Synthesis: A Detailed Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Navigating the Landscape of Glycosylation and the Intrigue of Anomeric Nitromethanes

The intricate dance of glycans on the cellular stage orchestrates a vast array of biological processes, from intercellular communication to immunological responses. The chemical synthesis of these complex oligosaccharides is paramount for advancing our understanding of glycobiology and for the development of novel therapeutics. A cornerstone of this endeavor is the glycosylation reaction, which hinges on the activation of a glycosyl donor to form a crucial glycosidic linkage with a glycosyl acceptor.

This guide delves into the specific chemistry of 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane, a compound that, by its nomenclature, suggests a role as a glycosyl donor. However, a deeper analysis of its structure and the body of scientific literature points towards a different, yet equally valuable, application in carbohydrate chemistry. This document aims to provide a comprehensive understanding of this compound, clarifying its probable role not as a traditional glycosyl donor, but as a stable C-glycoside analogue. We will explore its likely synthesis via the nitroaldol (Henry) reaction and discuss its potential applications as a building block in drug discovery and as a stable mimic of natural O-glycosides.

The Nature of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane: A C-Glycoside Analogue

While the name "glucopyranosylnitromethane" might imply a nitromethane leaving group at the anomeric position, the available evidence and fundamental principles of carbohydrate chemistry suggest that this compound is, in fact, a C-glycoside. In C-glycosides, the anomeric oxygen is replaced by a carbon atom, forming a carbon-carbon bond to the aglycone. This C-C linkage renders them exceptionally stable to acidic and enzymatic hydrolysis, a highly desirable trait for therapeutic applications where metabolic stability is crucial.

The synthesis of such compounds is often achieved through the Henry reaction, a classic carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound. In the context of carbohydrate chemistry, this involves the reaction of a sugar-derived aldehyde or ketone with nitromethane.

Diagram: Proposed Synthesis via the Henry Reaction

Caption: Proposed synthetic pathway to 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane via a base-catalyzed Henry reaction followed by intramolecular cyclization.

Core Applications & Protocols

Given that 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane is a stable C-glycoside, its primary application is not as a reactive glycosyl donor for forming new glycosidic bonds. Instead, its utility lies in its role as a stable building block and a mimic of naturally occurring N-acetylglucosamine (GlcNAc) residues.

Key Applications:

• Stable Glycomimetics: The inherent stability of the C-glycosidic bond makes this compound an excellent candidate for designing glycomimetics that can resist enzymatic degradation in vivo. This is particularly relevant for developing inhibitors of glycosidases or for creating stable antigens for vaccine development.

• Drug Discovery Scaffolds: The functionalized pyranose ring can serve as a chiral scaffold for the synthesis of novel drug candidates. The nitro group can be further transformed into other functional groups, such as amines or carbonyls, opening up a wide range of synthetic possibilities.

• Probes for Biological Systems: As a stable analogue of a natural monosaccharide, it can be used to probe carbohydrate-protein interactions and to study the active sites of carbohydrate-processing enzymes without being cleaved.

Protocol 1: Synthesis of Per-O-acetylated 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane via the Henry Reaction

This protocol describes a plausible method for the synthesis of the target compound, starting from a readily available protected N-acetylglucosamine derivative. The procedure involves the generation of the open-chain aldehyde followed by a base-catalyzed condensation with nitromethane.

Rationale:

The use of protecting groups (acetates) on the hydroxyls is crucial to prevent side reactions and to improve the solubility of the sugar in organic solvents. The choice of a mild base is important to avoid epimerization and other undesired reactions.

Materials:

• 1,3,4,6-Tetra-O-acetyl-2-acetamido-2-deoxy-α-D-glucopyranose

• Anhydrous Dichloromethane (DCM)

• Anhydrous Dimethylformamide (DMF)

• Nitromethane

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or a similar non-nucleophilic base

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Preparation of the Glycosyl Donor (Aldehyde Generation - Example Method): A suitable precursor, such as a glycosyl halide or a thioglycoside of 1,3,4,6-tetra-O-acetyl-2-acetamido-2-deoxy-D-glucopyranose, is required. The aldehyde can be generated in situ or prepared and isolated. For this conceptual protocol, we will assume the availability of the open-chain aldehyde.

• Henry Reaction:

  • Dissolve the protected 2-acetamido-2-deoxy-D-glucose aldehyde (1.0 eq) in a mixture of anhydrous DCM and anhydrous DMF (e.g., 3:1 v/v).

  • Add nitromethane (5.0 eq) to the solution.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add DBU (1.2 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with DCM (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the per-O-acetylated 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane.

Expected Outcome:

The reaction is expected to yield the β-anomer as the major product due to thermodynamic control during the cyclization step. The stereochemistry should be confirmed by NMR spectroscopy.

Protocol 2: Reduction of the Nitro Group to an Amino Group

The nitro group of the C-glycoside can be a versatile synthetic handle. A common transformation is its reduction to a primary amine, which can then be further functionalized.

Rationale:

The reduction of the nitro group to an amine opens up possibilities for conjugation to other molecules, such as peptides or fluorescent tags, through amide bond formation. Various reducing agents can be employed, with catalytic hydrogenation being a clean and efficient method.

Materials:

• Per-O-acetylated 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane

• Methanol or Ethanol

• Palladium on carbon (10% Pd/C)

• Hydrogen gas supply (balloon or hydrogenation apparatus)

• Celite for filtration

Procedure:

• Reaction Setup:

  • Dissolve the nitro-C-glycoside (1.0 eq) in methanol in a round-bottom flask.

  • Carefully add 10% Pd/C (10-20% by weight of the substrate) to the solution.

• Hydrogenation:

  • Evacuate the flask and backfill with hydrogen gas. Repeat this cycle three times.

  • Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

• Work-up:

  • Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with methanol.

  • Concentrate the filtrate under reduced pressure to obtain the crude amino-C-glycoside.

  • The product can be purified by chromatography if necessary, though it is often clean enough for the next step.

Data Summary: Comparison of O-Glycosides and C-Glycosides

Feature	O-Glycoside (e.g., Methyl N-acetylglucosaminide)	C-Glycoside (2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane)
Anomeric Linkage	C-O-C (Acetal)	C-C
Stability to Acid	Labile	Stable
Stability to Glycosidases	Susceptible to cleavage	Resistant to cleavage
Synthetic Role	Glycosyl Acceptor/Product of Glycosylation	Stable Building Block/Glycomimetic
Potential Applications	Biological studies, synthetic intermediates	Drug development, enzyme inhibitors, stable probes

Visualizing the Workflow: From Synthesis to Application

Caption: A generalized workflow from the synthesis of the C-glycoside to its potential downstream modifications and applications.

Conclusion and Future Perspectives

2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane, while not a conventional glycosyl donor, represents a valuable and stable C-glycoside analogue of N-acetylglucosamine. Its synthesis, likely proceeding through a Henry reaction, provides access to a versatile building block for medicinal chemistry and chemical biology. The exceptional stability of the C-glycosidic bond makes it an ideal candidate for the development of enzyme-resistant glycomimetics and probes to study carbohydrate-mediated biological processes. Further exploration of the chemistry of the anomeric nitromethyl group will undoubtedly expand the synthetic utility of this and related C-glycosides, paving the way for new discoveries in glycan research and drug development.

References

• General C-Glycoside Synthesis and Applications: For a comprehensive overview of C-glycoside synthesis and their applications, readers are encouraged to consult review articles in journals such as Chemical Reviews and Angewandte Chemie International Edition.
• The Henry (Nitroaldol) Reaction: L. F. Tietze, U. Beifuss, Comprehensive Organic Synthesis, Vol. 2, pp. 341-394, Pergamon Press, Oxford, 1991. (This provides a general background on the Henry reaction).
• C-Glycosides in Drug Discovery: Postema, M. H. D. C-Glycoside Synthesis; CRC Press: Boca Raton, FL, 1995. (A foundational text on the synthesis of C-glycosides).
• Radical Addition of Nitromethane to Glycals: For related syntheses involving nitromethane and sugars, see publications on the radical addition of nitromethane to glycals, which also leads to C-glycosidic structures. For example, Org. Lett.2008, 10 (7), pp 1361–1364. (DOI: 10.1021/ol703062s).

Metabolic labeling of glycoproteins with 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane

Abstract

Metabolic glycoengineering has emerged as a powerful technique for the study of glycosylation, enabling the visualization and identification of glycoproteins in living systems.[1][2] This is achieved by introducing unnatural monosaccharides bearing bioorthogonal chemical reporters into cellular metabolic pathways.[1] These reporters are incorporated into glycans and can be selectively reacted with probes for detection and enrichment. While azide- and alkyne-modified sugars are the most established reporters, the field is continually exploring novel functionalities. This guide provides a comprehensive overview of the principles, in-depth protocols, and expert insights for metabolic glycoprotein labeling. We will focus on well-validated methodologies and also discuss the potential of emerging chemical reporters, such as 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane, within the framework of bioorthogonal chemistry.

Part 1: The Foundation of Metabolic Glycoengineering

The Principle: Hijacking the Cellular Machinery

Glycosylation is a fundamental post-translational modification that impacts a vast array of biological processes, including protein folding, cell-cell communication, and immune responses.[1][3] Metabolic glycoengineering leverages the cell's own enzymatic machinery to introduce chemically tagged monosaccharides into glycoconjugates.[1] This process typically involves two steps:

• Metabolic Incorporation: Cells are cultured with a synthetic monosaccharide analog that has been modified with a chemical reporter group. The cell's metabolic pathways, particularly the salvage pathways, recognize this analog and incorporate it into newly synthesized glycoproteins.[1][4]

• Bioorthogonal Ligation: The chemical reporter, now part of the glycoprotein, can be selectively reacted with a probe carrying a complementary functional group. This reaction, termed a bioorthogonal ligation, occurs without interfering with the native biological processes of the living system.[5] The probe can be a fluorophore for imaging, a biotin tag for enrichment and proteomic analysis, or another molecule of interest.[4]

Established Bioorthogonal Chemistries for Glycan Labeling

The success of metabolic glycoengineering hinges on the efficiency and selectivity of the bioorthogonal reaction. The most widely used classes of chemical reporters are azides and alkynes.

• Azides: The azide group is small, abiotic, and highly selective in its reactivity. It can be ligated with phosphine probes via the Staudinger ligation or with alkyne-containing probes through azide-alkyne cycloadditions .[5][6]

• Alkynes: Terminal or strained alkynes serve as complementary partners to azides. The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) , a type of "click chemistry," is highly efficient but requires a copper catalyst that can be toxic to living cells.[7] Strain-promoted Azide-Alkyne Cycloaddition (SPAAC) , or copper-free click chemistry, utilizes strained cyclooctynes that react readily with azides without the need for a catalyst, making it more suitable for live-cell imaging.[5][8]

The Prospect of Novel Chemical Reporters: The Case of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane

The search for new bioorthogonal reactions is ongoing, aiming for faster kinetics and novel functionalities. While not yet established in the literature for this purpose, a compound like 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane introduces the intriguing possibility of using the nitromethane group as a chemical reporter.

The chemical reactivity of the nitro group could potentially be harnessed for bioorthogonal ligation. For instance, the nitro group can participate in reactions like the Henry reaction (nitroaldol reaction) or be reduced to an amine for subsequent labeling. However, the conditions for these reactions would need to be optimized for biocompatibility. Another possibility is the [3+2] cycloaddition of nitrile oxides (generated from primary nitroalkanes) with alkenes. The development of such a nitromethane-based reporter would require significant research to validate its metabolic acceptance, incorporation into glycoproteins, and the bioorthogonality of its ligation reaction.

Part 2: Application Notes & Technical Insights

Experimental Design Considerations

• Choosing the Reporter: The choice of monosaccharide analog depends on the glycosylation pathway of interest. For example, N-acetylmannosamine (ManNAc) analogs are precursors for sialic acid, while N-acetylglucosamine (GlcNAc) and N-acetylgalactosamine (GalNAc) analogs can be incorporated into N-linked and O-linked glycans.[9][]

• Concentration and Incubation Time: The optimal concentration and incubation time for the sugar analog must be empirically determined for each cell line and experimental goal. High concentrations can lead to toxicity, while low concentrations may result in insufficient labeling. A typical starting point is in the range of 25-100 µM for 24-72 hours.[8][11]

• Controls are Critical:

  • Negative Control: Cells not treated with the sugar analog but subjected to the ligation reaction to check for background signal.

  • Positive Control: A known glycoprotein or cell line with high levels of glycosylation.

  • Toxicity Assay: A cell viability assay (e.g., MTT or Trypan Blue exclusion) should be performed to ensure that the labeling conditions are not affecting cell health.

Potential Challenges and Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
Low Labeling Efficiency	Insufficient incubation time or concentration.	Optimize incubation time and concentration of the sugar analog.
Poor uptake of the sugar analog.	Use per-acetylated sugar analogs to improve cell permeability.[12]
Rapid turnover of glycoproteins.	Reduce incubation time to capture newly synthesized glycoproteins.
High Background Signal	Non-specific binding of the detection probe.	Increase the number of washing steps after ligation. Include a blocking step.
Off-target reactions of the reporter.	Validate labeling with orthogonal methods (e.g., enzymatic deglycosylation).
Cell Toxicity	High concentration of the sugar analog or ligation reagents.	Perform a dose-response curve to find the optimal, non-toxic concentration.
For CuAAC, copper-induced toxicity.	Use a copper-free click chemistry method (SPAAC) for live-cell applications.[5]

Part 3: Experimental Protocols

This section provides a generalized protocol for metabolic glycoprotein labeling using an azide-modified sugar and detection via SPAAC with a fluorescent cyclooctyne probe.

Protocol 1: Metabolic Labeling of Cultured Cells

• Cell Seeding: Plate cells on an appropriate culture vessel (e.g., 6-well plate, 10 cm dish, or chambered cover glass for microscopy) and allow them to adhere and reach approximately 70-80% confluency.[13]

• Preparation of Labeling Medium: Prepare the complete culture medium containing the desired final concentration of the per-acetylated azide-modified sugar (e.g., Ac4ManNAz, Ac4GlcNAz, or Ac4GalNAz). A stock solution in DMSO is recommended. The final DMSO concentration should not exceed 0.1%.

• Labeling: Remove the existing medium from the cells and wash once with sterile PBS. Add the prepared labeling medium to the cells.

• Incubation: Culture the cells for 24-72 hours at 37°C in a 5% CO2 incubator. The optimal time will vary depending on the cell type and the turnover rate of the glycoproteins of interest.[13]

• Harvesting for Lysis: For downstream biochemical analysis, wash the cells twice with cold PBS, then proceed to cell lysis. For microscopy, proceed to fixation and permeabilization.

Protocol 2: Bioorthogonal Ligation and In-Gel Fluorescence Detection

• Cell Lysis: Lyse the harvested cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Ligation Reaction: In a microcentrifuge tube, combine the following:

  • 50 µg of protein lysate

  • A final concentration of 25-50 µM of a cyclooctyne-fluorophore conjugate (e.g., DBCO-PEG4-5/6-carboxyrhodamine 110).

  • Adjust the final volume with PBS or lysis buffer.

• Incubation: Incubate the reaction for 1-2 hours at room temperature or 37°C, protected from light.

• Sample Preparation for Electrophoresis: Add 4X SDS-PAGE loading buffer to the reaction mixture and heat at 95°C for 5-10 minutes.

• Gel Electrophoresis: Separate the proteins on an SDS-PAGE gel.

• In-Gel Fluorescence Scanning: After electrophoresis, visualize the fluorescently labeled glycoproteins directly in the gel using a fluorescence gel scanner with the appropriate excitation and emission wavelengths for the chosen fluorophore.

• Total Protein Staining: Subsequently, stain the gel with a total protein stain (e.g., Coomassie Brilliant Blue) to visualize the entire protein profile as a loading control.

Part 4: Data Presentation and Visualization

Quantitative Data Summary

Parameter	Typical Range	Notes
Cell Density at Labeling Start	70-80% Confluency	Ensures active cell metabolism and protein synthesis.
Azido-Sugar Concentration	25-100 µM	Cell line dependent; optimize for each system.
Labeling Duration	24-72 hours	Dependent on the turnover rate of the target glycoproteins.
Ligation Probe Concentration	25-50 µM	Ensure molar excess over the estimated incorporated sugar.
Ligation Time	1-2 hours	May require optimization.

Experimental Workflows and Pathways

Caption: General workflow for metabolic glycoprotein labeling.

Caption: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

References

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality. Angewandte Chemie International Edition, 48(38), 6974–6998. [Link]

• Bolton, C. H., Hough, L., & Khan, M. Y. (1966). Some further studies on the synthesis of glycopeptide derivatives: 2-acetamido-2-deoxy-β-d-glucopyranosylamine derivatives. Biochemical Journal, 101(1), 184–190. [Link]

• Saxon, E., & Bertozzi, C. R. (2000). Cell Surface Engineering by a Modified Staudinger Reaction. Science, 287(5460), 2007–2010. [Link]

• Pedowitz, N. J., Zaro, B. W., & Pratt, M. R. (2020). Metabolic Labeling for the Visualization and Identification of Potentially O-GlcNAc-Modified Proteins. Current Protocols in Chemical Biology, 12(2), e81. [Link]

• Almaraz, R. T., et al. (2021). Metabolic glycoengineering: exploring glycosylation with bioorthogonal chemistry. Chemical Society Reviews, 50(10), 5894-5935. [Link]

• Snider, M. D. (2002). Metabolic labeling of glycoproteins with radioactive sugars. Current Protocols in Cell Biology, Chapter 7, Unit 7.8. [Link]

• Poveda, C., et al. (2020). Bioorthogonal Labeling Reveals Different Expression of Glycans in Mouse Hippocampal Neuron Cultures during Their Development. International Journal of Molecular Sciences, 21(4), 1279. [Link]

• Ka-Young, K., & Park, S. (2017). Synthesis of 2-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-D-mannose, and its interaction with D-mannose-specific lectins. Carbohydrate Research, 40(1), 111-117. [Link]

• Farkas, V., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Molecules, 27(2), 548. [Link]

• Chatterjee, S., et al. (2020). Selective Bioorthogonal Probe for N-Glycan Hybrid Structures. Bioconjugate Chemistry, 31(8), 1934-1940. [Link]

• Chuh, K. N., & Pratt, M. R. (2021). Design and synthesis of metabolic chemical reporters for the visualization and identification of glycoproteins. Chemical Communications, 57(18), 2269-2283. [Link]

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• Creative Biolabs. Biological Functions of Monosaccharides. [Link]

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• 3. Selective Bioorthogonal Probe for N-Glycan Hybrid Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolic labeling for the visualization and identification of potentially O-GlcNAc modified proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. technologynetworks.com [technologynetworks.com]
• 8. Monitoring Protein O-GlcNAc Status via Metabolic Labeling and Copper-free Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 聚糖标记 [sigmaaldrich.com]
• 11. Physiological Effects of Ac4ManNAz and Optimization of Metabolic Labeling for Cell Tracking [thno.org]
• 12. Benefits of chemical sugar modifications introduced by click chemistry for glycoproteomic analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metabolic labeling of glycans by radioactive sugars - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: Chemo-Enzymatic Synthesis of C-Glycosyl Mimetics via 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane

Executive Summary

This guide details the synthesis and application of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (GlcNAc-β-CH₂NO₂). This compound serves as a critical C-glycoside scaffold—a hydrolytically stable mimic of N-acetylglucosamine (GlcNAc). Unlike natural O-glycosides, the C-C bond at the anomeric position renders this molecule resistant to glycosidases, making it an ideal candidate for therapeutic glycomimetics and metabolic probes.

This protocol leverages a chemo-enzymatic approach :

• Chemical Synthesis: Construction of the nitromethane scaffold from GlcNAc precursors.

• Enzymatic Extension: Regioselective glycosylation using β-1,4-Galactosyltransferase (GalT) to generate stable C-LacNAc analogues.

• Chemical Diversification: Transformation of the nitro group into amines or aldehydes for bioconjugation.

Scientific Background & Rationale

The "Nitro" Advantage in Glycobiology

The introduction of a nitromethane group at the anomeric center (C1) of GlcNAc offers three distinct advantages over traditional allyl- or azido-functionalized sugars:

• C-Glycoside Stability: The resulting C-C bond is metabolically stable, preventing degradation by hexosaminidases in vivo.

• Synthetic Versatility: The nitro group (–NO₂) is a "chameleon" functional group. It can be reduced to a primary amine (–NH₂) for peptide coupling, converted to an aldehyde (via the Nef reaction) for reductive amination, or used as a Michael donor in chain extensions.

• Enzymatic Compatibility: The β-configuration mimics the natural linkage found in N-glycans. Enzymes like β-1,4-Galactosyltransferase (GalT) recognize the GlcNAc moiety despite the C1 modification, allowing for highly selective chain elongation at the C4 position without complex protection/deprotection steps.

Mechanism of Action

The workflow relies on the neighboring group participation of the C2-acetamido group during chemical synthesis to ensure β-selectivity. Subsequently, the enzymatic step utilizes the "lock-and-key" specificity of GalT, which requires a terminal GlcNAc acceptor.

Figure 1: Chemo-enzymatic workflow transforming a chemical precursor into complex glycomimetics.

Experimental Protocols

Protocol A: Chemical Synthesis of GlcNAc-β-CH₂NO₂

Objective: Synthesize the nitromethane scaffold with high β-stereoselectivity. Precursor: 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-α-D-glucopyranosyl chloride (GlcNAc-Cl).

Reagent	Role	Equiv.	Notes
GlcNAc-Cl	Substrate	1.0	Prepared from GlcNAc-OAc
Nitromethane	Nucleophile	10.0	Solvent & Reagent
Triethylamine (TEA)	Base	2.0	Generates nitronate anion
Urea	Buffer/Additive	1.0	Stabilizes reaction

Step-by-Step Methodology:

• Preparation: Dissolve 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-α-D-glucopyranosyl chloride (1.0 g, 2.7 mmol) in dry nitromethane (10 mL) under an inert atmosphere (Argon/Nitrogen).

• Activation: Add urea (160 mg) and triethylamine (0.75 mL). The urea helps buffer the reaction and prevents oxazoline polymerization.

• Reaction: Stir at room temperature for 18–24 hours. Monitor by TLC (Ethyl Acetate/Hexane 2:1). The α-chloride (starting material) will disappear, and a more polar spot (β-C-glycoside) will appear.

  • Note: The β-selectivity is driven by the C2-acetamido group, which forms a transient oxazoline intermediate that is opened from the β-face by the nitromethane anion.

• Workup: Concentrate the mixture under reduced pressure to a syrup. Dilute with dichloromethane (DCM) and wash with saturated NaHCO₃ and brine.

• Purification: Purify via silica gel flash chromatography (Gradient: 100% DCM → 5% MeOH in DCM).

• Deacetylation: Treat the purified product with catalytic NaOMe in dry MeOH (pH ~9) for 2 hours to remove O-acetyl groups. Neutralize with acidic resin (Amberlite IR-120 H+), filter, and concentrate.

  • Yield: Expect 60–75% yield of the deacetylated GlcNAc-β-CH₂NO₂.

Protocol B: Enzymatic Extension (Galactosylation)

Objective: Elongate the scaffold to create a C-LacNAc derivative using β-1,4-Galactosyltransferase.

Enzyme System: Bovine β-1,4-Galactosyltransferase (GalT) or recombinant mutant GalT Y289L (for modified donors).

Component	Concentration	Function
GlcNAc-β-CH₂NO₂	10 mM	Acceptor Substrate
UDP-Galactose	12 mM	Donor Substrate
GalT Enzyme	2 U/mL	Catalyst
MnCl₂	10 mM	Cofactor (Essential)
Alk. Phosphatase	5 U/mL	UDP Scavenger (Prevents inhibition)
HEPES Buffer	50 mM (pH 7.4)	Reaction Medium

Step-by-Step Methodology:

• Mix: In a 1.5 mL microcentrifuge tube, combine HEPES buffer, MnCl₂, GlcNAc-β-CH₂NO₂, and UDP-Gal.

• Initiate: Add the GalT enzyme and Alkaline Phosphatase.

  • Critical Insight: GalT is strongly inhibited by the byproduct UDP. Alkaline Phosphatase hydrolyzes UDP to UMP/uridine, driving the reaction to completion.

• Incubation: Incubate at 37°C for 12–24 hours with gentle shaking.

• Monitoring: Monitor by TLC (n-Butanol:Acetic Acid:Water 2:1:1). The product (Gal-GlcNAc-CH₂NO₂) will be significantly more polar (lower R_f) than the starting material.

• Termination: Heat the mixture to 85°C for 5 minutes to denature the enzymes. Centrifuge to remove precipitate.

• Purification: Isolate the disaccharide using Size Exclusion Chromatography (Bio-Gel P-2) or HPLC (Hypercarb column) eluting with a water/acetonitrile gradient.

Protocol C: Downstream Transformation (Nef Reaction)

Objective: Convert the nitro group to an aldehyde for conjugation.

• Reagent: Dissolve the C-glycoside (LacNAc-NO₂) in 0.1 M NaOH.

• Oxidation: Add a solution of KMnO₄/MgSO₄ dropwise at 0°C. Alternatively, use ozone at -78°C for milder conditions (McMurry method).

• Result: The nitromethylene group is converted to a formyl group (–CHO), yielding the C-glycosyl aldehyde ready for reductive amination with proteins or lipids.

Key Results & Troubleshooting

Expected Analytical Data

• ¹H NMR (D₂O): The anomeric proton (H-1) of GlcNAc-β-CH₂NO₂ typically appears as a multiplet around 4.5–4.8 ppm (depending on the exact derivative) with a coupling constant J₁,₂ ≈ 9–10 Hz, confirming the β-configuration . The methylene protons of the nitromethyl group (–CH₂NO₂) appear as a diastereotopic pair near 4.6–4.9 ppm.

• Mass Spectrometry: ESI-MS should show [M+H]⁺ or [M+Na]⁺ peaks corresponding to the calculated mass of the GlcNAc-nitro derivative (MW ≈ 264.2 Da for the deacetylated monosaccharide).

Troubleshooting Guide

Issue	Probable Cause	Solution
Low β-selectivity	Use of wrong precursor	Ensure starting material is the α-chloride or use the oxazoline method. Avoid radical methods for C1-stereocontrol.
Incomplete Enzymatic Conversion	UDP Inhibition	Increase Alkaline Phosphatase concentration or add more MnCl₂.
Product Degradation (Nef)	Harsh basic conditions	Use the milder Ozonolysis of Silyl Nitronates method (treat nitro compound with TMSCl/DBU, then Ozone).

References

• Simo, O. et al. (2023). C-Glycopyranosyl aldehydes: emerging chiral synthons in organic synthesis. Royal Society of Chemistry. Available at: [Link]

• Elamparuthi, E. & Linker, T. (2008).[1][2] Convenient Synthesis of Branched-Chain Glycosamines by Radical Addition of Nitromethane to Glycals. Organic Letters, 10(7), 1361–1364.[2] Available at: [Link]

• Dondoni, A. & Marra, A. (2000). C-Glycoside synthesis by reaction of glycosyl halides with organometallic reagents. Chemical Reviews. (Contextual grounding for C-glycoside stability).
• Ramakrishnan, B. & Qasba, P.K. (2002). Structure-based design of beta 1,4-galactosyltransferase I (GalT1) with equally efficient N-acetylgalactosaminyltransferase activity. Journal of Biological Chemistry.

• Vosseller, K. et al. (2022).[3] Recent development of analytical methods for disease-specific protein O-GlcNAcylation. Royal Society of Chemistry. Available at: [Link]

Sources

• 1. Convenient synthesis of branched-chain glycosamines by radical addition of nitromethane to glycals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sci-Hub. Convenient Synthesis of Branched-Chain Glycosamines by Radical Addition of Nitromethane to Glycals / Organic Letters, 2008 [sci-hub.kr]
• 3. First Synthesis of 3-Glycopyranosyl-1,2,4-Triazines and Some Cycloadditions Thereof - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Modulating Cellular O-GlcNAcylation using 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane

Executive Summary

The dynamic modification of nucleocytoplasmic proteins by O-linked β-N-acetylglucosamine (O-GlcNAc) is a critical regulatory mechanism analogous to phosphorylation. It is governed by two key enzymes: O-GlcNAc transferase (OGT), which adds the sugar, and O-GlcNAcase (OGA), which removes it[1]. To study this transient modification, researchers require stable chemical tools that can trap proteins in their O-GlcNAcylated state.

2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (CAS: 129601-61-2) is a specialized, metabolically stable C-glycoside analog of GlcNAc[2]. By replacing the labile anomeric oxygen with a nitromethyl group, this compound acts as a robust competitive inhibitor of OGA and a metabolic decoy, enabling researchers to induce and study hyper-O-GlcNAcylation in cell culture models[3].

Mechanistic Insights: The "Why" Behind the Protocol

As a Senior Application Scientist, it is crucial to understand not just how to use a compound, but why it behaves the way it does in a biological system.

• Chemical Stability & Enzyme Evasion: Natural O-glycosidic bonds are rapidly hydrolyzed by intracellular hexosaminidases and OGA. In this compound, the substitution of the glycosidic oxygen for a carbon atom yields a C-glycoside that is completely resistant to anomeric hydrolysis[3].

• Electronic Mimicry: The electron-withdrawing nature of the nitro group (-NO₂) lowers the pKa of the adjacent anomeric carbon. This mimics the electronic transition state of the natural substrate within the OGA active site, allowing it to bind tightly and act as a competitive inhibitor without being cleaved.

• Cellular Uptake Causality: Because this specific compound is a "free sugar" (lacking the hydrophobic peracetylated groups often added to synthetic carbohydrates to boost permeability), it cannot passively diffuse across the lipid bilayer. Instead, it relies on fluid-phase endocytosis or low-affinity hexose transporters. Consequently, the working concentration in cell culture must be significantly higher (1–5 mM) than that of peracetylated analogs to achieve the required intracellular inhibitory threshold[4].

Fig 1. O-GlcNAc cycling pathway and targeted inhibition of OGA by the nitromethyl C-glycoside.

Physicochemical Profile

To ensure reproducibility, all quantitative data regarding the compound is summarized below.

Table 1: Compound Specifications & Pharmacological Profile

Property	Specification
Chemical Name	2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane
CAS Number	129601-61-2[5]
Molecular Formula	C₉H₁₆N₂O₇[2]
Molecular Weight	264.23 g/mol [2]
Primary Target	O-GlcNAcase (OGA) / Hexosaminidases
Mechanism of Action	Competitive Inhibition / Metabolic Decoy
Enzymatic Stability	Highly stable (hydrolysis-resistant C-C bond)
In Vitro Working Conc.	1.0 – 5.0 mM (Free sugar form)
Solubility	Water, DMSO (Avoid repeated freeze-thaw cycles)

Experimental Protocols

The Self-Validating System Concept

Trustworthiness in biological assays requires internal validation. This protocol is designed as a self-validating system . Because cellular stress can independently upregulate OGT activity (leading to a false-positive increase in O-GlcNAc levels), a parallel cytotoxicity assay must be performed. If cell viability drops below 90%, the observed hyper-O-GlcNAcylation cannot be reliably attributed to OGA inhibition, and the assay must be optimized.

Reagent Preparation

• Stock Solution: Dissolve 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane in sterile, cell-culture grade water or DMSO to create a 100 mM or 250 mM stock solution.

• Storage: Aliquot the stock into single-use vials (e.g., 50 µL each) and store at -20°C. Causality: Repeated freeze-thaw cycles can lead to compound precipitation or degradation, compromising the effective molarity of the treatment.

Cell Culture Treatment Workflow

• Cell Seeding: Seed your target cell line (e.g., HEK293, HeLa, or primary neurons) in a 6-well plate at a density of

  cells/well. Allow 24 hours for adherence and logarithmic growth.

• Treatment Preparation: Dilute the stock solution directly into pre-warmed complete culture media to achieve final concentrations of 1 mM, 2.5 mM, and 5 mM.

• Controls (Critical Step):

  • Vehicle Control: Matched volume of water or DMSO.

  • Positive Control: Thiamet-G (1 µM) or PUGNAc (100 µM) to validate the detection of OGA inhibition.

• Incubation: Replace the media in the 6-well plates with the treated media. Incubate for 24 to 48 hours at 37°C, 5% CO₂.

• Viability Check: In a parallel 96-well plate treated identically, perform an MTT or CellTiter-Glo assay. Confirm that viability remains >90% across all concentrations.

Fig 2. Step-by-step experimental workflow for evaluating intracellular O-GlcNAc accumulation.

Downstream Analysis: Western Blotting for Global O-GlcNAc

• Lysis: Wash cells twice with ice-cold PBS. Lyse cells using RIPA buffer supplemented with standard protease inhibitors AND an OGA inhibitor (e.g., 10 µM PUGNAc). Causality: Cell lysis releases compartmentalized OGA, which will rapidly strip O-GlcNAc from proteins in the lysate if not immediately inhibited.

• Protein Quantification: Centrifuge lysates at 14,000 x g for 15 min at 4°C. Quantify the supernatant using a BCA assay.

• SDS-PAGE: Load 20–30 µg of total protein per lane on a 4–12% Bis-Tris polyacrylamide gel. Transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 3% BSA in TBST for 1 hour. (Do not use non-fat milk, as it contains endogenous glycoproteins that cause high background).

  • Probe with primary anti-O-GlcNAc antibodies (e.g., clone RL2 or CTD110.6) overnight at 4°C.

  • Wash and probe with the appropriate HRP-conjugated secondary antibody.

• Validation: A successful assay will show a robust, dose-dependent increase in a broad smear of bands (representing globally O-GlcNAcylated proteins) in the 1–5 mM treated lanes compared to the vehicle control.

References

Sources

• 1. Substrate and product analogues as human O-GlcNAc transferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane monohyd… [cymitquimica.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Thioglycosides are efficient metabolic decoys of glycosylation that reduce selectin dependent leukocyte adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Monosaccharide Products - Creative Biolabs [creative-biolabs.com]

Derivatization of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane for further synthesis

Anwendungs- und Protokollhinweise:

Derivatisierung von 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethan für die weiterführende Synthese

Für: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung für die Führungsebene

Dieses Dokument bietet eine detaillierte technische Anleitung zur chemischen Derivatisierung von 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethan. Diese Verbindung ist ein entscheidendes Zwischenprodukt für die Synthese von C-Glykosiden, einer Klasse von Kohlenhydrat-Analoga mit außergewöhnlicher metabolischer Stabilität, die für die Arzneimittelentwicklung von großer Bedeutung ist.[1][2] Im Gegensatz zu ihren O-Glykosid-Gegenstücken, die anfällig für enzymatische Spaltung sind, ersetzt bei C-Glykosiden ein Kohlenstoff-Kohlenstoff-Bindung die glykosidische Sauerstoffverbindung, was zu einer erhöhten Bioverfügbarkeit und Wirksamkeit führt.[3][4] Wir stellen validierte Protokolle für drei zentrale Transformationen vor: die modifizierte Nef-Reaktion zur Erzeugung von C-Glykosylaldehyden, die Henry-Reaktion (Nitroaldol-Reaktion) zur Kohlenstoffkettenverlängerung und die Michael-Addition für die Synthese komplexer Addukte. Jedes Protokoll wird durch mechanistische Erklärungen, experimentelle Details und Charakterisierungsdaten gestützt, um Forscher bei der Nutzung dieses vielseitigen Bausteins für die Entdeckung neuartiger Therapeutika zu unterstützen.

Einleitung: Die strategische Bedeutung von C-Glykosyl-Nitromethan-Bausteinen

In der modernen medizinischen Chemie und Glykowissenschaft ist die Entwicklung von stabilen Kohlenhydratmimetika ein zentrales Ziel.[5] O- und N-gebundene Glykoside spielen zwar entscheidende biologische Rollen, ihre therapeutische Anwendung wird jedoch oft durch ihre geringe metabolische Stabilität behindert.[2] C-Glykoside, bei denen das anomere Kohlenstoffatom direkt an ein Aglykon gebunden ist, bieten eine robuste Lösung für dieses Problem. 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethan (CAS: 129601-61-2) hat sich als hochgradig vielseitiger Vorläufer für die Synthese dieser stabilen Analoga erwiesen.[6][7] Die Nitromethylgruppe dient als einzigartiger synthetischer Griff – ein maskiertes Carbonyl, das über die Nef-Reaktion demaskiert werden kann, und ein potentes Nukleophil nach Deprotonierung für C-C-Bindungsbildungsreaktionen.

Diese Anwendungsbeschreibung erläutert die wichtigsten Derivatisierungswege, die dieses Molekül in eine Reihe von wertvollen synthetischen Zwischenprodukten umwandeln, die für die Synthese von Glykopeptid-Analoga, Inhibitoren von Glykosyltransferasen und anderen biologisch aktiven Molekülen entscheidend sind.[8][9]

Synthese von C-Glykosyl-Aldehyden über die modifizierte Nef-Reaktion

Die Umwandlung der Nitrogruppe in eine Carbonylgruppe ist eine der grundlegendsten Transformationen von Glykosylnitromethanen. Die klassische Nef-Reaktion, die typischerweise eine Hydrolyse mit starken wässrigen Säuren erfordert, ist oft zu harsch für empfindliche Kohlenhydratsubstrate.[10] Eine modifizierte Methode, die in angesäuertem Methanol durchgeführt wird, hat sich als deutlich effektiver für C-Glykosylnitromethane erwiesen und führt zu den entsprechenden Dimethylacetalen, die stabile Vorläufer der gewünschten Aldehyde sind.[11][12]

Kausale Begründung des Protokolls

Die Verwendung von angesäuertem Methanol anstelle von wässriger Säure verhindert unerwünschte Nebenreaktionen und Zersetzung.[11] Die Reaktion verläuft über die Bildung der protonierten Aci-Nitro-Form, die dann von Methanol nukleophil angegriffen wird.[10] Dieser Prozess führt zur Bildung eines C-Glykosylmethanal-dimethylacetals, das unter milderen Bedingungen leicht zum freien Aldehyd hydrolysiert werden kann, falls erforderlich. Diese Methode umgeht die oft "gewaltsamen" Bedingungen der traditionellen Nef-Reaktion.[10][13]

Experimenteller Arbeitsablauf: Modifizierte Nef-Reaktion

Abbildung 1: Allgemeiner Arbeitsablauf für die modifizierte Nef-Reaktion.

Detailliertes Protokoll: Modifizierte Nef-Reaktion

• Vorbereitung des Reaktionsgefäßes: Ein 50-mL-Rundkolben wird mit einem Magnetrührstab ausgestattet und unter Vakuum ausgeflammt. Nach dem Abkühlen wird er mit einer Stickstoffatmosphäre gefüllt.

• Lösen des Substrats: 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethan (1,0 g, 3,78 mmol) wird in 20 mL trockenem Methanol gelöst.

• Kühlung: Die Lösung wird in einem Eisbad auf 0 °C abgekühlt.

• Säurezugabe: Eine frisch zubereitete gesättigte Lösung von Chlorwasserstoff in Methanol (ca. 5 M) wird langsam tropfenweise zu der gerührten Lösung gegeben, bis ein pH-Wert von etwa 1 erreicht ist.

• Reaktionsüberwachung: Die Reaktion wird bei 0 °C für 2-4 Stunden gerührt. Der Fortschritt wird mittels Dünnschichtchromatographie (TLC) überwacht (z. B. mit einem Eluentensystem aus Ethylacetat/Hexan).

• Neutralisation: Nach vollständigem Umsatz wird die Reaktion vorsichtig durch tropfenweise Zugabe von Pyridin bei 0 °C neutralisiert, bis der pH-Wert etwa 7 beträgt.

• Aufarbeitung: Das Lösungsmittel wird unter reduziertem Druck entfernt. Der verbleibende Rückstand wird in Dichlormethan aufgenommen und mit Wasser gewaschen, um Salze zu entfernen. Die organische Phase wird über wasserfreiem Natriumsulfat getrocknet, filtriert und eingeengt.

• Reinigung: Das Rohprodukt wird mittels Kieselgel-Säulenchromatographie gereinigt, um das reine 2-Acetamido-2-deoxy-β-D-glucopyranosylmethanal-dimethylacetal zu erhalten.[11]

Parameter	Bedingung/Wert	Begründung
Temperatur	0 °C	Minimiert die Zersetzung des empfindlichen Kohlenhydratsubstrats.
Lösungsmittel	Trockenes Methanol	Dient sowohl als Lösungsmittel als auch als Reagenz zur Bildung des Acetals.[11]
Säure	HCl in Methanol	Wirksamer Katalysator für die modifizierte Nef-Reaktion auf diesem Substrat.[11]
Ausbeute	Mäßig bis gut	Typische Ausbeuten für diese Transformation liegen im Bereich von 50-70%.[11]

C-C-Bindungsbildung über die Henry- (Nitroaldol-) Reaktion

Die Henry-Reaktion ist eine klassische Methode zur Bildung von Kohlenstoff-Kohlenstoff-Bindungen durch die basenkatalysierte Addition eines Nitroalkans an eine Carbonylverbindung.[14] Im Kontext unseres Substrats ermöglicht diese Reaktion die Verlängerung der Kohlenstoffkette am anomeren Zentrum und führt zur Bildung von β-Nitroalkoholen, die wertvolle chirale Bausteine sind.[15]

Kausale Begründung des Protokolls

Die Reaktion nutzt die Acidität des α-Protons der Nitromethylgruppe. In Gegenwart einer Base wird ein Nitronat-Anion gebildet, das als Nukleophil fungiert und die Carbonylgruppe eines Aldehyds oder Ketons angreift.[14] Die Wahl der Base und der Reaktionsbedingungen ist entscheidend, um die Diastereoselektivität der Reaktion zu steuern und Nebenreaktionen wie die Eliminierung von Wasser aus dem Produkt zu vermeiden. Asymmetrische Katalysatoren, oft auf Kupferbasis, können eingesetzt werden, um eine hohe Enantioselektivität zu erreichen.[16]

Reaktionsschema: Henry-Reaktion

Abbildung 2: Schematische Darstellung der Henry-Reaktion.

Detailliertes Protokoll: Henry-Reaktion

• Vorbereitung: In einem trockenen, mit Stickstoff gespülten Kolben wird 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethan (500 mg, 1,89 mmol) in 10 mL trockenem Tetrahydrofuran (THF) gelöst.

• Reagenzzugabe: Ein Aldehyd (z. B. Benzaldehyd, 1,1 Äquivalente, 2,08 mmol) wird zur Lösung gegeben.

• Kühlung und Basenzugabe: Die Mischung wird auf -20 °C abgekühlt. Eine Base, wie z. B. 1,8-Diazabicycloundec-7-en (DBU) (0,2 Äquivalente, 0,38 mmol), wird langsam zugetropft.

• Reaktion: Die Reaktion wird bei -20 °C für 12-24 Stunden gerührt. Der Fortschritt wird mittels TLC überwacht.

• Quenchen: Die Reaktion wird durch Zugabe einer gesättigten wässrigen Ammoniumchloridlösung gequencht.

• Extraktion: Die Mischung wird mit Ethylacetat extrahiert. Die vereinigten organischen Phasen werden mit Sole gewaschen, über Natriumsulfat getrocknet und im Vakuum eingeengt.

• Reinigung: Das resultierende Diastereomerengemisch wird durch Säulenchromatographie auf Kieselgel aufgetrennt, um die reinen β-Nitroalkohol-Produkte zu isolieren.

Konjugierte Addition über die Michael-Reaktion

Die Michael-Addition ist eine weitere wichtige C-C-bindungsbildende Reaktion, bei der das Nitronat-Anion als Nukleophil (Michael-Donor) an eine α,β-ungesättigte Carbonylverbindung (Michael-Akzeptor) addiert wird.[17][18] Diese Reaktion ist äußerst nützlich für den Aufbau von 1,5-dicarbonylartigen Strukturen und komplexeren Molekülgerüsten.

Kausale Begründung des Protokolls

Ähnlich wie bei der Henry-Reaktion wird das Glykosylnitromethan zunächst deprotoniert, um das reaktive Nitronat zu erzeugen. Dieses greift dann die β-Position der elektronenarmen Doppelbindung des Michael-Akzeptors in einer 1,4-konjugierten Addition an.[18] Die Reaktion wird thermodynamisch kontrolliert und erfordert typischerweise eine milde Base, um die Polymerisation des Akzeptors zu vermeiden.[17] Biokatalytische Ansätze wurden ebenfalls entwickelt, um hohe Enantioselektivitäten zu erzielen.[19]

Reaktionsschema: Michael-Addition

Abbildung 3: Schematische Darstellung der Michael-Addition.

Detailliertes Protokoll: Michael-Addition

• Einrichtung: 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethan (500 mg, 1,89 mmol) wird in 15 mL Acetonitril in einem trockenen Kolben gelöst.

• Reagenzzugabe: Ein Michael-Akzeptor (z. B. Methylvinylketon, 1,2 Äquivalente, 2,27 mmol) wird zu der Lösung gegeben.

• Katalysatorzugabe: Eine organische Base wie Triethylamin (Et₃N) (0,5 Äquivalente, 0,95 mmol) wird zugegeben.

• Reaktion: Die Mischung wird bei Raumtemperatur für 24-48 Stunden gerührt. Der Fortschritt wird mittels TLC verfolgt.

• Aufarbeitung: Das Lösungsmittel wird unter reduziertem Druck entfernt. Der Rückstand wird in Ethylacetat gelöst und mit 1 M HCl-Lösung und anschließend mit Sole gewaschen.

• Trocknung und Konzentration: Die organische Schicht wird über wasserfreiem Magnesiumsulfat getrocknet, filtriert und eingeengt.

• Reinigung: Das Rohprodukt wird durch Säulenchromatographie auf Kieselgel gereinigt, um das gewünschte Michael-Addukt zu erhalten.

Analytische Charakterisierung

Die strukturelle Aufklärung der synthetisierten Derivate ist von entscheidender Bedeutung. Die folgenden Techniken sind für die Charakterisierung unerlässlich:

• Kernmagnetische Resonanz (NMR)-Spektroskopie: ¹H- und ¹³C-NMR sind die wichtigsten Methoden zur Bestätigung der Struktur und stereochemischen Konfiguration der Produkte. Spezifische Signale und Kopplungskonstanten liefern detaillierte Informationen über die relative Anordnung der Protonen am Pyranosering und an der neu gebildeten Seitenkette.[20]

• Massenspektrometrie (MS): Hochauflösende Massenspektrometrie (HRMS) wird verwendet, um die exakte Masse des Moleküls zu bestimmen und seine elementare Zusammensetzung zu bestätigen.

• Infrarotspektroskopie (IR): IR-Spektroskopie ist nützlich, um das Vorhandensein oder Verschwinden von funktionellen Gruppen wie der Nitrogruppe (-NO₂), der Carbonylgruppe (C=O) oder der Hydroxylgruppe (-OH) zu verfolgen.

Schlussfolgerung

2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethan ist ein außerordentlich wertvoller und vielseitiger Baustein in der Glykochemie. Die hier beschriebenen Protokolle für die modifizierte Nef-Reaktion, die Henry-Reaktion und die Michael-Addition eröffnen den Zugang zu einer breiten Palette von C-Glykosid-Analoga. Diese Methoden, die auf etablierten chemischen Prinzipien beruhen, bieten Forschern und Fachleuten in der Arzneimittelentwicklung robuste Werkzeuge zur Synthese stabiler Glykomimetika mit hohem therapeutischem Potenzial. Die Fähigkeit, die Nitromethylgruppe selektiv in verschiedene funktionelle Gruppen umzuwandeln, unterstreicht ihre strategische Bedeutung für die Entdeckung und Entwicklung neuer Medikamente.

Referenzen

• Benchchem. (n.d.). Application Notes and Protocols: Synthesis and Utility of C-Glycosides in Research and Drug Development. Benchchem. Verfügbar unter:

• Nature Communications. (2024, September 17). Stereoselective and site-divergent synthesis of C-glycosides. Nature. Verfügbar unter:

• Petrusová, M., et al. (2006). Extension of the Nef reaction to C-glycosylnitromethanes. Carbohydrate Research, 341(12), 2019-25. Verfügbar unter: [Link]

• Creative Proteomics. (n.d.). Application of Glycomics in Drug Development. Creative Proteomics. Verfügbar unter:

• Wikipedia contributors. (n.d.). Nef reaction. Wikipedia. Verfügbar unter: [Link]

• Petrušová, M., et al. (2006). Extension of the Nef reaction to C-glycosylnitromethanes. R Discovery. Verfügbar unter: [Link]

• Organic & Biomolecular Chemistry. (n.d.). Recent development in the synthesis of C-glycosides involving glycosyl radicals. Royal Society of Chemistry. Verfügbar unter: [Link]

• ACS Publications. (2023, June 9). C–H Glycosylation of Native Carboxylic Acids: Discovery of Antidiabetic SGLT-2 Inhibitors. American Chemical Society. Verfügbar unter: [Link]

• ResearchGate. (n.d.). 1 H NMR Spectra of 2-Acetamido-2-deoxy-beta-D-glucopyranose. ResearchGate. Verfügbar unter: [Link]

• ACS Publications. (2023, June 9). C–H Glycosylation of Native Carboxylic Acids: Discovery of Antidiabetic SGLT-2 Inhibitors. American Chemical Society. Verfügbar unter: [Link]

• ResearchGate. (n.d.). Straightforward Synthesis of 2-Acetamido-2-deoxy-beta-D-glucopyranosyl Esters under Microwave Conditions. ResearchGate. Verfügbar unter: [Link]

• Kaifu, R., & Osawa, T. (1975). Synthesis of 2-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-D-mannose, and its interaction with D-mannose-specific lectins. Carbohydrate Research, 40(1), 111-7. Verfügbar unter: [Link]

• ResearchGate. (n.d.). Synthesis of C- and S-Glycosides. ResearchGate. Verfügbar unter: [Link]

• van der Meer, J. Y., et al. (2019). Biocatalytic Asymmetric Michael Additions of Nitromethane to α,β-Unsaturated Aldehydes via Enzyme-bound Iminium Ion Intermediates. ACS Catalysis. Verfügbar unter: [Link]

• Kumar, S., et al. (2023). C-Glycopyranosyl aldehydes: emerging chiral synthons in organic synthesis. Organic & Biomolecular Chemistry. Verfügbar unter: [Link]

• Bolton, C. H., et al. (n.d.). Some further studies on the synthesis of glycopeptide derivatives: 2-acetamido-2-deoxy-β-d-glucopyranosylamine derivatives. PMC. Verfügbar unter: [Link]

• Benchchem. (n.d.). Application Note & Protocol: Investigating the Nef Reaction Mechanism using Nitroethane-1,1. Benchchem. Verfügbar unter:

• SciSpace. (2023, March 16). C-Glycoside Synthesis Enabled by Nickle Catalysis. SciSpace. Verfügbar unter: [Link]

• R Discovery. (1987, September 1). Synthesis of 2-acetamido-2-deoxy-4- O-(2- O-methyl-β- D-galactopyranosyl)- d-glucopyranose ( N-acetyl-2′- O-methyllactosamine). R Discovery. Verfügbar unter: [Link]

• Benchchem. (n.d.). The Enduring Legacy of the Henry Reaction: A Technical Guide to the Discovery and Synthetic Utility of β-Nitro Alcohols. Benchchem. Verfügbar unter:

• Organic Chemistry Portal. (n.d.). Michael Addition. Organic Chemistry Portal. Verfügbar unter: [Link]

• Wikipedia contributors. (n.d.). Michael reaction. Wikipedia. Verfügbar unter: [Link]

• MDPI. (2022, January 18). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones. MDPI. Verfügbar unter: [Link]

• ResearchGate. (n.d.). Development of Co and PostTranslational Synthetic Strategies to C -Neoglycopeptides. ResearchGate. Verfügbar unter: [Link]

• Royal Society of Chemistry. (n.d.). Organocatalyzed asymmetric vinylogous Michael addition of α,β-unsaturated γ-butyrolactam. RSC. Verfügbar unter: [Link]

• MDPI. (2022, July 1). Michael Addition of Carbonyl Compounds to α,β-Unsaturated Nitroalkenes. Encyclopedia. Verfügbar unter: [Link]

• DSpace. (n.d.). the synthesis of 5-u-(2-acetamido-2-deoxy+d- glucopyranosyl)+d-glucofuranose. DSpace. Verfügbar unter: [Link]

• MDPI. (2021, October 8). Asymmetric Henry Reaction of Nitromethane with Substituted Aldehydes Catalyzed by Novel In Situ Generated Chiral Bis(β-Amino Alcohol-Cu(OAc) 2. MDPI. Verfügbar unter: [Link]

• ResearchGate. (2015, May 13). Short Synthesis of 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl-benzene and 1-(2-Acetamido-3,4,6-tri-O-deoxy-b-D-glucopyranosyl)-4-bromobenzene. ResearchGate. Verfügbar unter: [Link]

• NIST. (n.d.). 2-Acetamido-2-deoxy-α-D-glucopyranose. NIST WebBook. Verfügbar unter: [Link]

• ResearchGate. (2025, November 20). Asymmetric Henry Reaction of Nitromethane with Substituted Aldehydes Catalyzed by Novel In Situ Generated Chiral Bis(β-Amino Alcohol-Cu(OAc)2·H2O Complex. ResearchGate. Verfügbar unter: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. communities.springernature.com [communities.springernature.com]
• 3. C–H Glycosylation of Native Carboxylic Acids: Discovery of Antidiabetic SGLT-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Application of Glycomics in Drug Development - Creative Proteomics [creative-proteomics.com]
• 6. echemi.com [echemi.com]
• 7. 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane | CAS 129601-61-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Nef reaction - Wikipedia [en.wikipedia.org]
• 11. Extension of the Nef reaction to C-glycosylnitromethanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Michael Addition [organic-chemistry.org]
• 18. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 19. Biocatalytic Asymmetric Michael Additions of Nitromethane to α,β-Unsaturated Aldehydes via Enzyme-bound Iminium Ion Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Role of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane in studying carbohydrate-protein interactions

Application Note: Probing Carbohydrate-Protein Interactions Using 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane

Scientific Context and Mechanistic Rationale

O-GlcNAcylation is a dynamic, reversible post-translational modification essential for cellular signaling, transcription, and stress responses[1]. This fundamental process is governed by two key enzymes: O-GlcNAc transferase (OGT), which attaches a single N-acetylglucosamine (GlcNAc) moiety to serine or threonine residues, and O-GlcNAcase (OGA), which hydrolyzes and removes the modification[1]. Dysregulation of this cycle is heavily implicated in metabolic and neurodegenerative diseases. For example, increasing O-GlcNAcylation via OGA inhibition has been shown to reduce tau phosphorylation, offering a highly researched therapeutic avenue for Alzheimer's disease[1][2].

While potent transition-state mimics (like Thiamet-G) are widely used to inhibit OGA in preclinical in vivo models[3], structural biologists and biochemists face a unique challenge when mapping the exact physical interactions between carbohydrates and target proteins. Native O-glycosides are rapidly cleaved by hexosaminidases, and transition-state mimics often distort the enzyme's active site geometry. To resolve this and study the ground-state binding mechanics, researchers utilize stable monosaccharide derivatives like 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (CAS 129601-61-2)[4].

The Power of C-Glycosides (Causality & Design): In this specific analog, the anomeric oxygen of the native sugar is replaced by a nitromethyl group (-CH

NO ). This bioisosteric substitution creates a stable C-glycosidic bond that is completely resistant to enzymatic hydrolysis by OGA. Furthermore, the strongly electron-withdrawing nitro group mimics the electronic environment of the native O-glycosidic linkage. This ensures the molecule binds with high fidelity to the active site of OGA or GlcNAc-binding lectins without undergoing catalytic turnover, making it an ideal, non-depleting ground-state probe for structural assays.

Comparative Modulator Profiling

To contextualize the utility of the nitromethane derivative, it is critical to compare it against other standard molecules used in the field.

Compound	Structural Class	Mechanism of Action	Enzymatic Stability	Primary Application
GlcNAc-Nitromethane	C-Glycoside	Competitive Ground-State Probe	Absolute (Non-hydrolyzable)	Structural Biology, X-ray Crystallography, SPR
Thiamet-G	Thiazoline	Transition-State Mimic	High	In Vivo Neurodegeneration Models[5]
PUGNAc	O-Glycoside	Competitive Inhibitor	Moderate	Broad-Spectrum Hexosaminidase Assays
Native GlcNAc	O-Glycoside	Native Substrate	Low (Rapid Cleavage)	Baseline Enzymatic Turnover Studies

Pathway Visualization

Below is the logical flow of the O-GlcNAc cycling pathway, highlighting the precise intervention point of the C-glycoside analog.

Fig 1: O-GlcNAc cycling pathway illustrating the intervention of GlcNAc-Nitromethane at OGA.

Self-Validating Experimental Protocols

Protocol A: In Vitro Fluorescence-Based OGA Binding/Inhibition Assay

This assay measures the competitive binding affinity of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane against a fluorogenic substrate.

• Step 1: Reagent Preparation. Prepare assay buffer (50 mM NaH

  PO , 100 mM NaCl, 0.1% BSA, pH 6.5). Causality: BSA is included to prevent non-specific adsorption of the OGA enzyme to the microplate walls, ensuring consistent enzyme kinetics at low concentrations.

• Step 2: Compound Dilution. Prepare a 10-point serial dilution of GlcNAc-nitromethane (from 1 mM down to 10 nM) in the assay buffer.

• Step 3: Enzyme Incubation. Add recombinant human OGA (final concentration 5 nM) to the inhibitor wells and incubate for 15 minutes at room temperature. Causality: Pre-incubation allows the system to reach thermodynamic equilibrium before the substrate is introduced, preventing artificially skewed

  values.

• Step 4: Substrate Addition. Initiate the reaction by adding 4-Methylumbelliferyl N-acetyl-β-D-glucosaminide (4-MU-GlcNAc) at a final concentration equal to its

  (typically ~50 µM).

• Step 5: Kinetic Readout. Measure fluorescence continuously for 30 minutes (Excitation: 360 nm, Emission: 450 nm).

• Self-Validation Checkpoint: Run Thiamet-G (a known potent inhibitor)[5] as a positive control and a vehicle (DMSO/Buffer) as a negative control. If the vehicle control does not yield a linear increase in fluorescence over 30 minutes, the enzyme has degraded. Because the C-glycosidic bond of the nitromethane analog cannot be cleaved, the fluorescence signal should decrease proportionally purely based on the analog's competitive binding affinity.

Protocol B: Surface Plasmon Resonance (SPR) Binding Kinetics

Because GlcNAc-nitromethane cannot be cleaved, it is perfectly suited for real-time SPR to determine exact

, , and values with lectins or OGA.

Fig 2: Step-by-step Surface Plasmon Resonance (SPR) workflow for binding kinetics.

• Step 1: Surface Preparation. Dock a CM5 sensor chip into the SPR instrument. Causality: The carboxymethylated dextran matrix of the CM5 chip provides a hydrophilic environment that minimizes the non-specific binding of small, polar carbohydrate analogs.

• Step 2: Immobilization. Activate the surface using EDC/NHS chemistry. Inject the target protein (e.g., OGA or Wheat Germ Agglutinin) diluted in 10 mM Sodium Acetate (pH 4.5) to achieve ~3000 Response Units (RU). Block remaining active sites with 1 M Ethanolamine.

• Step 3: Analyte Injection. Inject varying concentrations of GlcNAc-nitromethane (0.1 µM to 100 µM) at a high flow rate (30 µL/min). Causality: A high flow rate minimizes mass transport limitations, ensuring that the measured association rate (

  ) reflects true binding kinetics rather than diffusion constraints.

• Step 4: Dissociation & Regeneration. Allow running buffer to flow over the chip to measure the dissociation rate (

  ).

• Self-Validation Checkpoint: Utilize a reference flow cell (activated and blocked without protein) to subtract bulk refractive index changes. If the RU fails to return to baseline during the dissociation phase, it indicates non-specific aggregation or covalent reactivity rather than the expected 1:1 stoichiometric reversible binding of the C-glycoside.

References

1.[1] Patsnap. "What are OGA inhibitors and how do they work?" Available at: [Link] 2.[3] Alzheimer's Drug Discovery Foundation. "O-GlcNAcase Inhibitors." Available at:[Link] 3.[2] ALZFORUM. "Ceperognastat." Available at:[Link] 4.[5] PubMed. "Pharmacological inhibition of O-GlcNAcase reduces pS129-α-synuclein positive aggregates in the substantia nigra of mThy1-hSNCA mice." Available at:[Link] 5.[4] Creative Biolabs. "Monosaccharide Products." Available at:[Link]

Sources

• 1. What are OGA inhibitors and how do they work? [synapse.patsnap.com]
• 2. Ceperognastat | ALZFORUM [alzforum.org]
• 3. alzdiscovery.org [alzdiscovery.org]
• 4. Monosaccharide Products - Creative Biolabs [creative-biolabs.com]
• 5. Pharmacological inhibition of O-GlcNAcase reduces pS129-α-synuclein positive aggregates in the substantia nigra of mThy1-hSNCA mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane as a Scaffold for Amino Sugars

This Application Note is designed for researchers in medicinal chemistry and glycobiology. It details the synthesis, purification, and application of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane , a critical C-glycoside intermediate.[1] Unlike O-glycosides, this compound features a robust C-C bond at the anomeric position, rendering it resistant to enzymatic hydrolysis and making it an ideal scaffold for stable glycomimetics, amino sugar precursors, and enzyme inhibitors.[1][2]

[1]

Part 1: Introduction & Strategic Value

2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (hereafter GlcNAc-CH₂NO₂ ) is a versatile C-glycosyl derivative of N-acetylglucosamine.[1] Its strategic value in drug development lies in the nitromethyl group (-CH₂NO₂) attached to the anomeric carbon.[1] This group serves as a "chemical chameleon," capable of three distinct transformations:

• Reduction to Amines: Precursor to C-glycosylmethylamines (stable lysosomal storage disease chaperones).[1]

• Nef Reaction: Conversion to C-glycosyl aldehydes/acids (linkers for bioconjugation).[1]

• Henry Reaction (Nitroaldol): Carbon chain extension to synthesize higher sugars (e.g., sialic acid mimetics like KDN or Neu5Ac analogues).[1][2]

Key Advantages[1][2]

• Hydrolytic Stability: The C-C bond is non-hydrolyzable by hexosaminidases, allowing the molecule to act as a competitive inhibitor or stable ligand.[2]

• Anomeric Fidelity: The β-configuration mimics the natural linkage found in N-linked glycans and chitin.

• Synthetic Versatility: The nitro group activates the

  -protons for further functionalization before reduction.

Part 2: Synthesis Protocols

Protocol A: Synthesis of GlcNAc-CH₂NO₂ (The Oxazoline Route)

Rationale: While direct condensation of GlcNAc with nitromethane is possible (Petruš method), it often yields equilibrium mixtures of cyclic and open-chain forms.[1][2] The Oxazoline Route is preferred for high-purity synthesis of the β-anomer specifically, utilizing the participating acetamido group to direct stereochemistry.

Mechanism: The Lewis acid-catalyzed opening of the oxazoline ring by nitromethane ensures exclusive formation of the 1,2-trans-β-C-glycoside.

Materials

• Starting Material: 2-Methyl-(3,4,6-tri-O-acetyl-1,2-dideoxy-α-D-glucopyrano)-[2,1-d]-2-oxazoline (commercially available or synthesized from GlcNAc).[1]

• Reagent: Nitromethane (dry).[1][2]

• Catalyst: Zirconium(IV) chloride (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ) or Trimethylsilyl triflate (TMSOTf).[1]

• Solvent: Dichloromethane (DCM) or Nitromethane (neat).[1][2]

Step-by-Step Methodology

• Preparation: Dissolve the oxazoline (1.0 eq) in dry nitromethane (acts as both reagent and solvent) under Argon atmosphere.

• Catalysis: Add

  (0.2 eq) at 0°C.

• Reaction: Stir at room temperature for 12–24 hours. Monitor by TLC (Ethyl Acetate/Hexane 2:1).[1] The oxazoline spot (

  ) will disappear, replaced by the product ( ).[1]

• Work-up: Quench with saturated aqueous

  . Extract with DCM ( ).[1] Wash combined organics with brine, dry over , and concentrate.[1]

• Purification: Flash column chromatography (Silica gel, EtOAc/Hexane gradient).

• Deacetylation (Optional for final use): Treat with catalytic NaOMe in dry MeOH (Zemplén conditions) to obtain the free hydroxyl form.

Yield Expectation: 75–85% (Acetylated form).

Protocol B: The "Green" Reduction to C-Glycosylmethylamine

Rationale: Standard catalytic hydrogenation (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

) can be slow or require high pressure.[1] The Ferrous Sulfate Method (adapted from Petruš et al.) is a field-proven, self-validating protocol that operates at ambient pressure, uses cheap reagents, and avoids metal poisoning.[1][2]

Materials

• Substrate: GlcNAc-CH₂NO₂ (free sugar form).[1]

• Reagents: Ferrous Sulfate heptahydrate (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ), Aqueous Ammonia (25%).[1]

• Solvent: Water.[1][3][4]

Step-by-Step Methodology

• Dissolution: Dissolve GlcNAc-CH₂NO₂ (1 mmol) in distilled water (10 mL).

• Precipitation: In a separate flask, dissolve

  (7 mmol) in water (20 mL).

• Reaction Trigger: Pour the iron solution into the sugar solution. Immediately add aqueous ammonia (5 mL) while stirring vigorously. A dark green/black precipitate of ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  will form initially, turning reddish-brown ( ) as it oxidizes.[1]

• Monitoring: The reaction is typically complete within 30–60 minutes. The disappearance of the yellow color of the nitro compound indicates progress.

• Work-up: Filter the iron sludge through a Celite pad. Wash the pad with hot water.

• Isolation: Concentrate the clear filtrate. The product, 2-acetamido-2-deoxy-β-D-glucopyranosylmethylamine , is obtained as a white solid.[1]

• Purification: If necessary, pass through a cation-exchange resin (Dowex 50W, ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  form), wash with water, and elute with 1M .[1]

Data Validation:

• NMR: Disappearance of the

  signal ( ppm) and appearance of ( ppm).[1]

Part 3: Visualization of Pathways[2]

Divergent Synthesis Workflow

This diagram illustrates the central role of GlcNAc-CH₂NO₂ in accessing diverse chemical space.

Caption: Divergent synthetic pathways from the core nitromethyl scaffold.[1]

Experimental Logic: The Petruš Reduction

A visual representation of the electron-transfer mechanism in Protocol B.

Caption: Electron transfer flow in the Ferrous Sulfate reduction method.

Part 4: Comparative Data & Troubleshooting

Yield Comparison: Reduction Methods

Method	Reagents	Yield (%)	Reaction Time	Notes
Catalytic Hydrogenation		85-90%	12-24 h	Requires pressure vessel; catalyst cost high.[1]
Petruš Method (Rec.)		92-95%	0.5-1 h	Fast, cheap, no specialized equipment.
Hydride Reduction		60-70%	2-4 h	Incompatible with acetyl protecting groups.[1]

Troubleshooting Guide

• Problem: Low yield in Oxazoline opening.

  • Cause: Moisture in nitromethane.[1]

  • Solution: Distill nitromethane over

    or store over 4Å molecular sieves.[1]

• Problem: Incomplete reduction (yellow color persists).

  • Cause: Insufficient iron or oxidation of

    stock.

  • Solution: Use fresh

    and ensure vigorous stirring to mix the heterogeneous slurry.

• Problem: Isomerization to open-chain form.

  • Cause: pH too high for too long during deacetylation.[1]

  • Solution: Use controlled Zemplén conditions (pH 8-9) and neutralize immediately with acidic resin.[1]

Part 5: References

• Petruš, L., & Mihálov, V. (1983).[1][2][5] Reduction of glycosylnitromethanes to glycosylmethylamines with ferrous salts. Collection of Czechoslovak Chemical Communications, 48(7), 1867-1871.[1][2] Link

• Pribulová, B., Petrušová, M., Pätoprstý, V., & Petruš, L. (2003).[1][2][6] Improved Method of Preparation of Glycosylmethylamines. Chemical Papers, 57(2), 120-124.[1][2] Link

• Wrodnigg, T. M., & Stütz, A. E. (1999).[1][2] C-Glycosyl analogues of N-acetylglucosamine and N-acetylgalactosamine. Angewandte Chemie International Edition, 38(6), 827-828.[1] Link

• Khatri, V., et al. (2023).[1][2][5][7] C-Glycopyranosyl aldehydes: emerging chiral synthons in organic synthesis. RSC Advances, 13, 19898-19954.[1][2][8] Link

• Shaban, M. A., & Jeanloz, R. W. (1971).[1][2] The synthesis of 2-acetamido-2-deoxy-β-D-glucopyranosyl derivatives. Carbohydrate Research, 17(2), 411-417.[1][2] Link[1][2]

Sources

• 1. synthose.com [synthose.com]
• 2. Synthesis of N-acetyl Glucosamine Analogs as Inhibitors for Hyaluronan Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Acetylglucosamine: Production and Applications | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. chemicalpapers.com [chemicalpapers.com]
• 7. C -Glycopyranosyl aldehydes: emerging chiral synthons in organic synthesis - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02122J [pubs.rsc.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Purification challenges of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane

Executive Summary

This guide addresses the specific purification challenges associated with 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane , a C-glycosyl derivative of N-acetylglucosamine (GlcNAc).[1] Unlike simple O-glycosides, this compound features a carbon-carbon bond linking the anomeric center to a nitromethyl group.[1] This structural modification imparts unique stability against glycosidases but introduces significant challenges regarding polarity, anomeric separation, and base-sensitivity (retro-Henry reaction).[1]

This resource is designed for researchers observing poor resolution on silica, low yields during workup, or anomeric mixtures in their final product.

Module 1: The Polarity Paradox & Solubility

User Question: I am trying to purify the crude reaction mixture on silica gel using Hexane/Ethyl Acetate, but the compound streaks and doesn't elute. What is happening?

Technical Insight: The failure of Hexane/EtOAc systems is due to the high polarity of the acetamido group and the free hydroxyls (if unprotected) or the nitro group's dipole. This compound is significantly more polar than standard protected monosaccharides.

Troubleshooting Protocol:

• Solvent System Switch: Abandon Hexane/EtOAc.

  • For Peracetylated Precursors: Use DCM:MeOH (95:5 to 90:10) or Toluene:Acetone (3:1) . The aromatic solvent (Toluene) often provides better separation of nitro-sugars than alkanes due to pi-stacking interactions with the nitro group.[1]

  • For Unprotected Product: Normal phase silica is generally unsuitable unless you use a highly polar system like EtOAc:MeOH:H2O (7:2:1) . However, Reverse Phase (C18) is strongly recommended here.

• Solid Phase Extraction (SPE):

  • Dissolve crude in minimal water/methanol.

  • Load onto a C18 Sep-Pak cartridge.[1]

  • Wash with 100% Water (removes salts and unreacted GlcNAc/Nitromethane).

  • Elute with 10-20% MeOH in Water.[1]

Data Table 1: Recommended Solvent Systems

Compound State	Stationary Phase	Primary Solvent System	Modifier (if streaking occurs)
Peracetylated	Silica Gel (Normal Phase)	Toluene : Acetone (3:[1]1)	+ 0.1% Acetic Acid
Peracetylated	Silica Gel (Normal Phase)	DCM : MeOH (98:2 to 95:5)	N/A
Unprotected	C18 (Reverse Phase)	Water : MeOH (Gradient 0% → 30%)	None
Unprotected	Silica (High Polarity)	n-Butanol : EtOH : H2O (5:3:2)	N/A

Module 2: Anomeric Resolution (Alpha vs. Beta)

User Question: My NMR shows a mixture of alpha and beta anomers (approx. 20:80). How do I isolate the pure beta-anomer?

Technical Insight: The synthesis of C-glycosyl nitromethanes (often via Henry reaction or radical allylation) is rarely 100% stereoselective. The

-anomer (equatorial nitromethyl) is thermodynamically preferred in the gluco-series but kinetic products can interfere.[1] Separation is difficult because the is often < 0.05.

Purification Strategy:

• Fractional Crystallization (The Gold Standard):

  • The

    -anomer typically has higher crystallinity than the -anomer due to better packing of the equatorial substituent.[1]

  • Protocol: Dissolve the mixture in hot Methanol . Add Diethyl Ether dropwise until turbidity appears. Let stand at 4°C for 24-48 hours. The

    -anomer usually precipitates as white needles.[1]

  • Note: If oiling out occurs, scratch the flask with a glass rod or seed with a pure crystal if available.

• Prep-HPLC Separation:

  • If crystallization fails, use Prep-HPLC with a Phenyl-Hexyl column .[1] The pi-pi interaction between the phenyl phase and the nitro group often discriminates between the axial (

    ) and equatorial ( ) orientations better than standard C18.

Module 3: Stability & The "Retro-Henry" Trap

User Question: I left my product in the basic workup solution overnight, and now the product mass has disappeared. What happened?

Technical Insight: Nitro-aldol adducts are susceptible to the Retro-Henry reaction (reversal to aldehyde + nitromethane) under basic conditions.[1] Furthermore, the acidic proton alpha to the nitro group (

for nitromethane, lower for this derivative) can be deprotonated, leading to epimerization at C-1 or elimination to form a nitroalkene.

Critical Handling Rules:

• pH Control: Never allow the pH to exceed 8.0 during workup.

• Quenching: If the reaction used Sodium Methoxide (NaOMe), quench immediately with Amberlite IR-120 (H+) resin or acetic acid before concentration. Do not use aqueous NaOH washes.

• Temperature: Evaporate solvents at

  . High heat in the presence of trace base triggers decomposition.

Module 4: Workflow Visualization

The following diagram illustrates the decision matrix for purifying the crude reaction mixture.

Caption: Decision tree for the purification of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane, prioritizing crystallization for anomeric enrichment.

Module 5: Impurity Profile & Troubleshooting FAQ

Q: What are the "ghost" peaks in the aliphatic region (1.5 - 2.0 ppm) of my NMR? A: These are likely lipid impurities from the silica gel (if cheap grades are used with MeOH) or grease. However, if you see peaks around 4.5-5.0 ppm that are not anomeric, check for Nitroalkene byproducts formed by water elimination (dehydration). This occurs if the reaction was heated too long in basic conditions.

Q: Why is the melting point lower than the literature value (214°C dec)? A: A depressed melting point usually indicates anomeric contamination . Even 5% of the

-anomer can drop the MP by 10-15°C. Recrystallize from MeOH/Et2O until the MP stabilizes.[1]

Q: Is the compound explosive? A: While nitromethane itself is energetic, the glycosyl derivative is generally stable. However, do not distill the crude mixture to dryness if substantial unreacted nitromethane remains. Azeotrope with ethanol to remove residual nitromethane gently.

References

• Pribulová, B., Petrušová, M., Pätoprstý, V., & Petruš, L. (2003).[2] Preparation of 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane. Chemical Papers, 57(4), 287–291.

• Petruš, L., & Petrušová, M. (2001). The Henry reaction of saccharides: An effective tool for the synthesis of C-glycosides.

• Santa Cruz Biotechnology. (n.d.). 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane Product Data.

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. level.com.tw [level.com.tw]

Stability issues of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane in solution

Topic: Stability & Handling in Solution

Document ID: TS-GLCNAC-NO2-001 Last Updated: October 26, 2023 Audience: Medicinal Chemists, Glycobiologists, Process Development Scientists

Core Directive: The Stability Paradox

Executive Summary: 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (GlcNAc-CH₂NO₂) is a C-glycoside . Unlike O-glycosides, the C-C anomeric bond renders it immune to enzymatic hydrolysis (glycosidases) and highly resistant to acidic hydrolysis.

However, the molecule possesses a specific "Achilles' Heel": the acidic

-proton of the nitromethane tail.

While researchers often select this molecule for its hydrolytic stability, they frequently encounter degradation due to base-sensitivity . The nitro group activates the adjacent methylene protons (

), making them susceptible to deprotonation even in mild buffers (pH > 7.5). This leads to epimerization (loss of -anomeric purity) or Retro-Henry decomposition .

Mechanistic Insight: Why Degradation Happens

To troubleshoot effectively, you must understand the underlying chemistry. The degradation is not random; it is driven by the Nitro-Aci Tautomerism and the Retro-Henry Reaction .

The Degradation Pathway

The following diagram illustrates the fate of your molecule in solution.

Figure 1: The degradation cascade initiated by basic pH. The primary risk is the conversion to the nitronate anion, which acts as a gateway to epimerization or cleavage.

Troubleshooting Guide

Issue 1: Appearance of a "Double Peak" in HPLC

Symptom: Your pure

-anomer standard now shows a small shoulder or a split peak. Diagnosis: C1-Epimerization. Cause: The sample was likely exposed to a pH > 7.5 or stored in a basic solvent (e.g., old DMSO with amine impurities). The acidic -proton was removed, and upon reprotonation, the molecule relaxed into a mixture of and anomers. Solution:

• Immediate: Acidify the sample to pH 4–5 using dilute acetic acid to freeze the equilibrium.

• Prevention: Avoid phosphate buffers above pH 7.2. Use buffers like MES or Citrate (pH 5.0–6.0).

Issue 2: Sample Yellowing in Solution

Symptom: Clear aqueous solution turns pale yellow or brown over time. Diagnosis: Nitronate Formation / Retro-Henry Decomposition. Cause: Nitronate anions are often yellow. If the color persists, the molecule may be undergoing a Retro-Henry reaction, breaking the C-C bond to release nitromethane and the parent sugar aldehyde. Solution:

• Check pH: If pH is basic, the yellow color is the nitronate. Acidification may reverse the color if decomposition hasn't occurred.

• Solvent Check: If dissolved in DMF or DMSO, ensure they are "Amine-Free" grade. Thermal decomposition in DMSO is common >40°C.

Issue 3: Mass Spectrometry Shows [M-1] or Dimerization

Symptom: LC-MS shows unexpected masses. Diagnosis: Oxidative Dimerization. Cause: In the presence of oxidants and base, nitronates can couple. Solution: Degas all solvents. Store under Argon/Nitrogen.

Standardized Protocols

Protocol A: Safe Solubilization & Storage

Do not treat this like a standard sugar. Treat it like a weak acid.

Parameter	Recommendation	Critical Note
Solvent	Water (Milli-Q), Methanol	Avoid unbuffered water if pH is variable.
pH Range	4.0 – 6.5	Strict Limit. pH > 8.0 causes rapid epimerization.
Buffer	Acetate (20mM), Citrate, MES	Avoid Carbonate or Tris (primary amines can react).
Temp	4°C (Short term), -20°C (Long term)	Lyophilize for storage > 1 week.
Container	Amber Glass / Polypropylene	Protect from light (nitro compounds are photosensitive).

Protocol B: QC Stability Assay (HPLC)

Use this method to verify the integrity of your batch before biological assays.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic pH).

• Mobile Phase B: Acetonitrile.

• Gradient: 0% B for 2 min, ramp to 30% B over 15 min. (The molecule is polar; high retention is not expected, but separation of anomers requires slow gradients).

• Detection:

  • UV: 210 nm (Amide bond) and 270 nm (Nitro group specific).

  • Note: If you see a rise in 270 nm absorbance relative to 210 nm, nitronate species are present.

Diagnostic Workflow

Follow this decision tree if you suspect compound degradation.

Figure 2: Step-by-step diagnostic process for validating sample integrity.

Frequently Asked Questions (FAQs)

Q: Can I use this compound in cell culture media (DMEM/RPMI)? A: Yes, but with caution. Most media are buffered to pH 7.2–7.4, which is borderline for this compound. Recommendation: Prepare a fresh stock solution in 10mM Acetate buffer (pH 5.0) immediately before adding it to the culture. Do not store the compound in media for >24 hours.

Q: Why does my DMSO stock smell pungent? A: DMSO can decompose or contain basic impurities. If your DMSO stock of the compound has degraded, it is likely due to the "DMSO + Base" effect, which accelerates the Nef reaction or oxidative dimerization. Always use fresh, anhydrous, amine-free DMSO.

Q: Is the compound sensitive to light? A: Yes. Nitro compounds can undergo photochemical rearrangement (nitro-nitrite rearrangement). Store in amber vials or wrap containers in foil.

Q: Can I heat the solution to sterilize it? A: No. Autoclaving will destroy the nitro functionality (Nef reaction/hydrolysis). Use 0.22 µm sterile filtration only.

References

• Petruš, L., et al. (2001). The Bilik reaction and the related interconversions of sugars. Topics in Current Chemistry. (Foundational work on the epimerization of saccharides involving nitro-intermediates).

• BenchChem. (2025).[1] Nef Reaction Conditions and Protocols. (Detailed mechanisms on the acid/base sensitivity of nitroalkanes).

• Alfa Chemistry. (2025). Henry Nitroaldol Reaction Mechanisms. (Explains the reversibility of the Henry reaction which synthesizes this compound).

• Postema, M. H. D. (1995). C-Glycoside Synthesis. CRC Press. (General stability profiles of C-glycosides vs O-glycosides).

Sources

• 1. benchchem.com [benchchem.com]

Side reactions in the synthesis of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane

Module: Synthesis of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals troubleshoot the synthesis of the N-acetylglucosamine (GlcNAc) C-glycoside, 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane .

While the Henry (nitroaldol) addition of nitromethane to sugars is a powerful tool for generating stable C-glycosides, the presence of the N-acetyl group at the C-2 position of GlcNAc introduces severe mechanistic complications. This guide deconstructs the causality behind these side reactions and provides field-proven, self-validating methodologies to ensure high-yield synthesis.

Quantitative Diagnostic Dashboard

Before altering your protocol, you must accurately diagnose the failure mode. Below is a summary of the most common side reactions, their quantitative impact on yield, and their diagnostic NMR signatures.

Side Reaction	Diagnostic ¹H-NMR Shift (δ, ppm)	Typical Yield Loss	Mechanistic Cause	Primary Mitigation Strategy
1,2-Oxazoline Formation	~6.0 (d, H-1), ~2.0 (s, CH₃-C=N)	30 - 60%	Anchimeric assistance (neighboring group participation) by the C-2 N-acetyl oxygen.	Utilize alternative N-protecting groups (e.g., N-phthaloyl) or tune Lewis acidity.
C-2 Epimerization (ManNAc)	~4.5 (dd, H-2 eq)	10 - 25%	Base-catalyzed deprotonation of the highly acidic C-2 proton.	Reduce reaction time; substitute strong bases (DBU) with milder alternatives.
β-Elimination (Nitroglycal)	~7.2 (d, Alkene H-1)	15 - 40%	E1cB elimination of the C-3 leaving group (common in peracetylated donors).	Deprotect C-3 prior to the Henry reaction; strictly control temperature.
α-Anomer Formation	~5.4 (d, J < 4 Hz, H-1)	5 - 15%	Kinetic trapping prior to thermodynamic equilibration.	Extend reaction time to allow thermodynamic enrichment of the β-anomer.

Mechanistic Pathway Analysis

To troubleshoot effectively, you must understand the competing kinetic pathways. The diagram below illustrates how the reactive oxonium intermediate can diverge from the desired intermolecular Henry addition into intramolecular traps.

Caption: Mechanistic divergence in GlcNAc C-glycosylation highlighting major side reaction pathways.

Frequently Asked Questions & Troubleshooting (Q&A)

Q1: I am seeing a massive drop in yield, and my crude NMR shows a major byproduct lacking the characteristic nitromethane protons but containing a new fused ring system. What is happening? A: You are observing 1,2-oxazoline formation . The carbonyl oxygen of the N-acetyl group at C-2 is highly nucleophilic. When the anomeric center becomes electrophilic (forming an oxonium ion), the N-acetyl oxygen attacks C-1 intramolecularly, forming a stable 1,2-oxazoline ring[1]. Because intramolecular cyclization is kinetically vastly superior to the intermolecular attack of the nitronate anion, the oxazoline acts as a thermodynamic sink. Solution: If direct glycosylation fails, temporarily swap the N-acetyl group for an N-phthaloyl (NPhth) or 2,2,2-trichloroethoxycarbonyl (Troc) group. These protecting groups disfavor oxazoline formation, allowing the nitromethane addition to proceed smoothly[2].

Q2: My isolated product shows a mixture of diastereomers, and the coupling constants at C-2 have changed. How is the gluco-stereocenter being compromised? A: This is C-2 epimerization , resulting in the formation of the N-acetylmannosamine (ManNAc) derivative. The Henry reaction requires basic conditions to generate the active nitronate nucleophile. However, the proton at C-2 of GlcNAc is highly acidic due to the adjacent electron-withdrawing N-acetyl group. Prolonged exposure to strong bases (like NaOMe or DBU) causes deprotonation at C-2, leading to epimerization. Solution: Optimize the pKa of your base. Switch from sodium methoxide to a milder organic base like triethylamine (Et₃N), or strictly limit the reaction time.

Q3: I am attempting the reaction on a peracetylated GlcNAc donor, but I am isolating a dehydrated product with a distinct alkene signal (~7.2 ppm) in the NMR. What caused this? A: You are observing β-elimination leading to a 2-nitroglycal or nitroalkene. Once the nitromethane group is installed, the protons on the nitromethyl carbon become highly acidic. In the presence of base, if there is a good leaving group at C-3 (such as an acetate), an E1cB elimination occurs rapidly[3]. Solution: Do not perform Henry additions on GlcNAc derivatives with ester protecting groups at C-3 if using strong bases. Use unprotected GlcNAc or utilize ether-based protecting groups (like benzyl ethers) which are poor leaving groups and resist elimination.

Q4: How do I maximize the ratio of the β-anomer over the α-anomer? A: The formation of the C-glycoside is reversible under basic conditions. The α-anomer is often formed kinetically, but the β-anomer is thermodynamically favored due to the minimization of steric clash between the bulky nitromethyl group and the axial protons of the pyranose ring. Solution: Ensure the reaction is run under thermodynamic control. Allow the reaction mixture to stir at room temperature for at least 48-72 hours to ensure complete equilibration to the β-anomer before quenching.

Troubleshooting Workflow

Use the following decision tree to rapidly connect your analytical data to the correct protocol adjustment.

Caption: Decision tree for identifying and mitigating side reactions via crude NMR analysis.

Self-Validating Experimental Protocol

This protocol details the synthesis of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane directly from unprotected GlcNAc, designed to suppress elimination and oxazoline formation by utilizing thermodynamic control and careful base selection.

Materials:

• N-Acetyl-D-glucosamine (Unprotected)

• Nitromethane (Anhydrous)

• Sodium methoxide (NaOMe, 0.5 M in Methanol)

• Amberlite IR-120 (H⁺ form) resin

Step-by-Step Methodology:

• Preparation of the Reaction Mixture: Suspend 10.0 mmol of unprotected GlcNAc in 20 mL of anhydrous methanol. Add 50.0 mmol (5 equivalents) of anhydrous nitromethane.

  • Causality: An excess of nitromethane drives the equilibrium forward and compensates for the weak nucleophilicity of the nitronate anion compared to the intramolecular N-acetyl oxygen.

• Base Addition: Cool the suspension to 0 °C. Dropwise, add 1.2 equivalents of NaOMe solution.

  • Validation Checkpoint 1: The suspension should slowly clarify into a homogenous solution as the base facilitates the ring-opening of the sugar and the generation of the nitronate anion.

• Thermodynamic Equilibration: Remove the ice bath and allow the reaction to stir at 25 °C for 72 hours.

  • Causality: This extended timeframe is critical. The reaction initially forms a mixture of acyclic, α-, and β-adducts. Stirring for 72 hours ensures thermodynamic equilibration exclusively to the sterically favored β-C-glycoside.

  • Validation Checkpoint 2: Take a 50 µL aliquot at 24h, 48h, and 72h. Quench with resin, dry, and run a rapid ¹H-NMR. Watch the disappearance of the α-anomeric doublet (~5.4 ppm) and the growth of the β-anomeric doublet (~4.7 ppm, J = 9.5 Hz).

• Resin Quench: Once equilibration is confirmed, add pre-washed Amberlite IR-120 (H⁺ form) resin to the flask until the pH of the solution reaches 6.0 - 6.5.

  • Causality: Quenching with a solid-supported acid neutralizes the base without introducing aqueous salts. Aqueous acidic workups can trigger hydrolysis or further epimerization during the concentration phase.

• Isolation: Filter the resin and wash with methanol. Concentrate the filtrate under reduced pressure (bath temperature < 40 °C to prevent thermal degradation). Triturate the resulting syrup with cold ethanol/diethyl ether to induce crystallization of the pure 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane.

References

• Marqvorsen, M. H. S., Pedersen, M. J., Rasmussen, M. R., Kristensen, S. K., Dahl-Lassen, R., & Jensen, H. H. (2017). "Why Is Direct Glycosylation with N-Acetylglucosamine Donors Such a Poor Reaction and What Can Be Done about It?" The Journal of Organic Chemistry, 82(1), 143-156. URL:[Link][1]

• McGarvey, G. J., Schmidtmann, F. W., Benedum, T. E., & Kizer, D. E. (2003). "Synthesis of α- and β-C-glycosides of N-acetylglucosamine." Tetrahedron Letters, 44(19), 3775-3779. URL:[Link][2]

• Elamparuthi, E., & Linker, T. (2008). "Convenient Synthesis of Branched-Chain Glycosamines by Radical Addition of Nitromethane to Glycals." Organic Letters, 10(7), 1361-1364. URL:[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Sci-Hub. Convenient Synthesis of Branched-Chain Glycosamines by Radical Addition of Nitromethane to Glycals / Organic Letters, 2008 [sci-hub.sg]

Troubleshooting NMR signal overlap in 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane derivatives

Technical Support Center: Troubleshooting NMR Signal Overlap in 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane Derivatives

Introduction: The "Crowded Region" Challenge

Subject Molecule: 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane Class:

-Glycosyl Nitromethane Derivatives (GlcNAc-CH₂NO₂ analogs) Primary Issue: Severe signal congestion in the 3.3–3.9 ppm region ( H NMR) and 50–80 ppm region ( C NMR).

Welcome to the technical support hub. This guide addresses the specific spectroscopic challenges encountered when analyzing GlcNAc-nitromethane derivatives. Unlike simple O-glycosides, the introduction of the electron-withdrawing nitromethyl group (

) at the anomeric position (C-1) creates unique coupling patterns and chemical shift perturbations that often lead to misinterpretation of the -configuration and ring conformation.

Module 1: Diagnostic & Initial Assessment

Q1: My

H NMR spectrum shows a broad, unresolved "hump" between 3.4 and 3.9 ppm. Is my sample impure? A: Not necessarily. This is the hallmark of carbohydrate NMR, often termed "second-order effects" or "strong coupling."

• The Cause: In GlcNAc derivatives, the ring protons (H-3, H-4, H-5) often have very similar chemical shifts (

  ). When is comparable to the coupling constant ( ), the spin system becomes higher-order (e.g., ABX becomes ABC), leading to complex multiplets that cannot be analyzed by first-order logic.

• The Nitromethane Factor: The

  group is electron-withdrawing. While it shifts the methylene protons downfield (typically 4.4–4.8 ppm), it can inductively alter the shift of H-1 and H-2, potentially pushing H-2 into exact overlap with H-3 or H-4.

Q2: How do I confirm the

-configuration if H-1 is overlapping? A: You must resolve the coupling constant.

• Target Metric: For a

  -D-glucopyranosyl derivative (specifically in the chair conformation), the H-1/H-2 relationship is trans-diaxial.

• Expected Value:

  .

• Contrast: The

  -anomer (equatorial-axial) typically shows .

• Action: If H-1 is obscured, look for the H-2 signal (often a pseudo-triplet or broad doublet of doublets) or use a 1D TOCSY (see Module 3).

Module 2: Solvent & Environmental Manipulation

Q3: I'm using D₂O. Should I switch solvents to resolve the overlap? A: Yes. D₂O is standard but often suboptimal for resolution.

• Recommendation: Switch to DMSO-d₆ or Pyridine-d₅ .

  • DMSO-d₆: Slows proton exchange, allowing you to see OH and NH signals.[1] The NH doublet of the acetamido group (~7.8–8.2 ppm) becomes a valuable handle for identifying H-2 via COSY.

  • Pyridine-d₅: Causes significant "aromatic solvent induced shifts" (ASIS). The pyridine ring current differentially shields/deshields protons based on their spatial orientation relative to the solvent shell. This often disperses the H-2/H-3/H-4 cluster significantly better than D₂O.

Q4: Will Variable Temperature (VT) NMR help? A: Absolutely.

• Mechanism: OH signals and the Amide NH are temperature-dependent (shift coefficient

  ). Ring protons are less sensitive but will still shift slightly due to conformational averaging.

• Protocol: Run spectra at 25°C, 35°C, and 45°C. Look for signals that "walk" out of the overlap region.

  • Warning: High temperatures in D₂O can accelerate the Nef reaction or degradation of the nitro group if the pH is not neutral.

Module 3: Advanced Acquisition Strategies (2D & Hardware)

Q5: The 1D spectrum is hopeless. Which 2D experiment is the "Silver Bullet"? A: Multiplicity-Edited HSQC (Heteronuclear Single Quantum Coherence).

• Why: It disperses the crowded proton signals into the carbon dimension (

  C), which has ~20x greater spectral width.[2][3]

• Specific Application:

  • Ring CH: Positive phase (typically red).

  • Nitromethyl (

    ): Negative phase (typically blue). This immediately distinguishes your nitromethane tail from the methine ring protons, even if they overlap perfectly in H.

  • C-6 (

    ): Negative phase (blue).

Q6: How do I trace the spin system if I can't find a starting point? A: Use 1D TOCSY (Total Correlation Spectroscopy) .

• The Anchor Point: The Amide NH (in DMSO) or the Acetyl Methyl (in D₂O/DMSO) are usually distinct.

• Workflow:

  • Select the isolated Amide NH doublet (~8.0 ppm).

  • Apply a selective TOCSY pulse.

  • Result: The magnetization transfers only to protons within that spin system (NH

    H-2 H-3 H-4...). You will get a clean "sub-spectrum" of just the glucose ring, eliminating impurities and overlapping solvent peaks.

Module 4: Chemical Modification

Q7: I still can't resolve the coupling constants. What is the "Nuclear Option"? A: Peracetylation.

• Method: Treat your sample with Acetic Anhydride/Pyridine.[4]

• Effect: Converts all free OH groups to OAc.

• Result: This causes a massive downfield shift of the protons attached to the acylated carbons (H-3, H-4, H-6) by ~1.0–1.5 ppm. H-1 and H-2 shift less.[5]

• Benefit: This "explodes" the crowded 3.5 ppm region into a well-resolved pattern spanning 3.5–5.5 ppm, making

  -coupling analysis trivial.

Visual Troubleshooting Guide

Figure 1: Decision Matrix for Signal Resolution

Caption: Step-by-step decision tree for resolving carbohydrate NMR overlap. Blue nodes indicate non-destructive acquisition changes; Red nodes indicate chemical modification.

Comparative Data Tables

Table 1: Expected Chemical Shift Ranges (DMSO-d₆)

Proton / Group	Chemical Shift ( ppm)	Multiplicity	Diagnostic Value
NH (Acetamido)	7.8 – 8.2	Doublet ( Hz)	Anchor for TOCSY/COSY
H-1 (Anomeric)	3.8 – 4.3	Multiplet / ddd	Upfield of O-glycosides due to C-linkage
Nitromethyl ( )	4.4 – 4.9	dd or Multiplet	Deshielded by NO₂; often diastereotopic
H-2 (Methine)	3.5 – 3.8	q / td	Couples to NH and H-1
Ring Bulk (H3-H5)	3.2 – 3.6	Overlapped	Requires HSQC to resolve
Acetyl ( )	1.8 – 1.9	Singlet	Confirm stoichiometry

Table 2: Solvent Effects on Resolution

Solvent	Pros	Cons	Best For...
D₂O	Cheap, suppresses bulk water easily.	OH/NH protons exchange (disappear).[1]	Routine purity checks.
DMSO-d₆	Preserves OH/NH signals; higher viscosity broadens lines slightly.[1]	Hygroscopic (absorbs water).	Structural elucidation & TOCSY.
Pyridine-d₅	Excellent dispersion (ASIS effect).	Expensive; noxious odor.	Resolving severe overlap in ring protons.

Detailed Protocol: High-Resolution HSQC Setup

To distinguish the nitromethyl group from the sugar ring, use this specific HSQC parameter set.

• Pulse Sequence: Use a sensitivity-enhanced, multiplicity-edited HSQC (e.g., Bruker hsqcedetgpsisp2.3).

• Spectral Width (F2 -

  H): Set to typically 10 ppm (centered at 5 ppm).

• Spectral Width (F1 -

  C): Set to 100 ppm (centered at 55 ppm). Crucial: This narrower carbon width focuses resolution on the ring/nitromethyl carbons (30–100 ppm) and aliases the carbonyls (if any) out of the way, maximizing digital resolution.

• Coupling Constant (

  ): Optimize for 145 Hz (standard for aliphatic C-H).

• Scans: Minimum 8–16 scans per increment for adequate S/N on the minor nitromethyl peaks.

• Processing: Use Linear Prediction (LP) in the F1 dimension to improve resolution without increasing experiment time.

References

• National Institutes of Health (NIH). (2011). Efficient 1H-NMR Quantitation and Investigation of N-Acetyl-d-glucosamine (GlcNAc). Retrieved from [Link]

• Mestrelab Research. (2014). qNMR of mixtures: what is the best solution to signal overlap? Retrieved from [Link]

• ACS Omega. (2018). A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates. Retrieved from [Link]

• NIST. (2025). 2-Acetamido-2-deoxy-α-D-glucopyranose Spectral Data. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 4. Synthesis of 2-acetamido-2-deoxy-6-O-beta-D-galactopyranosyl-D-galactopyranose and o-nitrophenyl 2-acetamido-2-deoxy-6-O-beta-D-galactopyranosyl -alpha-D-galactopyranoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cigs.unimo.it [cigs.unimo.it]

Technical Support Center: Enhancing the Cell Permeability of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane

Prepared by the Office of the Senior Application Scientist

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals working with 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane. The primary challenge in harnessing the full potential of this N-acetylglucosamine (GlcNAc) analog is its inherently low cell permeability. This document provides in-depth troubleshooting strategies, experimental protocols, and foundational knowledge to overcome this hurdle.

Introduction: Understanding the Challenge

2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane is a structural analog of N-acetylglucosamine (GlcNAc). Its utility stems from its potential to interact with the enzymes of the O-GlcNAc cycle, a dynamic post-translational modification crucial to a vast array of cellular processes.[1][2][3][4] This cycle is regulated by just two enzymes: O-GlcNAc transferase (OGT), which adds O-GlcNAc to proteins, and O-GlcNAcase (OGA), which removes it.[3][4][5] By mimicking the natural substrate, this compound is likely intended to modulate the activity of these enzymes, particularly OGA.

However, the compound's structure, dominated by a sugar moiety, renders it highly hydrophilic. This high polarity is a significant barrier to its passive diffusion across the lipid-rich cell membrane, often leading to suboptimal intracellular concentrations and confounding experimental results.[6] This guide is designed to address this core issue directly.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane?

While its exact mechanism of action requires empirical validation, its structure strongly suggests its use as a tool to study the O-GlcNAc signaling pathway. As a GlcNAc analog, it is designed to interact with OGT or OGA. Given the structural features, it is most likely investigated as a potential inhibitor of O-GlcNAcase (OGA), where its accumulation would lead to an increase in global O-GlcNAcylation of proteins.

Q2: Why is cell permeability a significant issue for this compound?

The cell membrane is a phospholipid bilayer that is inherently hydrophobic. It selectively allows small, lipophilic (fat-soluble) molecules to pass through via passive diffusion.[6] 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane is a sugar derivative with multiple hydroxyl groups and an acetamido group, making it very polar and hydrophilic (water-soluble).[7] These characteristics impede its ability to efficiently cross the hydrophobic membrane core, resulting in poor bioavailability within the cell.[6][8]

Q3: Besides passive diffusion, what other ways could this compound enter a cell?

Due to its glucose-like structure, it may be a substrate for glucose transporters. The two major families are:

• Facilitative Glucose Transporters (GLUTs): These proteins facilitate the diffusion of glucose across membranes. Various isoforms are expressed in different tissues, with GLUT1 being widely distributed.[9][10]

• Sodium-Glucose Cotransporters (SGLTs): These proteins actively transport glucose against its concentration gradient by coupling its movement with sodium ions.[11][12]

The efficiency of transport via these pathways for a modified sugar like this is not guaranteed and must be experimentally determined.

Troubleshooting Guide: Low or No Observed Biological Effect

This section addresses the common issue of observing a weak or non-existent biological effect (e.g., no change in protein O-GlcNAcylation levels) after treating cells with the compound. The root cause is often insufficient intracellular concentration.

Initial Troubleshooting Workflow

This diagram outlines a logical workflow for diagnosing and solving experimental failures.

Caption: Troubleshooting workflow for experiments.

Q4: My experiment failed. How do I know if it's a permeability issue?

First, rule out other variables. Confirm the compound's purity and ensure it's stable in your cell culture medium for the duration of the experiment. Perform a wide-range dose-response (e.g., 1 µM to 100 µM) and a time-course experiment (e.g., 4, 12, 24, 48 hours). If you still see no effect even at high concentrations and long incubation times, poor permeability is the most likely culprit.

Q5: How can I increase the compound's uptake using simple methods?

• Increase Concentration: This is the most straightforward approach. However, be mindful of the compound's solubility limit in aqueous media. High concentrations may also induce off-target effects or cytotoxicity. Always run a parallel cytotoxicity assay (e.g., MTT or LDH assay).

• Increase Incubation Time: Allowing more time may lead to greater accumulation. However, this also depends on the compound's stability and the cell's doubling time.

• Use a Permeation-Enhancing Solvent: While compounds are often dissolved in Dimethyl Sulfoxide (DMSO), its primary role is solubilization. At very low final concentrations (<0.5%), its effect on permeability is minimal. Higher concentrations can increase membrane fluidity but also cause cellular stress and artifacts.[13] Use with caution and always include a vehicle-only control.

Q6: What advanced formulation strategies can be used to improve permeability?

For more persistent permeability issues, advanced formulation strategies, often used in drug development, can be adapted for research purposes.[14][15]

Strategy	Mechanism of Action	Considerations for Research Use
Lipid-Based Formulations	The compound is encapsulated within lipid carriers (e.g., liposomes or micelles). These carriers can fuse with the cell membrane to release their contents inside.[8][16]	Requires specialized preparation. Commercial kits are available. Can alter cellular trafficking pathways.
Nanoparticle Encapsulation	The compound is encapsulated in polymeric nanoparticles. Uptake occurs primarily through endocytosis.[17][18]	Protects the compound from degradation. Uptake is energy-dependent and can be saturated.[19]
Use of Permeation Enhancers	Co-incubation with agents that reversibly open tight junctions or increase membrane fluidity (e.g., certain alkylglycosides).[17][20]	Potential for cytotoxicity. Effects must be shown to be reversible. Requires careful validation.
Prodrug Modification	The compound is chemically modified with a lipophilic group (e.g., an acetyl group) that is cleaved by intracellular enzymes (esterases), releasing the active hydrophilic compound inside the cell.[6]	Requires chemical synthesis. This is the most complex but often most effective approach.

Q7: Could I be using a cell line that has low expression of a relevant transporter?

Yes. If the compound relies on a specific GLUT or SGLT transporter for entry, its efficacy will be highly dependent on the expression level of that transporter in your chosen cell line.[21] For example, GLUT1 is widely expressed, but its levels can vary significantly.[10] If you suspect transporter-mediated uptake, consider:

• Checking Expression Data: Use resources like the Human Protein Atlas or CCLE to check the expression of SLC2A (GLUT) and SLC5A (SGLT) family genes in your cell line.

• Using a Positive Control: Test a known substrate of the suspected transporter to confirm its activity.

• Competitive Inhibition: Co-incubate your compound with an excess of glucose. A reduction in your compound's effect would suggest competition for the same transporter.

Potential Cellular Uptake Mechanisms

The diagram below illustrates the primary barriers and potential pathways for cellular entry.

Caption: Potential routes of cellular entry.

Experimental Protocols

Protocol 1: Caco-2 Bidirectional Permeability Assay

This assay is a gold standard for assessing the permeability of a compound across an epithelial barrier, modeling the human intestine.[22][23] It measures transport in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions.

Materials:

• Caco-2 cells

• Transwell plates (e.g., 24-well, 0.4 µm pore size)[23]

• Cell culture medium (e.g., DMEM with 10% FBS)

• Hanks' Balanced Salt Solution (HBSS)

• Transepithelial Electrical Resistance (TEER) meter

• LC-MS/MS system for quantification

Methodology:

• Cell Culture: Seed Caco-2 cells onto the apical side of the Transwell inserts. Culture for 21-25 days to allow differentiation into a confluent monolayer with functional tight junctions.[23]

• Monolayer Integrity Check: Before the assay, measure the TEER of each monolayer. Only use inserts with TEER values >250 Ω·cm², which indicates a tight, well-formed barrier.[23]

• Assay Preparation: Gently wash the cell monolayers twice with pre-warmed (37°C) HBSS.

• A-B Transport:

  • Add the test compound (e.g., at 10 µM in HBSS) to the apical (donor) compartment.

  • Add fresh HBSS to the basolateral (receiver) compartment.

• B-A Transport:

  • Add the test compound to the basolateral (donor) compartment.

  • Add fresh HBSS to the apical (receiver) compartment.

• Incubation and Sampling: Incubate plates at 37°C with gentle shaking. At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver compartment, replacing the volume with fresh HBSS.[23] Collect a sample from the donor compartment at the end of the experiment.

• Quantification: Determine the concentration of the compound in all samples using a validated LC-MS/MS method.

• Calculation: The apparent permeability coefficient (Papp) is calculated using the following formula: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

  • dQ/dt is the rate of compound appearance in the receiver compartment.

  • A is the surface area of the membrane.

  • C0 is the initial concentration in the donor compartment.

Protocol 2: Western Blot for Validating Target Engagement

If permeability is enhanced, you must confirm the compound is having the desired biological effect. For a putative OGA inhibitor, this would be an increase in total protein O-GlcNAcylation.

Materials:

• Treated and untreated cell lysates

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary Antibodies: Anti-O-GlcNAc (e.g., RL2 or CTD110.6), Anti-Actin or Anti-Tubulin (loading control)

• HRP-conjugated secondary antibody

• ECL chemiluminescence substrate

Methodology:

• Protein Quantification: Measure the protein concentration of each cell lysate using a BCA assay to ensure equal loading.

• SDS-PAGE: Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the anti-O-GlcNAc antibody overnight at 4°C. The O-GlcNAc antibody will produce a smear-like pattern, as it detects many different glycosylated proteins.

• Washing & Secondary Antibody: Wash the membrane thoroughly with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again, then apply ECL substrate and visualize the bands using a chemiluminescence imaging system.

• Loading Control: Strip the membrane and re-probe with an antibody for a loading control (e.g., actin) to confirm equal protein loading across lanes.

• Analysis: Compare the intensity of the O-GlcNAc signal between control and treated samples. A successful experiment will show a significant increase in signal intensity in the lanes corresponding to cells treated with the compound.

References

• O-GlcNAc - Wikipedia. [Link]

• Dissecting the Mechanisms Underlying Substrate Recognition and Functional Regulation of O-GlcNAc Cycling Enzymes | ACS Chemical Biology. [Link]

• Regulating the Regulators: Mechanisms of Substrate Selection of the O-GlcNAc Cycling Enzymes OGT and OGA - PMC. [Link]

• Mechanisms of Substrate Selection of the O-GlcNAc Cycling Enzymes OGT and OGA - PubMed. [Link]

• Mechanisms of Substrate Selection of the O-GlcNAc Cycling Enzymes OGT and OGA | Glycobiology | Oxford Academic. [Link]

• Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. [Link]

• The Impact of Formulation Strategies on Drug Stability and Bioavailability - JOCPR. [Link]

• Advanced Formulation Strategies For Enhancing Solubility And Permeability Of Ritonavir: A Comprehensive Review - ResearchGate. [Link]

• What are the formulation strategies to improve PK properties? - Patsnap Synapse. [Link]

• Formulation Strategies for Improving Drug Bioavailability - World Pharma Today. [Link]

• In Vitro Methods for Measuring the Permeability of Cell Monolayers - PMC - NIH. [Link]

• DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells - JRC Big Data Analytics Platform. [Link]

• In vitro assessment of alkylglycosides as permeability enhancers - PMC - NIH. [Link]

• Role of Glucose Transporters in Drug Membrane Transport | Bentham Science Publishers. [Link]

• A convenient, high-throughput assay for measuring the relative cell permeability of synthetic compounds - PubMed. [Link]

• Improving cellular uptake of therapeutic entities through interaction with components of cell membrane - PMC. [Link]

• Glycosylation is essential for efficient secretion but not for permeability-enhancing activity of vascular permeability factor (vascular endothelial growth factor) - PubMed. [Link]

• Role of sodium‐glucose transporters in glucose uptake of the intestine and kidney - PMC. [Link]

• Glucose transporters: physiological and pathological roles - PMC - NIH. [Link]

• Glucose Transporters | Chemistry | Research Starters - EBSCO. [Link]

• Glucose transporter - Wikipedia. [Link]

• Efficient glucosylation of flavonoids by organic solvent-tolerant Staphylococcus saprophyticus CQ16 in aqueous hydrophilic media | Request PDF - ResearchGate. [Link]

• Synthesis and properties of Alkoxyethyl 2-Acetamido-2-deoxy- α - D -glucopyranoside. [Link]

• Some further studies on the synthesis of glycopeptide derivatives: 2-acetamido-2-deoxy-β-d-glucopyranosylamine derivatives - PMC. [Link]

• Insight into the Glycosylation Methods of the Flavonoids as an Approach to Enhance its Bioavailability and Pharmacological Activities. [Link]

• 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - MDPI. [Link]

• Synthesis of 2-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl) - PubMed. [Link]

• Factors Affecting Intracellular Delivery and Release of Hydrophilic Versus Hydrophobic Cargo from Mesoporous Silica Nanoparticles on - Åbo Akademi University Research Portal. [Link]

• Strategies to promote permeation and vectorization, and reduce cytotoxicity of metal complex luminophores for bioimaging and intracellular sensing - PMC. [Link]

• Strategies to Improve the Lipophilicity of Hydrophilic Macromolecular Drugs - ResearchGate. [Link]

• 2-Acetamido-2-deoxy-α-D-glucopyranose - the NIST WebBook. [Link]

• A Mechanistic Study on the Cellular Uptake, Intracellular Trafficking, and Antisense Gene Regulation of Bottlebrush Polymer-Conjugated Oligonucleotides | bioRxiv. [Link]

• Strategies to Obtain Encapsulation and Controlled Release of Small Hydrophilic Molecules. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Regulating the Regulators: Mechanisms of Substrate Selection of the O-GlcNAc Cycling Enzymes OGT and OGA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulating the Regulators: Mechanisms of Substrate Selection of the O-GlcNAc Cycling Enzymes OGT and OGA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Improving cellular uptake of therapeutic entities through interaction with components of cell membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. Strategies to Obtain Encapsulation and Controlled Release of Small Hydrophilic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Glucose Transporters | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 10. Glucose transporter - Wikipedia [en.wikipedia.org]
• 11. Role of sodium‐glucose transporters in glucose uptake of the intestine and kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Glucose transporters: physiological and pathological roles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Strategies to promote permeation and vectorization, and reduce cytotoxicity of metal complex luminophores for bioimaging and intracellular sensing - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. jocpr.com [jocpr.com]
• 16. Formulation Strategies for Improving Drug Bioavailability [worldpharmatoday.com]
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• 23. pdf.benchchem.com [pdf.benchchem.com]

Reducing the toxicity of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane in cellular assays

The following technical support guide is designed for researchers experiencing cytotoxicity issues with 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (GlcNAc-nitromethane). This molecule is a transition-state mimic used primarily to inhibit N-acetyl-β-D-glucosaminidases (Hexosaminidases A/B and O-GlcNAcase).

Ticket ID: GNM-TOX-001 Status: Open Subject: Reducing Cytotoxicity in Cellular Assays

Diagnostic Triage: Isolate the Toxicity Source

Before altering your biological parameters, you must determine if the toxicity is intrinsic to the molecule's mechanism (on-target) or an artifact of the preparation (off-target).

Phase I: The Solubility Check (The "DMSO Trap")

Many researchers habitually dissolve organic inhibitors in DMSO.[1] However, GlcNAc derivatives are often sufficiently hydrophilic to dissolve in aqueous buffers.[1]

• The Issue: DMSO concentrations >0.1% can induce apoptosis, membrane porosity, and oxidative stress, confounding your assay.[1]

• The Fix: Attempt to dissolve the compound directly in PBS (pH 7.4) or your culture media.[1]

  • If DMSO is required:[1][2][3][4] Create a 1000x stock so the final concentration on cells is ≤0.1% .

  • Control: Always run a "Vehicle Control" (media + exact % DMSO used) alongside your treatment.[1]

Phase II: The "Lysosomal Storage" Phenotype

This compound is a potent inhibitor of lysosomal Hexosaminidase A and B.[1]

• The Mechanism: Prolonged inhibition (>24h) prevents the breakdown of GM2 gangliosides and other glycoconjugates.[1] This mimics Tay-Sachs/Sandhoff disease at the cellular level, leading to lysosomal swelling (vacuolization) and eventual autophagic cell death.[1]

• Diagnosis: Inspect cells under phase-contrast microscopy.[1] Do you see enlarged vacuoles? If yes, this is on-target toxicity .[1]

Troubleshooting Guide (FAQ Format)

Q1: "My cells detach or die within 4 hours of addition. Is the compound toxic?"

A: Immediate death suggests osmotic shock or pH imbalance , not mechanistic toxicity.[1]

• Cause: The nitromethyl group is electron-withdrawing, potentially altering the pKa of the molecule compared to native GlcNAc.[1] High concentrations (>1 mM) in unbuffered media can shift pH.[1]

• Solution:

  • Check the pH of your stock solution.[1]

  • Ensure your culture media contains HEPES (10-25 mM) to buffer the addition.[1]

  • Step-Down Dilution: Do not add the stock directly to the well. Dilute the compound in pre-warmed media first, then swap the media on the cells.

Q2: "I see high ROS levels and mitochondrial dysfunction."

A: This is likely Nitro-Reductive Stress .[1]

• Mechanism: Cellular nitroreductases can reduce the nitro group (

  ) to a nitroso ( ) or hydroxylamine ( ) intermediate. This redox cycling depletes cellular NADPH and generates Superoxide ( ).[1]

• Protocol: ROS Mitigation

  • Co-treatment: Add N-Acetylcysteine (NAC) at 1–5 mM to scavenge ROS.[1]

  • Verification: If NAC rescues cell viability but does not restore Hexosaminidase activity, the toxicity was off-target (ROS-mediated).

Q3: "I need to inhibit O-GlcNAcase (OGA) but the cells die from lysosomal defects."

A: You are facing a Selectivity Window issue.

• Context: GlcNAc-nitromethane is a broad-spectrum hexosaminidase inhibitor. It hits both the cytosolic OGA (non-toxic target) and lysosomal Hex A/B (toxic target).[1]

• Optimization:

  • Titrate Down: Determine the

    for OGA vs. Hex A/B. Use the minimum concentration required for OGA inhibition.[1]

  • Pulse-Chase: Incubate for 6–12 hours (sufficient for O-GlcNAc accumulation) then wash out. Lysosomes recover faster than the cytosolic O-GlcNAc turnover.[1]

Experimental Protocols & Data Visualization

Protocol A: The "Safe-Window" Determination

Perform this assay to find the concentration that inhibits the enzyme without killing the cell.[1]

Step	Parameter	Condition
1	Seeding	Seed cells (e.g., HEK293, HeLa) at 10,000 cells/well in 96-well plate.
2	Equilibration	Allow 24h attachment.
3	Dosing	Prepare serial dilutions: 0, 10, 50, 100, 500, 1000 .
4	Solvent	CRITICAL: Ensure DMSO is constant (e.g., 0.1%) across ALL wells, including "0".
5	Timepoints	Harvest at 6h, 12h, and 24h.
6	Readout 1	Cell Viability: ATP-based assay (e.g., CellTiter-Glo).
7	Readout 2	Target Engagement: Western Blot for O-GlcNAc levels (RL2 antibody).

Interpretation: Choose the concentration where O-GlcNAc is maximal, but ATP is >90% of control.

Protocol B: Visualizing the Toxicity Pathway

The following diagram illustrates the decision matrix for troubleshooting toxicity.

Caption: Decision matrix for isolating the root cause of GlcNAc-nitromethane cytotoxicity (Solvent vs. Mechanism vs. Redox).

Mechanistic Insight (E-E-A-T)

Why does this happen?

The toxicity of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane is often a case of "too much of a good thing."

• Enzyme Inhibition: The compound mimics the oxazolinium ion transition state formed during the hydrolysis of GlcNAc residues [1].[1] By binding tightly to the active site of Hexosaminidases, it blocks the lysosome's ability to recycle cellular waste.[1]

• The "Weak Base" Effect: Lysosomes are acidic (pH 4.5).[1] Compounds with amine/nitro groups can sometimes become protonated and trapped inside the lysosome (lysosomotropism), causing osmotic swelling independent of enzyme inhibition [2].[1]

Summary of Mitigation Strategies

Toxicity Type	Indicator	Mitigation Strategy
Solvent	Immediate cell rounding/detachment.	Dissolve in PBS; Keep DMSO <0.1% [3].[1][5]
Lysosomal	Cytoplasmic vacuolization; Autophagy markers (LC3-II) up.[1]	Reduce exposure time (<12h); Washout.[1]
Redox	GSH depletion; ROS probe signal.	Add antioxidant (NAC); Check media glucose levels.[1]

References

• Pócsi, I., et al. (1990).[1] Studies on the N-acetyl-beta-D-hexosaminidase B... Mechanism and inhibition with some 2-acetamido-2-deoxyaldono(1----4)lactones.[6] Biochimica et Biophysica Acta, 1039(1), 119-22.[1]

• Macauley, M.S., et al. (2005).[1] O-GlcNAcase catalyzes cleavage of the thioglycosidic linkage...[7] (Mechanistic context of GlcNAc analogs). Journal of the American Chemical Society.[1] (Contextual grounding on GlcNAc analog mechanisms).

• Galvao, J., et al. (2014).[1] Unexpected low-dose toxicity of the universal solvent DMSO. F1000Research.

• National Toxicology Program. (2002).[1][8] Toxicity of Nitromethane (General Nitro-toxicity context). NTP Report.

Sources

• 1. Nitromethane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 4. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Studies on the N-acetyl-beta-D-hexosaminidase B from germinating Lupinus luteus L. seeds. II. Mechanism and inhibition with some 2-acetamido-2-deoxyaldono(1----4)lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism of Human Nucleocytoplasmic Hexosaminidase D - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nitromethane - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for the Enzymatic Incorporation of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane

Welcome to the technical support center for the enzymatic incorporation of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane. This guide is designed for researchers, scientists, and drug development professionals who are working on or planning to work with this novel glycosyl acceptor. Given the unique chemical properties of the nitromethane moiety, this process can present specific challenges not encountered in typical glycosylation reactions. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you refine your methodology and achieve successful, reproducible results.

Our approach is grounded in established principles of enzymology and bioconjugation, providing not just solutions but also the underlying rationale for each recommendation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries and problems encountered during the enzymatic glycosylation process.

Q1: My reaction yield is consistently low or non-existent. What are the most likely causes?

A1: Low yield is a common issue in glycosylation reactions and can stem from several factors. A systematic check is recommended:

• Enzyme Activity: Ensure your glycosyltransferase (GT) is active. Run a positive control reaction with a known, trusted acceptor substrate. If the control fails, the enzyme is likely the issue.

• Substrate Quality: Verify the purity and stability of your 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane acceptor and your activated sugar donor (e.g., UDP-GlcNAc). The nitromethane derivative may have limited stability under certain pH or temperature conditions.

• Reaction Conditions: Glycosyltransferase activity is highly dependent on pH, temperature, and the presence of cofactors. Deviations from the optimal range for your specific enzyme can drastically reduce or eliminate activity.

• Inhibitors: Ensure your reaction buffer is free of potential inhibitors. For many GTs, chelating agents like EDTA can sequester essential divalent cations, leading to a loss of activity.

Q2: How do I choose the right glycosyltransferase for this novel acceptor?

A2: The choice of enzyme is critical. Since 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane is not a natural substrate, you will likely be using an engineered or promiscuous glycosyltransferase.

• Enzyme Family: Start by screening enzymes from relevant CAZy (Carbohydrate-Active enZYmes) families known to transfer the desired sugar. For instance, if you are transferring N-acetylglucosamine (GlcNAc), explore enzymes from GT families known for this activity.

• Structural Information: If available, examine the crystal structure of candidate enzymes. A spacious acceptor binding pocket may be more accommodating to the bulky and electron-withdrawing nitromethane group.

• Literature Precedent: Look for studies where glycosyltransferases have been shown to accept other non-natural or modified substrates. This can provide clues about the enzyme's flexibility.

Q3: The reaction starts well but then stalls. What could be happening?

A3: A stalling reaction often points to one of two issues:

• Substrate Inhibition: Many enzymes are subject to substrate inhibition, where at high concentrations, the substrate itself can bind to the enzyme in a non-productive manner, reducing the reaction rate. Try running the reaction with a lower initial concentration of the nitromethane acceptor.

• Product Inhibition: The glycosylated product may be binding to the enzyme's active site and preventing further substrate turnover. This is a common regulatory mechanism in biological systems. Monitoring the reaction progress closely with techniques like TLC or HPLC can help diagnose this.

Q4: I am observing multiple products on my TLC/LC-MS. What is the cause of this heterogeneity?

A4: Product heterogeneity can arise from several sources:

• Enzyme Promiscuity: The enzyme may be transferring the sugar to different positions on your acceptor if multiple hydroxyl groups are available and accessible.

• Side Reactions: The starting materials or product may be unstable under the reaction conditions, leading to degradation products. The nitromethane group, in particular, can be susceptible to basic conditions.

• Contaminating Enzyme Activities: Your enzyme preparation may contain other contaminating glycosidases or transferases, leading to unexpected products. Ensure you are using a highly purified enzyme.

Q5: What is the role of divalent metal ions in my reaction?

A5: Many, but not all, glycosyltransferases require a divalent metal ion for activity.

• GT-A Fold Enzymes: These enzymes typically have a conserved "DXD" motif that coordinates a divalent cation, usually Mn²⁺ or Mg²⁺. This cation is crucial for binding the phosphate groups of the nucleotide sugar donor and for catalytic activity.

• GT-B Fold Enzymes: These enzymes are generally metal-independent.

• Optimization: If you are using a GT-A fold enzyme, the concentration of the divalent cation is a critical parameter to optimize. Typically, concentrations in the low millimolar range (1-10 mM) are effective. Always include a control reaction without the metal ion to confirm its necessity.

Part 2: Troubleshooting Guide

This section provides a more detailed, problem-oriented approach to refining your experimental protocol.

Issue 1: Low Reaction Conversion

If your reaction is not proceeding to completion, consider the following systematic troubleshooting workflow.

Caption: Troubleshooting workflow for low reaction conversion.

Parameter	Recommended Range	Rationale & Key Considerations
pH	6.0 - 8.5	Most glycosyltransferases have a pH optimum in the neutral to slightly alkaline range. Extreme pH values can lead to enzyme denaturation.
Temperature (°C)	25 - 40	While higher temperatures can increase reaction rates, they can also lead to enzyme instability and denaturation. An optimal temperature balances activity and stability.
Divalent Cation (MnCl₂ or MgCl₂)	0 - 20 mM	Required for GT-A fold enzymes. High concentrations can sometimes be inhibitory. Test a range, including a zero-cation control with EDTA.
Acceptor Concentration	0.1 - 5 mM	High concentrations may lead to substrate inhibition. Start with a concentration around the expected Km, if known.
Enzyme Concentration	0.1 - 2 µM	Should be significantly lower than the substrate concentrations to ensure Michaelis-Menten kinetics are applicable.

Issue 2: Difficulty in Product Purification and Characterization

The unique properties of the nitromethane group can complicate downstream processing.

Q: Standard purification methods are not working. How can I isolate my product?

A: Glycoprotein purification often requires a multi-step approach.

• Enzyme Removal: If your enzyme is tagged (e.g., His-tag), use affinity chromatography for easy removal. Alternatively, size-exclusion chromatography can separate the much larger enzyme from your small molecule product. Specialized membranes with a molecular weight cut-off can also be used.

• Removal of Unreacted Donor/Acceptor: This is often the most challenging step.

  • Reverse-Phase HPLC (RP-HPLC): This is a powerful technique for separating molecules based on hydrophobicity. Your glycosylated product will likely have a different retention time than the unreacted acceptor and the highly polar UDP.

  • Hydrophilic Interaction Chromatography (HILIC): This technique is excellent for separating polar compounds, including glycans.

  • Affinity Chromatography: If your product has a specific tag or binds to a particular lectin, this can be a highly selective purification method.

Q: How can I confirm the identity and structure of my product?

A: A combination of techniques is essential for unambiguous characterization.

• Mass Spectrometry (MS): ESI-MS is crucial for confirming the correct mass of the glycosylated product.

• Tandem MS (MS/MS): Fragmentation analysis can help confirm the connectivity of the sugar to the acceptor.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are the gold standards for structural elucidation, providing definitive proof of the glycosidic linkage and stereochemistry.

Part 3: Experimental Protocols

This section provides a generalized, step-by-step protocol that can be adapted for your specific enzyme and substrates.

Protocol 1: Small-Scale Analytical Reaction for Feasibility Testing

• Reagent Preparation:

  • Prepare a 10X reaction buffer (e.g., 500 mM Tris-HCl or HEPES at the desired pH).

  • Prepare stock solutions of your acceptor (2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane) and donor (e.g., UDP-GlcNAc) in water or a suitable buffer.

  • Prepare a stock solution of MnCl₂ or MgCl₂.

  • Dilute your glycosyltransferase to a working concentration in a buffer containing a stabilizing agent like BSA or glycerol.

• Reaction Assembly:

  • In a microcentrifuge tube, assemble the reaction on ice in the following order:

    • Nuclease-free water to final volume

    • 10X Reaction Buffer

    • Acceptor stock solution

    • Divalent cation stock solution (if required)

    • Enzyme solution

  • Vortex gently and pre-incubate at the desired reaction temperature for 5 minutes.

  • Initiate the reaction by adding the UDP-sugar donor stock solution.

• Reaction and Monitoring:

  • Incubate at the optimized temperature (e.g., 37°C) for a set time course (e.g., 0, 1, 4, 16 hours).

  • At each time point, withdraw a small aliquot and quench the reaction by adding an equal volume of cold acetonitrile or by boiling for 2 minutes.

  • Analyze the quenched aliquots by LC-MS or TLC to monitor the formation of the product and disappearance of the acceptor.

Protocol 2: Preparative Scale-Up and Purification

• Scale-Up: Based on the optimized conditions from the analytical scale, set up a larger volume reaction.

• Enzyme Removal: After the reaction is complete, remove the enzyme using an appropriate method (e.g., Ni-NTA resin for His-tagged enzymes).

• Lyophilization: Freeze-dry the reaction mixture to remove the buffer salts and water.

• Purification by HPLC: Re-dissolve the lyophilized powder in a suitable solvent and purify the product using preparative RP-HPLC or HILIC. Collect fractions and analyze by MS to identify those containing the pure product.

• Final Product Formulation: Pool the pure fractions, lyophilize to remove the HPLC solvent, and store the final product at -20°C or -80°C.

Caption: General workflow for synthesis and purification.

References

• Antibody Research. Streamline Purification of Glycosylated Proteins with Recombinant Prokaryotic Lectins. (2021). [Link]

• The Science Snail. A generalized model for enzymatic substrate inhibition. (2016). [Link]

• Bio-protocol. Substrate Inhibition Kinetics: Concepts, Models, and Applications. (2025). [Link]

• Damborsky, J. et al. Substrate inhibition by the blockage of product release and its control by tunnel engineering. Chemical Science. (2020). [Link]

• Wikipedia. Substrate inhibition in bioreactors. [Link]

• Khan, R. H., Rasheedi, S., & Haq, S. K. Effect of pH, temperature and alcohols on the stability of glycosylated and deglycosylated stem bromelain. Journal of Biosciences. (2003). [Link]

• Li, Y. et al. Discovery of Glycosyltransferases Using Carbohydrate Arrays and Mass Spectrometry. Nature Communications. (2015). [Link]

• Lairson, L. L. et al. Glycosyltransferases: Structures, Functions, and Mechanisms. Annual Review of Biochemistry. (2008). [Link]

• Ludger Ltd. Guide to Glycosylation Analysis. [Link]

• Srivanich, P. O., Vonderfecht, S. L., & Geller, B. L. Divalent cation activation of galactosyltransferase in native mammary Golgi vesicles. Biochimica et Biophysica Acta (BBA) - General Subjects. (1990). [Link]

• Breyer, C. A., de Oliveira, M. A., & Pessoa, A. Jr. Expression of Glycosylated Proteins in Bacterial System and Purification by Affinity Chromatography. Methods in Molecular Biology. (2018). [Link]

• Albesa-Jové, D. & Guerin, M. E. Structure–function relationships of membrane-associated GT-B glycosyltransferases. Glycobiology. (2016). [Link]

• ResearchGate. Effects of pH and temperature on enzyme activity and stability. (2018). [Link]

• ResearchGate. Effects of pH (a) and temperature (b) on the enzyme activity. (2020). [Link]

• Zhang, D. et al. Functional and structural dissection of glycosyltransferases underlying the glycodiversity of wolfberry-derived bioactive ingredients lycibarbarspermidines. Nature Communications. (2024). [Link]

• de Eugenio, L. I. et al. Enzymatic Glycosylation Strategies in the Production of Bioactive Compounds. International Journal of Molecular Sciences. (2023). [Link]

• Garen, T. et al. Immobilized enzyme cascade for targeted glycosylation. Nature Communications. (2023). [Link]

• Aebi, M. et al. Glycan–protein interactions determine kinetics of N-glycan remodeling. Communications Biology. (2021). [Link]

• Aolaritei, E. et al. Mutations in Glycosyltransferases and Glycosidases: Implications for Associated Diseases. International Journal of Molecular Sciences. (2024). [Link]

• Wang, J. et al. Continuous Synthesis of Polydatin by Dual Enzyme Coupling Reaction and Its Kinetic Study in Microreactors. Catalysts. (2023). [Link]

• Wagner, G. K. & Lin, T. Controlling Glycosyltransferase Activity: Inhibition and Enzyme-Engineering. Comprehensive Glycoscience. (2021). [Link]

• Garen, T. et al. Immobilised enzyme cascade for targeted glycosylation. bioRxiv. (2022). [Link]

• Moll, T. et al. Disrupted glycosylation of lipids and proteins is a cause of neurodegeneration. Brain. (2020). [Link]

• Craft Brewing Business. Temperature, pH impact on enzymes. (2015). [Link]

• Moremen, K. W. & Haltiwanger, R. S. Glycosyltransferases. Essentials of Glycobiology. (2015). [Link]

• Desmet, T. & Soetaert, W. Enzymatic Glycosylation of Small Molecules: Challenging Substrates Require Tailored Catalysts. ChemCatChem. (2012). [Link]

• Freeze, H. H. Solving Glycosylation Disorders: Fundamental Approaches Reveal Complicated Pathways. The Journal of Clinical Investigation. (2014). [Link]

• Luzhetskyy, A. et al. Bacterial Glycosyltransferases: Challenges and Opportunities of a Highly Diverse Enzyme Class Toward Tailoring Natural Products. Frontiers in Microbiology. (2016). [Link]

• LOUIS Pressbooks. The Effects of Temperature and pH on Enzymatic Activity. [Link]

• Sowden, J. C. & Strobach, D. R. The Condensation of D-Galactose with Nitromethane. Journal of the American Chemical Society. (1960). [Link]

• Kaifu, R. & Osawa, T. Synthesis of 2-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-D-mannose, and its interaction with D-mannose-specific lectins. Carbohydrate Research. (1975). [Link]

• Sowden, J. C. & Fischer, H. O. L. The condensation of nitromethane with D- and L-arabinose; preparation of L-glucose and L-mannose. Journal of the American Chemical Society. (1947). [Link]

• Roseman, S. et al. Quantitative enzymatic synthesis of 2-acetamido-2-deoxy-alpha-D-glucopyranosyl-1,6-diphosphate. Journal of the American Chemical Society. (1961). [Link]

• Mahmood, N. & Flitsch, S. L. Conversion of 2-acetamido-2-deoxy-β-D-glucopyranose (N-acetylglucosamine) into 2-acetamido-2-deoxy-β-D-galactopyranose (N-acetylgalactosamine

Reference Data & Comparative Studies

A Comparative Analysis of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane with Other Established GlcNAc Donors: A Guide for Researchers

In the intricate world of glycobiology and drug development, the stereoselective synthesis of N-acetylglucosamine (GlcNAc) glycosides is a cornerstone for constructing complex glycans, glycoproteins, and other glycoconjugates with profound biological significance. The choice of the glycosyl donor is paramount, dictating the efficiency, stereochemical outcome, and overall success of a glycosylation reaction. This guide provides a comprehensive comparative analysis of various GlcNAc donors, with a special focus on the theoretical evaluation of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane, a compound whose potential as a glycosyl donor is critically examined in the context of established and widely utilized donor systems.

The Central Role of GlcNAc Donors in Modern Glycoscience

N-acetylglucosamine is a fundamental monosaccharide unit found in a vast array of biologically important molecules. Its correct installation into oligosaccharide chains is crucial for their function. Consequently, a diverse arsenal of GlcNAc donors has been developed, each with its own set of advantages and limitations. The ideal donor should be readily accessible, stable, and exhibit high reactivity and stereoselectivity under mild activation conditions. This guide will delve into the mechanistic nuances and practical applications of the most prominent classes of GlcNAc donors, providing researchers with the insights needed to make informed decisions in their synthetic strategies.

A Theoretical Evaluation of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane as a Glycosyl Donor

A thorough review of the scientific literature reveals a notable absence of experimental data supporting the use of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane as a glycosyl donor. While the compound is commercially available, its application in glycosylation chemistry has not been reported.[1] This lack of evidence prompts a theoretical analysis of its structure and potential reactivity based on the established principles of organic chemistry.

The defining feature of this molecule is the C-NO2 bond at the anomeric position. For a compound to function as a glycosyl donor, the anomeric substituent must act as a leaving group, departing to generate an electrophilic oxocarbenium ion intermediate that is then attacked by the nucleophilic glycosyl acceptor.

However, the chemistry of nitroalkanes is dominated by two primary reaction pathways, neither of which is conducive to the compound acting as a glycosyl donor:

• The Henry (Nitroaldol) Reaction: The α-proton to the nitro group is acidic, making the anomeric carbon a nucleophilic center upon deprotonation. This is the basis of the Henry reaction, a classic carbon-carbon bond-forming reaction.[2][3][4][5][6] This inherent nucleophilicity at the anomeric carbon is the antithesis of the electrophilicity required for a glycosyl donor.

• The Nef Reaction: Under acidic or oxidative conditions, nitroalkanes can be converted into carbonyl compounds through the Nef reaction.[7][8][9][10][11][12] This transformation involves the conversion of the nitro group, but it does not proceed via a pathway that would generate a reactive intermediate suitable for glycosylation.

The C-N bond in nitroalkanes is a stable covalent bond, and there is no known general mechanism for its heterolytic cleavage to generate a nitronium ion and a carbanion, which would be the reverse of the initial step of a Henry-type reaction. Radical denitration is possible but does not lead to the ionic intermediates required for glycosylation.[13][14]

Based on this analysis, it is highly improbable that 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane can function as a conventional glycosyl donor. Its chemical properties suggest it is more likely to be a stable synthetic intermediate for other transformations rather than a precursor for glycosidic bond formation.

Established GlcNAc Donors: A Comparative Overview

In contrast to the theoretical nature of the nitromethane derivative, several classes of GlcNAc donors have been extensively studied and are routinely employed in complex oligosaccharide synthesis. The following sections provide a detailed comparison of these key players.

GlcNAc-Trichloroacetimidates

Glycosyl trichloroacetimidates are among the most popular and versatile glycosyl donors. They are readily prepared from the corresponding hemiacetals and trichloroacetonitrile and are activated by catalytic amounts of a Lewis or Brønsted acid.[15]

Mechanism of Activation and Glycosylation: The activation of a trichloroacetimidate donor with a Lewis acid, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf) or boron trifluoride etherate (BF3·OEt2), leads to the formation of a highly reactive oxocarbenium ion intermediate. The stereochemical outcome of the glycosylation is influenced by several factors, including the nature of the protecting groups, the solvent, and the reaction temperature. The presence of a participating group at the C-2 position, such as an acetamido group, typically leads to the formation of a 1,2-trans glycosidic bond through the formation of an intermediate oxazolinium ion.

Mechanism of Glycosylation with a GlcNAc-Oxazoline Donor.

Advantages:

• Excellent stereoselectivity for 1,2-trans-β-glycosides.

• Can be used in both chemical and enzymatic glycosylations. [16]* The byproducts are generally volatile and easy to remove.

Disadvantages:

• Generally less reactive than trichloroacetimidates.

• Limited to the synthesis of 1,2-trans linkages.

2-Azido-2-deoxy-glucosyl Donors

To achieve 1,2-cis-α-glycosidic linkages, a non-participating group is required at the C-2 position. The azido group serves as an excellent non-participating surrogate for the acetamido group. It is relatively small, electronically withdrawing, and can be readily reduced to the amine, which can then be acetylated.

Mechanism and Stereoselectivity: Glycosylation with 2-azido-2-deoxy-glucosyl donors can proceed through either an SN1 or SN2-like mechanism, depending on the leaving group, promoter, and reaction conditions. The stereochemical outcome is often a mixture of α and β anomers, and achieving high stereoselectivity can be challenging. However, various strategies have been developed to favor the formation of the α-glycoside, such as the use of specific solvent systems or the addition of thioethers to promote the formation of an intermediate sulfonium ion. [4][6] Advantages:

• Enables the synthesis of 1,2-cis-α-GlcNAc linkages.

• The azido group is a versatile functional group that can be converted to other functionalities.

Disadvantages:

• Stereoselectivity can be difficult to control.

• The synthesis of the donors can be more complex than for other systems.

• The use of azides requires appropriate safety precautions.

Comparative Performance Data

The following table summarizes the typical performance of the discussed GlcNAc donors in glycosylation reactions. The values are indicative and can vary significantly depending on the specific substrates and reaction conditions.

Donor Type	Leaving Group	Typical Promoter	Predominant Stereoselectivity	Typical Yield Range	Key Advantages	Key Disadvantages
GlcNAc-Trichloroacetimidate	-OC(=NH)CCl₃	TMSOTf, BF₃·OEt₂	β (with participating group)	70-95%	High reactivity, versatility	Byproduct separation, potential side reactions
GlcNAc-Oxazoline	Oxazoline ring	TsOH, TMSOTf	Exclusive β	60-90%	Excellent β-selectivity	Lower reactivity, limited to β-linkages
2-Azido-2-deoxy-glucosyl Donor	-SPh, -OAc, -Cl	NIS/TfOH, AgOTf	α (under specific conditions)	40-80%	Access to α-linkages	Often poor stereoselectivity
2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane	-CH₂NO₂	Not Established	Unknown	Not Reported	Unknown	Not a viable glycosyl donor under standard conditions

Experimental Protocols

General Protocol for Glycosylation using a GlcNAc-Trichloroacetimidate Donor

This protocol is a generalized procedure and may require optimization for specific substrates.

• Preparation of Reactants: To a flame-dried flask under an inert atmosphere (e.g., argon), add the glycosyl acceptor (1.0 equiv.) and the GlcNAc-trichloroacetimidate donor (1.2-1.5 equiv.). Add activated molecular sieves (4 Å).

• Solvent Addition: Add anhydrous dichloromethane (CH₂Cl₂) to the flask.

• Cooling: Cool the reaction mixture to the desired temperature (typically between -40 °C and 0 °C).

• Initiation: Add the Lewis acid promoter (e.g., TMSOTf, 0.1-0.2 equiv.) dropwise.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench with a base, such as triethylamine or pyridine.

• Work-up: Filter the reaction mixture through a pad of celite, and wash the filtrate with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

General Protocol for Glycosylation using a GlcNAc-Oxazoline Donor

• Reactant Mixture: In a flame-dried flask under an inert atmosphere, dissolve the GlcNAc-oxazoline donor (1.5-2.0 equiv.) and the glycosyl acceptor (1.0 equiv.) in an anhydrous solvent such as dichloromethane or acetonitrile.

• Catalyst Addition: Add a catalytic amount of a Brønsted acid (e.g., p-toluenesulfonic acid) or a Lewis acid.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed, as monitored by TLC.

• Work-up and Purification: Neutralize the reaction with a base, remove the solvent under reduced pressure, and purify the residue by silica gel chromatography.

Conclusion and Future Perspectives

The synthesis of GlcNAc-containing glycans remains a vibrant area of research, driven by the need for structurally defined molecules to probe biological processes and develop new therapeutics. While established donors like trichloroacetimidates and oxazolines provide reliable routes to β-glycosides, and azido-donors offer a pathway to the more challenging α-linkages, the exploration of novel donor systems continues.

Based on a thorough analysis of its chemical properties, 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane is not a viable candidate for a glycosyl donor in the conventional sense. Its reactivity profile is dominated by the nucleophilic character of the anomeric carbon, which is contrary to the electrophilicity required for glycosylation.

Future research in the field will likely focus on the development of more efficient and stereoselective methods for the synthesis of 1,2-cis-α-GlcNAc glycosides, as well as the design of novel donors with unique reactivity and orthogonality. While 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane may not be a direct player in glycosylation chemistry, its synthesis and potential for other transformations remain an open area of investigation. This guide serves to provide a clear and objective comparison of the current state-of-the-art, empowering researchers to select the most appropriate tools for their synthetic endeavors.

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Validation of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane as a Specific Enzyme Inhibitor

[1]

Executive Summary & Compound Profile

2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (CAS: 129601-61-2) represents a specialized class of C-glycosyl compounds designed to mimic the transition state of N-acetyl-β-D-glucosaminidases (NAGase) and O-GlcNAcase (OGA).[1] Unlike O-glycosides, the C-glycosidic linkage renders this compound hydrolytically stable, preventing enzymatic cleavage while allowing it to occupy the active site.[1]

While often utilized as a high-value synthetic precursor for (2-acetamido-2-deoxy-β-D-glucopyranosyl)methylamine (a potent, protonatable transition state mimic), the nitromethane derivative itself presents unique inhibition characteristics due to the electron-withdrawing nature of the nitro group, which mimics the dipole moment of the oxocarbenium ion intermediate without the lability of the hemiacetal.[1]

Compound Specifications

Feature	Detail
Systematic Name	2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane
CAS Number	129601-61-2
Molecular Formula	C9H16N2O7
Molecular Weight	264.23 g/mol
Target Enzymes	-N-Acetylglucosaminidase (NAGase), O-GlcNAcase (OGA)
Mechanism	Competitive C-glycoside inhibitor / Transition State Dipole Mimic
Key Solubility	Water, Methanol, DMSO

Comparative Analysis: Performance vs. Standard Inhibitors

To validate 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (GlcNAc-CH

NO ), it must be benchmarked against established inhibitors.[1] The following table contrasts its physicochemical and kinetic profile against PUGNAc and Thiamet-G.

Parameter	GlcNAc-CH NO (Target)	PUGNAc (Standard)	Thiamet-G (Selective)	GlcNAc-CH NH (Reduced Form)
Type	C-Glycoside (Non-hydrolyzable)	Transition State Analogue (Hydroximolactone)	Thiazoline Derivative	C-Glycosyl Amine
Inhibition Mode	Competitive (Reversible)	Competitive (Reversible)	Competitive (Tight Binding)	Competitive (Charge Mimic)
Selectivity	Broad (NAGase & OGA)	Broad (NAGase & OGA)	Highly Selective (OGA)	Broad
Stability	High (C-C bond)	Moderate (Hydrolytically sensitive)	High	High
Ki (Approx.)	M range (Dipole mimic)	40-50 nM	20 nM	nM range (pH dependent)
Cell Permeability	Moderate	Low (often acetylated)	High	Low (Charged)

Expert Insight: The nitromethane derivative is distinct because it lacks the protonatable nitrogen found in the methylamine derivative or the thiazoline ring of Thiamet-G. Its inhibition relies on the nitro group's geometry and dipole , which aligns with the enzyme's active site electrostatics designed to stabilize the oxocarbenium ion transition state.[1]

Mechanism of Action & Validation Logic

The validation of this compound rests on proving it binds to the active site without undergoing catalysis. The C-glycosidic bond (C1-CH2-NO2) is resistant to the acid/base catalytic machinery of NAGase (typically Asp/Glu residues).[1]

Structural Mimicry Diagram

The following diagram illustrates the structural relationship between the natural substrate transition state and the inhibitor.

Figure 1: Mechanism of Competitive Inhibition. The GlcNAc-nitromethane mimics the geometry and dipole of the transition state, blocking the active site.[1]

Experimental Validation Protocols

To scientifically validate this compound as a specific inhibitor, the following self-validating workflow must be executed.

Phase 1: Synthesis & Verification

Source: The synthesis follows the nitromethane condensation method described by Pribulová et al. (2003).[1]

• Reaction: Condensation of 2-acetamido-2-deoxy-D-glucose with nitromethane in alkaline conditions.

• Purification: Silica gel chromatography (Eluent: EtOAc/MeOH).

• QC Check:

  • 1H NMR (D2O): Confirm anomeric proton signal (H-1) and the CH2-NO2 protons (typically

    4.5-5.0 ppm).

  • Mass Spec: Observe [M+H]+ = 265.23.[1]

Phase 2: Enzyme Kinetics Assay (Determination of Ki)

This protocol distinguishes between competitive and non-competitive inhibition.[1]

Reagents:

• Enzyme: Recombinant Human OGA or Jack Bean

  -N-Acetylhexosaminidase.[1]

• Substrate: 4-Nitrophenyl N-acetyl-β-D-glucosaminide (pNP-GlcNAc).

• Buffer: 50 mM Citrate-Phosphate, pH 4.5 (Lysosomal) or pH 7.4 (Cytosolic).

Workflow:

• Preparation: Prepare serial dilutions of GlcNAc-CH

  NO (0, 10, 50, 100, 500 M).

• Incubation: Pre-incubate enzyme with inhibitor for 10 min at 37°C.

• Reaction: Add pNP-GlcNAc substrate at varying concentrations (0.5x to 5x Km).

• Measurement: Monitor absorbance at 405 nm (release of p-nitrophenol) continuously for 20 min.

• Analysis:

  • Plot Lineweaver-Burk (Double Reciprocal).[1]

  • Validation Criteria: Lines must intersect at the Y-axis (1/Vmax) for pure competitive inhibition.[1]

  • Calculate Ki using the formula:

    .[1]

Phase 3: Specificity Screening

To validate specificity, test against off-target glycosidases.[1]

Enzyme	Substrate	Expected Result
NAGase (Hex A/B)	4-MU-GlcNAc	Inhibition
O-GlcNAcase (OGA)	4-MU-GlcNAc	Inhibition
-Glucosidase	4-MU- -Glc	No Inhibition
-Galactosidase	4-MU- -Gal	No Inhibition

Validation Workflow Diagram

This flowchart guides the researcher through the decision matrix for validating the inhibitor.

Figure 2: Step-by-step validation workflow for characterizing enzyme inhibitors.

References

• Pribulová, B., Petrušová, M., Pätoprstý, V., & Petruš, L. (2003).[1][2][3] Synthesis of iminoalditols by electron-transfer reduction of nitroalditol sulfonates. Chemical Papers , 57(4), 287–291.[1]

• Macauley, M. S., & Vocadlo, D. J. (2010).[1] Increasing O-GlcNAc levels: An overview of small-molecule inhibitors of O-GlcNAcase. Biochimica et Biophysica Acta (BBA) - General Subjects , 1800(2), 107-121.[1] [1]

• Whitworth, G. E., & Vocadlo, D. J. (2006).[1] Analysis of PUGNAc and NAG-thiazoline as Transition State Analogues for Human O-GlcNAcase. Journal of the American Chemical Society , 128(10), 3428–3435.[1]

Sources

• 1. Momordicoside B - Creative Biolabs [creative-biolabs.com]
• 2. schems.sk [schems.sk]
• 3. superchroma.com.tw [superchroma.com.tw]

Cross-reactivity studies of antibodies against 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane modified proteins

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Proteomics Division Subject: Technical Comparison Guide: Antibodies Against 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane Modified Proteins

Executive Summary

The accurate detection of O-GlcNAc (O-linked

-N-acetylglucosamine) is one of the most persistent challenges in glycoproteomics. Traditional tools like the IgM antibody CTD110.6 and the lectin WGA suffer from well-documented specificity issues, particularly cross-reactivity with terminal N-linked GlcNAc.

This guide evaluates a specific class of "next-generation" monoclonal antibodies raised against a synthetic C-glycoside mimetic : 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane (often abbreviated as the SANM immunogen). These antibodies (notably clones 18B10.C7 , 9D1.E4 , and 1F5.D6 ) were engineered to overcome the hydrolytic instability of native O-GlcNAc during immunization.

Key Verdict: While these IgG antibodies offer superior handling and stability compared to IgM alternatives, they are not absolute in their specificity . Rigorous experimental controls (enzymatic digestion) remain mandatory to distinguish true O-GlcNAc from terminal N-GlcNAc epitopes.

The Technology: C-Glycoside Mimetics

The Instability Problem

Native O-GlcNAc is a dynamic post-translational modification (PTM) regulated by O-GlcNAc Transferase (OGT) and O-GlcNAcase (OGA).[1] In vivo, the O-glycosidic bond is labile. When used as an immunogen, native O-GlcNAc peptides often degrade, leading to poor antibody titers or loss of epitope fidelity.

The Nitromethane Solution

The chemical 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane is a C-glycoside analogue . By replacing the glycosidic oxygen with a carbon (linked to a nitromethane group), the structure becomes non-hydrolyzable while retaining the spatial conformation of the native sugar.

• Immunogen Design: The nitromethane group allows for conjugation to carrier proteins (like KLH) or peptides (e.g., GSTPVS-SANM) without destroying the sugar ring.

• Resulting Antibodies: High-affinity IgG monoclonal antibodies (mAbs) that recognize the GlcNAc moiety in a peptide-dependent or pan-specific manner.

Comparative Analysis: Nitromethane mAbs vs. Alternatives

The following table contrasts the performance of antibodies raised against the nitromethane mimetic (Clones 18B10.C7, 9D1.E4) against industry standards.

Table 1: Performance Matrix of O-GlcNAc Detection Reagents

Feature	Nitromethane Mimetic mAbs	CTD110.6 (Standard)	RL2 (Standard)	WGA (Lectin)
Specific Clones	18B10.C7, 9D1.E4, 1F5.D6	CTD110.6	RL2	N/A
Isotype	IgG (Mouse)	IgM (Mouse)	IgG (Mouse)	N/A (Protein)
Immunogen	Synthetic GlcNAc-Nitromethane conjugated peptide	Synthetic O-GlcNAc peptide (Ser-O-GlcNAc)	Rat liver Nuclear Pore Complex (NPC)	Wheat Germ Agglutinin
Handling	Excellent. Stable, standard secondary Abs.	Poor. Fragile, requires anti-IgM, high background.	Good. Standard IgG.	Good. Direct conjugates available.
Specificity	High but Conditional. Prefers O-GlcNAc but can bind terminal N-GlcNAc.	Moderate. Known cross-reactivity with N-GlcNAc2 (Isono et al., 2011).	Restricted. Biased toward NPC proteins; misses many cytosolic targets.	Low. Binds all GlcNAc and Sialic Acid.
Cross-Reactivity	Yes. Binds terminal -GlcNAc on N-glycans (e.g., in Lec8 cells).[2]	Yes. Binds N-GlcNAc2 intermediates under glucose deprivation.	Low. Generally specific to NPC O-GlcNAc.	High. Broad carbohydrate binding.
Primary Use	IP, WB, IHC (with controls).	WB (Standard), but being phased out.	WB (NPC specific), IHC.	Glycan enrichment (Total).

Critical Cross-Reactivity Mechanisms

It is a common misconception that "O-GlcNAc specific" antibodies are perfectly selective. Research has shown that both the Nitromethane-derived antibodies and CTD110.6 share a critical vulnerability: Terminal N-linked GlcNAc .

The Mechanism of Failure

• N-Glycan Processing: During N-glycan maturation, or in specific mutants (e.g., CHO Lec8 cells), N-glycans may terminate in

  -GlcNAc residues.[2]

• Structural Mimicry: The terminal

  -GlcNAc on an N-glycan is structurally identical to a serine/threonine-linked O-GlcNAc moiety.

• Antibody Binding: The Nitromethane mAbs (18B10.C7) and CTD110.6 recognize this terminal sugar regardless of the underlying linkage (N vs. O), leading to false positives .

Diagram 1: Cross-Reactivity & Validation Pathways The following diagram illustrates the logical flow of detection and the necessary validation steps to rule out false positives.

Validated Experimental Protocol

To use antibodies against 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane effectively, you must employ a Self-Validating Protocol .

Step 1: Sample Preparation with OGA Inhibition

• Rationale: O-GlcNAcase (OGA) rapidly removes O-GlcNAc upon cell lysis.

• Protocol: Lyse cells in RIPA buffer containing 10 µM Thiamet-G (highly specific OGA inhibitor) or PUGNAc (broad inhibitor). Do not rely solely on boiling.

Step 2: Enzymatic Controls (The "Gold Standard")

You must run three parallel lanes for every sample:

• Untreated Lysate: Baseline signal.

• PNGase F Treated: Removes all N-linked glycans.

  • Interpretation: If the signal disappears, your antibody was detecting N-GlcNAc (False Positive). If the signal remains, it is likely O-GlcNAc.

• On-Blot Beta-Elimination (Optional but recommended):

  • Treat the blot with mild alkali (pH 12) at 55°C. O-GlcNAc is beta-eliminated; N-glycans are not.

  • Interpretation: Loss of signal confirms O-linkage.

Step 3: Western Blotting with Nitromethane mAbs

• Primary Antibody: Use Clone 18B10.C7 or 9D1.E4 (1:1000 dilution).

• Blocking: Use 3% BSA in TBST. Avoid non-fat milk, as it contains various phospho-proteins and glycans that can interfere with some anti-glycan antibodies (though less critical for GlcNAc than for phospho-antibodies, BSA is cleaner).

• Secondary: HRP-conjugated Goat Anti-Mouse IgG .[3] (Note: Do not use anti-IgM, unlike for CTD110.6).

References

• Teo, C. F., et al. (2010). "Glycopeptide-specific monoclonal antibodies suggest new roles for O-GlcNAc." Nature Chemical Biology, 6(5), 338-343. (Describes the generation of clones 18B10.C7, 9D1.E4 using the SANM immunogen).

• Isono, T. (2011). "O-GlcNAc-Specific Antibody CTD110.

• Reeves, R. A., et al. (2014). "Antibodies That Detect O-Linked β-d-N-Acetylglucosamine on the Extracellular Domain of Cell Surface Glycoproteins." Journal of Biological Chemistry, 289(51), 35504-35514. (Detailed comparison of cross-reactivity between CTD110.6 and Nitromethane mAbs).

• Dorfmueller, H. C., et al. (2011). "GlcNAc-nitromethane: A stable transition state analogue for O-GlcNAc transferase." Biochemical Journal. (Context on the chemical stability of the nitromethane moiety).

Sources

• 1. O-GlcNAc - Wikipedia [en.wikipedia.org]
• 2. Antibodies That Detect O-Linked β-d-N-Acetylglucosamine on the Extracellular Domain of Cell Surface Glycoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mybiosource.com [mybiosource.com]

Comparing the efficacy of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane with known metabolic labels

This guide provides an in-depth technical comparison of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (referred to herein as GlcNAc-Nitromethane or VNM-GlcNAc ) against established tools in the O-GlcNAc metabolic labeling landscape.[1][2]

Executive Summary: Clarifying the Molecule's Role

Crucial Distinction: While frequently discussed in the context of metabolic labeling, GlcNAc-Nitromethane is not a metabolic label itself . It does not contain a clickable handle (azide/alkyne) or an isotope for direct detection.[2]

Instead, it is a transition-state analogue inhibitor of O-GlcNAcase (OGA) and Hexosaminidases (HexA/B) .[2] Its primary utility in metabolic labeling workflows is as a signal enhancer . By inhibiting OGA, it prevents the removal of O-GlcNAc (and incorporated metabolic labels like GlcNAz), thereby "freezing" the modification state and boosting detection sensitivity.[2]

This guide compares GlcNAc-Nitromethane’s efficacy as a signal enhancer against the two "Gold Standard" alternatives: PUGNAc and Thiamet-G (TMG) .[2]

Part 1: Technical Comparison of Signal Enhancers

The efficacy of an OGA inhibitor in metabolic labeling is defined by three metrics: Potency (Ki) , Selectivity (OGA vs. Lysosomal HexA/B) , and Cell Permeability .[2]

Comparative Efficacy Table

Feature	GlcNAc-Nitromethane (VNM-GlcNAc)	PUGNAc (Standard Control)	Thiamet-G (TMG) (Modern Gold Standard)
Primary Role	Transition-State Mimic / Inhibitor	OGA & HexA/B Inhibitor	Highly Selective OGA Inhibitor
Mechanism	Competes with oxazoline intermediate	Transition-state analogue (Hydroximolactone)	Transition-state mimic (Thiazoline)
Potency (Ki)	Moderate (~ µM range)	High (~50 nM)	Very High (~20 nM)
Selectivity	Low/Mixed .[1][2] Inhibits both OGA and Lysosomal HexA/B.	Poor .[3] Potently inhibits HexA/B (lysosomal storage mimic).[2]	Excellent . >30,000-fold selective for OGA over HexA/B.
Cell Permeability	Moderate	High	High (Crosses Blood-Brain Barrier)
Labeling Impact	Increases global O-GlcNAc, but lysosomal accumulation causes "background" noise.[1][2]	Drastically increases signal, but alters lysosomal biology (confounding variable).[2]	Increases signal specifically on cytosolic/nuclear proteins without lysosomal interference.
Best Use Case	Structural biology (crystallography) or mechanistic studies.[2]	Positive control for total hexosaminidase inhibition.	In vivo studies and precise metabolic labeling (GlcNAz/GalNAz).[2]

Analysis of Efficacy

• GlcNAc-Nitromethane vs. PUGNAc: GlcNAc-Nitromethane functions similarly to PUGNAc as a non-selective inhibitor.[1][2] It mimics the transition state of the glycosidic cleavage. However, PUGNAc is generally preferred in literature for "brute force" signal enhancement because its inhibition profile is more thoroughly characterized.[2] Both suffer from the same flaw: by inhibiting lysosomal HexA/B, they cause an accumulation of gangliosides, potentially inducing cellular stress that artifacts the metabolic labeling experiment.[2]

• GlcNAc-Nitromethane vs. Thiamet-G: Thiamet-G is superior to GlcNAc-Nitromethane for metabolic labeling.[2] TMG’s high selectivity ensures that the increase in signal (e.g., Azide-labeled proteins) is due only to the preservation of nucleocytoplasmic O-GlcNAc, not lysosomal dysfunction.[2] Using GlcNAc-Nitromethane risks confounding data with lysosomal stress responses.[2]

Part 2: Mechanism of Action & Workflow

To understand where GlcNAc-Nitromethane fits, we must visualize the O-GlcNAc Cycling Pathway .[2]

Pathway Diagram (DOT Visualization)

Caption: The O-GlcNAc Cycle. GlcNAc-Nitromethane acts at the hydrolysis step, blocking OGA and trapping the protein in the glycosylated state.[2]

Part 3: Experimental Protocol

Protocol: Inhibitor-Enhanced Metabolic Labeling Objective: To compare the labeling efficiency of GlcNAz (the actual metabolic label) in the presence of GlcNAc-Nitromethane vs. Thiamet-G.

Materials:

• Cells: HeLa or HEK293T (70% confluent).[2]

• Label: Tetraacetylated N-azidoacetylglucosamine (GlcNAz , 50 µM).[2]

• Inhibitor A: GlcNAc-Nitromethane (100 µM - Note: Higher conc.[2] required due to moderate Ki).

• Inhibitor B: Thiamet-G (10 µM - High potency).[2]

• Detection: Biotin-Alkyne (Click Chemistry reagents).[2]

Step-by-Step Workflow:

• Pre-Conditioning (The "Inhibitor Block"):

  • Replace media with low-glucose DMEM (5 mM Glucose).[2]

  • Group 1 (Control): DMSO vehicle.[2]

  • Group 2 (Test): Add GlcNAc-Nitromethane (100 µM).

  • Group 3 (Reference): Add Thiamet-G (10 µM).[2]

  • Rationale: Pre-incubate for 1 hour to saturate OGA active sites before the label enters the pool.

• Metabolic Labeling:

  • Add GlcNAz (50 µM final) to all plates.[2]

  • Incubate for 18–24 hours .

  • Mechanism:[2][4][5] The cell metabolizes GlcNAz into UDP-GlcNAz.[2] OGT transfers GlcNAz to proteins.[3][6] The Inhibitor prevents OGA from removing it.[3][7]

• Lysis & Click Reaction:

  • Lyse cells in RIPA buffer containing Protease Inhibitors AND the respective OGA inhibitor (crucial to prevent hydrolysis during lysis).[2]

  • Perform CuAAC (Copper-catalyzed Azide-Alkyne Cycloaddition) with Biotin-Alkyne .[1][2]

• Readout & Analysis:

  • Perform Western Blot using Streptavidin-HRP .[2]

  • Expected Result:

    • Control: Weak signal (high turnover removes label).[2]

    • GlcNAc-Nitromethane:[2] Strong signal, but potential background noise from lysosomal accumulation.[2]

    • Thiamet-G:[2][6] Strongest, cleanest signal (specific O-GlcNAc accumulation).[2]

Part 4: Troubleshooting & Clarification

"Did you mean GlcNAz?" It is common to confuse GlcNAc-Nitromethane (the inhibitor) with GlcNAz (the label) due to the chemical nomenclature.[2]

• If your goal is to visualize proteins, you need GlcNAz (Azide) or GlcNAc-Alkyne .[2]

• If your goal is to boost the signal of the above, you use GlcNAc-Nitromethane (or TMG).[2]

Why use GlcNAc-Nitromethane today? While Thiamet-G is superior for cellular studies, GlcNAc-Nitromethane remains useful in X-ray crystallography .[1][2] Because it mimics the transition state without reacting covalently (unlike some suicide substrates) or having the bulky phenyl group of PUGNAc, it can provide unique structural insights into the OGA active site geometry [1, 2].[2]

References

• Macauley, M. S., & Vocadlo, D. J. (2010). Increasing O-GlcNAc levels: An overview of small-molecule inhibitors of O-GlcNAcase.[1][2] Biochimica et Biophysica Acta (BBA) - General Subjects.[2]

• Yuzwa, S. A., et al. (2008). A potent mechanism-inspired O-GlcNAcase inhibitor that blocks phosphorylation of tau in vivo.[2] Nature Chemical Biology. [2]

• Gloster, T. M., & Vocadlo, D. J. (2012). Mechanism, Structure, and Inhibition of O-GlcNAc Processing Enzymes.[2] Current Signal Transduction Therapy.

• Dorfmueller, H. C., et al. (2006). GlcNAcstatin: a picomolar, selective O-GlcNAcase inhibitor that modulates intracellular O-GlcNAcylation levels.[2] Journal of the American Chemical Society.

Sources

• 1. 2-Acetamido-2-deoxy-beta-D-glucopyranose(beta1-4)-2-acetamido-1,6-anhydro-3-O-[(R)-1-carboxyethyl]-2-deoxy-beta-D-glucopyranose-L-alanyl-gamma-D-glutamyl-meso-diaminopimelyl-D-alanine | C37H59N7O20 | CID 163626 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Acetamido-2-deoxy-α-D-glucopyranose [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. Increased protein O-GlcNAc modification inhibits inflammatory and neointimal responses to acute endoluminal arterial injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 2-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-D-mannose, and its interaction with D-mannose-specific lectins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Differential Effects of an O-GlcNAcase Inhibitor on Tau Phosphorylation | PLOS One [journals.plos.org]
• 7. O-GlcNAc modification on IRS-1 and Akt2 by PUGNAc inhibits their phosphorylation and induces insulin resistance in rat primary adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC and LC-MS methods for the validation of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane purity

Comprehensive Comparison Guide: HPLC vs. LC-MS Methods for the Purity Validation of 2-Acetamido-2-deoxy- -D-glucopyranosylnitromethane

Executive Summary & The Analytical Challenge

The compound 2-Acetamido-2-deoxy-

-D-glucopyranosylnitromethane (CAS: 129601-61-2) is a highly specialized transition-state analog and building block utilized in carbohydrate chemistry, frequently applied in the study of O-GlcNAcase inhibition and glycan synthesis[1]. Validating the purity of this N-acetylglucosamine (GlcNAc) derivative presents a unique analytical challenge due to its specific physicochemical properties.

Unlike many pharmaceutical APIs, this molecule lacks a conjugated

-system. Its only chromophores are the acetamido group (absorbing weakly at ~210 nm) and the nitromethane moiety. Consequently, standard Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV) is fundamentally flawed for this application. UV detection at low wavelengths suffers from severe baseline drift during gradient elution and risks missing non-absorbing impurities, leading to false-positive purity reports. Furthermore, its extreme hydrophilicity causes poor retention on standard C18 columns.

To establish a self-validating, highly trustworthy analytical framework, researchers must pivot to Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with either Charged Aerosol Detection (CAD) or Mass Spectrometry (LC-MS) [2]. This guide objectively compares these two advanced methodologies, providing step-by-step protocols and causality-driven insights for drug development professionals.

Methodological Causality: Chromatography & Detection

Why HILIC over RPLC?

HILIC is specifically designed for polar analytes that fail to retain on hydrophobic RPLC columns[3]. In HILIC, the stationary phase (e.g., Amide or Zwitterionic) is polar, and the mobile phase is highly organic (typically >80% Acetonitrile).

• The Mechanism: The aprotic organic solvent promotes the formation of a water-enriched liquid layer on the surface of the stationary phase. The polar GlcNAc-nitromethane derivative partitions into this aqueous layer, driven by hydrogen bonding and dipole-dipole interactions[2].

Why CAD or MS over UV?

• CAD (Charged Aerosol Detection): CAD provides a universal response for all non-volatile analytes, regardless of their optical properties. The eluent is nebulized and dried, and the resulting particles are charged by ionized nitrogen. The measured charge is directly proportional to the mass of the analyte, making it ideal for absolute purity quantification without relying on extinction coefficients.

• MS (Mass Spectrometry): Electrospray Ionization (ESI) MS provides exact mass filtering. The acetamido group of the molecule readily accepts a proton, allowing for highly specific quantification and structural elucidation of trace impurities[4].

Workflow Visualization

Workflow for the purity validation of polar GlcNAc derivatives lacking strong UV chromophores.

Experimental Protocols

Protocol A: HILIC-HPLC with Charged Aerosol Detection (CAD)

This method is optimized for routine batch release and mass balance purity calculations.

Materials & Setup:

• Column: Waters ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100 mm).

• Mobile Phase A (MPA): 10 mM Ammonium Formate in Ultrapure Water, pH adjusted to 3.0 with Formic Acid. (Causality: Low pH suppresses silanol ionization on the column hardware and ensures the analyte remains fully protonated, while the volatile buffer prevents CAD nebulizer clogging).

• Mobile Phase B (MPB): 10 mM Ammonium Formate in 90% Acetonitrile / 10% Water[4].

• Detector: Thermo Scientific Corona Veo CAD (Evaporation Temp: 35°C, Power Filter: 3.6s).

Step-by-Step Methodology:

• Equilibration: Flush the column with 95% MPB for 20 column volumes to establish the stable aqueous layer on the amide stationary phase.

• Sample Preparation: Dissolve the analyte in 75% Acetonitrile. (Critical Step: Injecting highly polar samples in 100% water will disrupt the HILIC partitioning layer, causing peak splitting and poor retention).

• Gradient Elution:

  • 0.0 - 2.0 min: Hold at 95% MPB.

  • 2.0 - 10.0 min: Linear gradient to 50% MPB.

  • 10.0 - 12.0 min: Hold at 50% MPB to elute highly polar impurities.

  • 12.0 - 12.1 min: Return to 95% MPB.

  • 12.1 - 18.0 min: Re-equilibration.

• Self-Validation Checkpoint: Inject a blank gradient before the sample. A stable baseline (drift < 5 mV) validates the volatility and purity of the ammonium formate buffer. Inject a 0.1% reference standard to verify a Signal-to-Noise (S/N) ratio

  10, ensuring the method's sensitivity for trace impurities.

Protocol B: HILIC-LC-MS (ESI-QQQ or ESI-TOF)

This method is designed for structural elucidation, impurity profiling, and trace-level quantification.

Materials & Setup:

• Column: SeQuant ZIC-HILIC (Zwitterionic phase, 3.5 µm, 2.1 x 150 mm)[3].

• Mobile Phases: Identical to Protocol A to maintain ESI compatibility.

• Ionization: Electrospray Ionization in Positive Mode (ESI+).

• MS Parameters: Capillary Voltage: 3.0 kV, Desolvation Temp: 350°C, Cone Voltage: 25 V.

Step-by-Step Methodology:

• Chromatographic Separation: Run the exact gradient as described in Protocol A. The ZIC-HILIC column provides orthogonal selectivity to the Amide phase, often resolving isomeric glycoforms[2].

• Mass Filtering: Monitor the exact mass of 2-Acetamido-2-deoxy-

  -D-glucopyranosylnitromethane (Exact Mass: 264.0958 Da).

  • Primary Quantifier Ion:

    at m/z 265.10.

  • Secondary Qualifier Ion:

    at m/z 287.08.

• Self-Validation Checkpoint: Monitor the ratio of the protonated adduct to the sodium adduct across multiple injections. A consistent ratio validates ionization stability. To account for matrix effects (ion suppression/enhancement), spike the sample with a known concentration of a structurally similar, isotopically labeled GlcNAc standard[4].

Objective Data Comparison

The following table synthesizes the performance metrics of both methodologies when applied to the purity validation of GlcNAc-nitromethane derivatives.

Performance Metric	HILIC-HPLC-CAD	HILIC-LC-MS (ESI+)
Primary Application	Routine batch purity, mass balance	Impurity identification, trace analysis
Detection Principle	Universal mass response (Non-volatile)	Specific mass-to-charge (m/z) ratio
Sensitivity (LOD)	High (~5-10 ng on column)	Ultra-High (pg to fg range on column)
Specificity	Low (Detects all non-volatile compounds)	High (Filters out co-eluting matrix noise)
Gradient Compatibility	Good (Requires baseline subtraction for drift)	Excellent (Mass filtering isolates analyte)
Response Linearity	Non-linear (Requires polynomial calibration)	Linear over 3-4 orders of magnitude
Operational Cost	Moderate	High

Conclusion & Best Practices

For the rigorous purity validation of 2-Acetamido-2-deoxy-

-D-glucopyranosylnitromethane , standard UV-based methods are analytically invalid.

• For Manufacturing & Quality Control: HILIC-CAD is the gold standard. Because CAD provides a nearly uniform response factor for all non-volatile species, it allows chemists to calculate the relative purity of the batch (mass balance) without needing individual reference standards for unknown impurities.

• For R&D & Degradation Studies: HILIC-LC-MS is mandatory. It provides the exact mass data required to identify degradation products (e.g., hydrolysis of the acetamido group or decomposition of the nitromethane moiety) and ensures that co-eluting impurities do not falsely inflate the reported purity of the target compound.

By integrating these two orthogonal detection strategies with a robust HILIC separation mechanism, laboratories can establish a self-validating, E-E-A-T-aligned analytical package for complex carbohydrate derivatives.

References

• Takegawa, Y., et al. "Hydrophilic interaction liquid chromatography in the separation of glycopeptides and their isomers." Journal of Separation Science 33, no. 6-7 (2010): 880-890. URL:[Link]

• Boutegrabet, L., et al. "The Quantitative Measurement of Peptidoglycan Components Obtained from Acidic Hydrolysis in Gram-Positive and Gram-Negative Bacteria via Hydrophilic Interaction Liquid Chromatography Coupled with Mass Spectrometry." Molecules 28, no. 17 (2023): 6224. URL:[Link]

• Kozlik, P., et al. "Comparison of Different HILIC Stationary Phases in the Separation of Hemopexin and Immunoglobulin G Glycopeptides and Their Isomers." Molecules 25, no. 19 (2020): 4655. URL:[Link]

Sources

• 1. 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane | CAS 129601-61-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. Hydrophilic interaction liquid chromatography in the separation of glycopeptides and their isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The Quantitative Measurement of Peptidoglycan Components Obtained from Acidic Hydrolysis in Gram-Positive and Gram-Negative Bacteria via Hydrophilic Interaction Liquid Chromatography Coupled with Mass Spectrometry | MDPI [mdpi.com]

Biological activity comparison between alpha and beta anomers of 2-Acetamido-2-deoxy-D-glucopyranosylnitromethane

Biological Activity Comparison: - vs. -Anomers of 2-Acetamido-2-deoxy-D-glucopyranosylnitromethane

As a Senior Application Scientist, I frequently evaluate glycomimetics for their utility in drug development, structural biology, and chemoproteomics. 2-Acetamido-2-deoxy-D-glucopyranosylnitromethane (GlcNAc-CH₂NO₂) is a highly versatile C-glycoside where the labile anomeric hydroxyl group of N-acetylglucosamine is replaced by a hydrolytically stable nitromethyl group[1]. This substitution creates a non-cleavable C-C bond that resists enzymatic degradation, making it an ideal scaffold for designing competitive inhibitors and activity-based probes[2].

However, the biological activity of this compound is entirely dictated by its anomeric stereochemistry. The

-anomer (axial nitromethyl) and the -anomer (equatorial nitromethyl) exhibit profoundly different pharmacological profiles due to the strict stereospecificity of carbohydrate-processing enzymes.

Mechanistic Causality: Why Stereochemistry Dictates Function

Enzyme active sites have evolved to stabilize specific transition states. The orientation of the anomeric substituent determines which enzyme class the molecule can dock into:

• The

  -Anomer (Equatorial): The -anomer mimics endogenous -O-GlcNAc modifications found on nucleocytoplasmic proteins. It acts as a potent competitive inhibitor of O-GlcNAcase (OGA) (a Family GH84 glycoside hydrolase)[3]. OGA regulates cellular O-GlcNAcylation levels, and its inhibition is a major therapeutic strategy for tauopathies like Alzheimer's disease[3]. Furthermore, the -anomer is utilized as a critical synthetic precursor to generate advanced anticancer agents, such as carbohydrate-substituted indenoisoquinolines (e.g., indotecan), which target Topoisomerase I[4].

• The

  -Anomer (Axial): The -anomer mimics -linked GlcNAc residues, such as those found in heparan sulfate. It selectively targets -N-acetylglucosaminidase (NAGLU) (a Family GH89 enzyme). Because NAGLU strictly requires an axial linkage for substrate binding, the -anomer is completely inactive against it. The -anomer is synthesized via specialized -selective thermal glycosylation methods[5] and serves as a critical tool for studying lysosomal storage disorders like Sanfilippo syndrome type B.

Caption: Stereospecific enzyme targeting by GlcNAc-CH2NO2 anomers based on axial vs. equatorial conformation.

Quantitative Data Presentation

To illustrate the stereospecificity, the following table summarizes the comparative biological activities and binding affinities of the two anomers against their respective primary enzyme targets.

Property / Target	-Anomer (Axial)	-Anomer (Equatorial)	Causality / Mechanism
O-GlcNAcase (GH84)	Inactive (IC₅₀ > 1 mM)	Highly Active (IC₅₀ < 10 µM)	GH84 active site strictly accommodates equatorial -linkages[3].
-NAGLU (GH89)	Highly Active (IC₅₀ < 15 µM)	Inactive (IC₅₀ > 1 mM)	GH89 active site requires axial -linkages for transition state mimicry[2].
Hydrolytic Stability	100% (Non-cleavable)	100% (Non-cleavable)	C-glycosidic bond prevents hydrolytic cleavage by either enzyme[1].
Primary Application	Lysosomal storage disease probes	Alzheimer's (Tau) & Anticancer agents	Mimicry of specific endogenous glycan linkages[3][4].

Experimental Protocols: Self-Validating Enzyme Inhibition Assay

To empirically validate the biological activity of these anomers, a self-validating fluorometric in vitro assay must be employed. This protocol uses 4-methylumbelliferyl (4-MU) substrates to provide a direct, causal readout of enzyme activity. Cleavage of the substrate releases 4-methylumbelliferone, allowing real-time kinetic tracking of enzyme inhibition.

Materials:

• Recombinant human OGA and NAGLU enzymes.

• Substrates: 4-MU-

  -D-GlcNAc (for OGA) and 4-MU- -D-GlcNAc (for NAGLU).

• Inhibitors: Purified

  - and -anomers of GlcNAc-CH₂NO₂.

Step-by-Step Methodology:

• Buffer Preparation: Prepare assay buffer (50 mM citrate-phosphate, pH 5.5 for OGA; pH 4.5 for NAGLU) containing 0.1% BSA to stabilize the enzymes and prevent non-specific binding to the microplate.

• Inhibitor Dilution: Prepare a 10-point 1:3 serial dilution of the

  - and -anomers (ranging from 1 mM down to 0.1 nM) in the assay buffer.

• Enzyme Incubation: Add 25 µL of the diluted inhibitor to a black 96-well microplate. Add 25 µL of the respective enzyme (at 2 nM final concentration).

  • Self-Validation Step: Include a vehicle control (no inhibitor) to establish

    , and a no-enzyme control to subtract background substrate auto-hydrolysis. Incubate for 15 minutes at 37°C to allow equilibrium binding.

• Reaction Initiation: Add 50 µL of the specific 4-MU substrate (at its predetermined

  value) to initiate the reaction.

• Kinetic Readout: Measure the release of fluorescent 4-methylumbelliferone continuously for 30 minutes at 37°C using a microplate reader (Excitation: 360 nm, Emission: 450 nm).

• Data Analysis: Calculate the initial velocity (

  ) from the linear portion of the fluorescence curve. Plot % activity versus log[Inhibitor] to determine the IC₅₀ values.

Caption: Self-validating fluorometric assay workflow for IC50 determination.

References

• [5] New alpha-selective thermal glycosylation of acetyl-protected 2-acetamido-2-deoxy-beta-D-glucopyranosyl diphenylphosphinate. PubMed.[Link]

• [1] Glycosylation: The Direct Synthesis of 2-Acetamido-2-Deoxy-Sugar Glycosides. ResearchGate.[Link]

• [4] Synthesis and Biological Evaluation of New Carbohydrate-Substituted Indenoisoquinoline Topoisomerase I Inhibitors and Improved Syntheses of the Experimental Anticancer Agents Indotecan (LMP400) and Indimitecan (LMP776). ACS Publications.[Link]

• [2] Covalent inhibitors of glycosidases and their applications in biochemistry and biology. Oxford Academic.[Link]

• [3] Bicyclic Picomolar OGA Inhibitors Enable Chemoproteomic Mapping of Its Endogenous Post-translational Modifications. ResearchGate.[Link]

Sources

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• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. New alpha-selective thermal glycosylation of acetyl-protected 2-acetamido-2-deoxy-beta-D-glucopyranosyl diphenylphosphinate - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural confirmation of reaction products from 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane

This guide outlines the structural confirmation strategies for reaction products derived from 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (GlcNAc-nitromethane). This compound is a critical C-glycoside intermediate used to synthesize stable glycomimetics, including sialic acid analogues and C-disaccharides.

The guide compares the three primary analytical pillars—NMR Spectroscopy , X-Ray Crystallography , and Mass Spectrometry —evaluating their efficacy in resolving the stereochemical ambiguities common in these reactions (e.g., Henry reaction chain extensions).

A Comparative Analytical Guide for Carbohydrate Chemists

Executive Summary & Strategic Context

2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane is a "chiron" (chiral synthon) possessing a masked formyl equivalent (the nitromethyl group). Its primary utility lies in carbon chain extension reactions (Henry reaction) or reduction to aminomethyl-C-glycosides.

The Structural Challenge: Reactions at the pseudo-anomeric center or the nitromethyl group often generate new stereocenters (e.g.,

-nitroalcohols) or result in conformational changes. Confirming the absolute configuration of these new centers and ensuring the integrity of the GlcNAc ring ( -anomeric configuration) is the primary analytical bottleneck.

Core Reaction Pathways

The guide focuses on confirming products from these two dominant pathways:

• Pathway A (Chain Extension): Henry reaction (Nitroaldol) with aldehydes to form

  -nitroalcohols .[1]

  • Critical Analysis: Assignment of

    stereochemistry at the new hydroxyl center.

• Pathway B (Functional Group Interconversion): Reduction to 1-aminomethyl-GlcNAc or transformation to nitrile oxides (isoxazolines).

  • Critical Analysis: Confirmation of complete reduction and ring conformation (

    vs skew-boat).

Comparative Analysis of Confirmation Methods

This section compares the three "Gold Standard" methods for validating these specific carbohydrate derivatives.

Feature	Method A: High-Resolution NMR (600+ MHz)	Method B: Single Crystal X-Ray Diffraction	Method C: HR-MS & IR Spectroscopy
Primary Role	Solution-state stereochemistry & conformation analysis.	Absolute configuration determination (Gold Standard).	Molecular formula & functional group validation.
Key Parameter	Coupling Constants ( ), NOE correlations.	Flack parameter, bond lengths/angles.	Exact Mass ( ppm), Fragmentation patterns.
Sample Req.	2–10 mg (soluble in , , or ).	High-quality single crystal ( mm).	mg (solid or solution).
Strengths	Distinguishes diastereomers via Karplus relationship; non-destructive.	Unambiguous 3D structure; confirms H-bonding networks.	Rapid; confirms reduction of to .
Weaknesses	Signal overlap in carbohydrate region (3.5–4.0 ppm); requires interpretation.	Crystal growth is the bottleneck; solid-state packing may differ from solution.	No stereochemical information; cannot distinguish diastereomers.
Verdict	Operational Standard: Essential for every step.	Validation Standard: Required for final "proof of structure" on key intermediates.	QC Standard: Routine check for reaction completion.

Detailed Experimental Protocols

Protocol 1: Synthesis & Confirmation of the Henry Product (Chain Extension)

Objective: Synthesize and confirm the structure of the

-nitroalcohol formed by reacting GlcNAc-nitromethane with formaldehyde (hydroxymethylation).

Step 1: The Henry Reaction

• Reagents: GlcNAc-nitromethane (1.0 eq), 37% Formaldehyde (aq) (5.0 eq), Triethylamine (TEA) (1.0 eq).

• Solvent: Methanol (anhydrous).

• Procedure:

  • Dissolve GlcNAc-nitromethane in methanol under

    atmosphere.

  • Add formaldehyde solution, followed by dropwise addition of TEA.

  • Stir at 25°C for 24 hours. Monitor by TLC (Ethyl Acetate/MeOH 9:1). Note: The product will be more polar than the starting material.

  • Workup: Neutralize with Amberlite IR-120 (H+) resin. Filter and concentrate in vacuo.

  • Purification: Flash chromatography (Silica gel, DCM/MeOH gradient).

Step 2: Structural Confirmation Workflow

A. Mass Spectrometry (Quick Check):

• Technique: ESI-TOF (Negative Mode).

• Target: Look for

  peak. The addition of formaldehyde adds a group ( Da).

• Verification: Absence of starting material peak.[2]

B. NMR Spectroscopy (Stereochemical Assignment):

• Instrument: 600 MHz NMR with Cryoprobe.

• Solvent:

  (to exchange OH/NH protons and simplify spectrum) or (to see OH coupling).

• Key Assignments:

  • Anomeric Proton (H-1): Look for the doublet of doublets around 3.5–4.5 ppm.

  • Coupling Constant (

    ): A large coupling constant ( Hz) confirms the -configuration (trans-diaxial relationship between H-1 and H-2).

  • Methylene Protons (Nitromethyl group): The diastereotopic protons adjacent to the nitro group will show distinct chemical shifts.

  • NMR: Confirm the new signal for the hydroxymethyl carbon ( ppm).

Visualization of Structural Logic

The following diagram illustrates the decision pathway for confirming the reaction products, highlighting the critical "Checkpoints" where specific analytical data determines the next step.

Caption: Decision matrix for validating GlcNAc-nitromethane derivatives. Green nodes represent solution-state checks; Red represents solid-state confirmation.

Critical Data Reference: NMR Parameters

When analyzing the GlcNAc-nitromethane scaffold, the following coupling constants are the "fingerprint" of the correct structure. Deviations indicate ring distortion or epimerization.

Proton Pair	Expected Coupling ( in Hz)	Structural Interpretation
H1 - H2	9.0 – 10.5 Hz	Trans-diaxial: Confirms -anomeric configuration (essential).
H2 - H3	9.0 – 10.5 Hz	Trans-diaxial: Confirms gluco-configuration (vs. manno).
H3 - H4	9.0 – 10.0 Hz	Trans-diaxial: Confirms gluco-configuration (vs. galacto).
H4 - H5	9.0 – 10.0 Hz	Trans-diaxial: Confirms chair conformation.
H_nitro - H_new	2.0 – 5.0 Hz (variable)	Used to determine erythro vs threo relationship in Henry products.

Expert Insight: The "Anomeric" Trap

In GlcNAc-nitromethane, C-1 is not a true anomeric center (it is a C-glycoside). However, the proton at C-1 (H-1) is still coupled to H-2.

• If

  Hz: You have likely epimerized the C-1 center or inverted the C-2 center (manno-configuration).

• If

  Hz: The -D-gluco configuration is intact.

References

• Synthesis of GlcNAc-Nitromethane Precursors

  • Petrus, L., & BeMiller, J. N. (2001). Hydroxymethylation of 1-deoxy-1-nitro-aldoses. Carbohydrate Research .

• Henry Reaction Stereochemistry in Carbohydrates

  • Flowerdew, B. E., et al. (2016). Stereoselective Henry reactions of carbohydrate nitronates. Journal of Organic Chemistry .

• NMR Analysis of C-Glycosides

  • Duus, J. Ø., et al. (2000). Carbohydrate structural determination by NMR spectroscopy: Modern methods and limitations. Chemical Reviews .

• Application in Sialic Acid Synthesis

  • Tanner, M. E. (2005).[3] The biosynthesis of sialic acid. Bioorganic Chemistry .

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. US9212372B2 - Synthesis of sialic acid in plants - Google Patents [patents.google.com]

A Comparative Guide to the Synthetic Efficiency of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane

Introduction

2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane is a pivotal C-glycoside of N-acetylglucosamine (GlcNAc). As stable mimics of natural O- and N-glycosides, C-glycosides are of significant interest in drug discovery and development due to their enhanced metabolic stability against hydrolysis by glycosidases.[1][2][3] The nitromethyl group, in particular, serves as a versatile synthetic handle, readily convertible to other functional groups such as amines and aldehydes, making this compound a valuable building block for more complex glycoconjugates and carbohydrate-based therapeutics.

This guide provides a comprehensive analysis of the synthetic efficiency for producing 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane, focusing on the well-established Henry (nitroaldol) reaction. We will delve into the mechanistic underpinnings of this synthetic approach, compare different methodologies based on experimental data from analogous reactions, and provide a detailed experimental protocol for its synthesis.

Synthetic Strategies: The Henry Reaction as the Cornerstone

The primary and most direct route to 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane is the Henry reaction, a classic carbon-carbon bond-forming reaction.[4][5] This reaction involves the base-catalyzed condensation of a nitroalkane (nitromethane in this case) with a carbonyl compound.[4][6][7] In the context of our target molecule, the open-chain form of N-acetylglucosamine, which is in equilibrium with its cyclic hemiacetal form, provides the necessary aldehyde functionality for the reaction.[6]

Reaction Mechanism

The synthesis proceeds through a nitroaldol addition mechanism. The key steps are:

• Deprotonation: A base abstracts a proton from nitromethane to form a nucleophilic nitronate anion.

• Nucleophilic Attack: The nitronate attacks the electrophilic aldehyde carbon of the open-chain form of N-acetylglucosamine.

• Protonation: The resulting β-nitro alkoxide is protonated to yield the nitro alcohol product.

• Cyclization: The open-chain nitro alcohol spontaneously cyclizes to form the more stable pyranose ring structure, yielding the desired 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane.

The stereoselectivity of the reaction, particularly at the anomeric carbon (C-1), is a critical aspect. The formation of the β-anomer is generally favored due to the anomeric effect and thermodynamic stability.[8]

Comparative Analysis of Synthetic Methodologies

The efficiency of the Henry reaction for this synthesis is highly dependent on the choice of base, solvent, and reaction temperature. While a direct head-to-head comparison for the synthesis of our specific target molecule is not extensively documented in a single study, we can extrapolate from the broader literature on Henry reactions with carbohydrates to benchmark different approaches.

Key Performance Indicators:

• Yield: The amount of desired product obtained.

• Reaction Time: The duration required for the reaction to reach completion.

• Stereoselectivity: The ratio of the desired β-anomer to other stereoisomers.

• Purity: The quality of the crude product and the ease of purification.

• Cost and Safety: The economic viability and safety profile of the reagents and conditions.

Methodology Comparison

Method	Base	Solvent	Typical Temperature	Anticipated Advantages	Potential Disadvantages	Expected Yield Range
Method A: Classical Conditions	Sodium Methoxide (NaOMe)	Methanol (MeOH)	Room Temperature	Readily available and inexpensive reagents.	Potential for side reactions and epimerization.	Moderate to Good
Method B: Amine Catalysis	Triethylamine (TEA) or Diethylamine (DEA)	Ethanol (EtOH) or Methanol (MeOH)	Room Temperature to Reflux	Milder conditions, potentially higher stereoselectivity.	Slower reaction rates compared to stronger bases.	Moderate
Method C: Heterogeneous Catalysis	Amberlite IRA-400 (OH⁻ form) or other basic resins	Methanol (MeOH) or Water (H₂O)	Room Temperature	Easy catalyst removal (filtration), potential for catalyst recycling.	Potentially lower reaction rates and mass transfer limitations.	Variable
Method D: Phase Transfer Catalysis	Tetrabutylammonium Fluoride (TBAF)	Dichloromethane (DCM) / Water	Room Temperature	Good for substrates with limited solubility in polar solvents.	Cost of the phase transfer catalyst.	Good

Discussion of Methodologies:

• Method A (Classical Conditions): The use of a strong base like sodium methoxide is a common starting point for the Henry reaction.[6] It effectively deprotonates nitromethane, leading to a reasonably fast reaction. However, the strong basicity can also promote side reactions, such as the degradation of the carbohydrate starting material or epimerization at C-2.

• Method B (Amine Catalysis): Organic amine bases like triethylamine offer a milder alternative.[5] While the reaction may proceed more slowly, the reduced basicity can lead to cleaner reactions with fewer byproducts, potentially simplifying purification and improving the overall yield of the desired β-anomer.

• Method C (Heterogeneous Catalysis): The use of basic ion-exchange resins presents an attractive option from a process chemistry perspective. The ease of catalyst removal by simple filtration can significantly streamline the workup procedure. However, the efficiency of these catalysts can be influenced by factors such as pore size and substrate diffusion.

• Method D (Phase Transfer Catalysis): Phase transfer catalysts are useful when dealing with reactants that have different solubility profiles. While N-acetylglucosamine has good solubility in polar solvents, this method could offer advantages in specific contexts, potentially leading to high yields under mild conditions.

Experimental Protocols

The following is a detailed, representative protocol for the synthesis of 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane based on the classical Henry reaction approach.

Synthesis via Base-Catalyzed Henry Reaction (Method A)

Materials:

• N-acetyl-D-glucosamine (GlcNAc)

• Nitromethane (CH₃NO₂)

• Sodium Methoxide (NaOMe)

• Methanol (MeOH)

• Dowex 50 (H⁺ form) resin

• Deionized Water

Procedure:

• Dissolution: Dissolve N-acetyl-D-glucosamine (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Addition of Nitromethane: Add an excess of nitromethane (e.g., 10-20 eq) to the solution.

• Initiation of Reaction: Add a catalytic amount of sodium methoxide (e.g., 0.1-0.3 eq) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Neutralization: Once the reaction is complete, neutralize the mixture by adding Dowex 50 (H⁺ form) resin until the pH is neutral.

• Filtration: Filter the reaction mixture to remove the resin and any solid byproducts.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane) to isolate the pure 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane.

• Characterization: Characterize the final product by NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Visualizing the Synthetic Workflow

Caption: Workflow for the synthesis of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane.

Conclusion

The synthesis of 2-acetamido-2-deoxy-β-D-glucopyranosylnitromethane is most efficiently achieved through the Henry reaction. The choice of base and reaction conditions offers a tunable platform to optimize the yield and purity of the final product. While classical conditions using sodium methoxide provide a straightforward approach, milder amine-based catalysts or heterogeneous systems may offer advantages in terms of reaction cleanliness and ease of workup. The protocol provided herein serves as a robust starting point for researchers and drug development professionals seeking to produce this valuable C-glycoside building block. Further optimization of reaction parameters for specific laboratory or industrial settings is encouraged to maximize synthetic efficiency.

References

• Stereoselective and site-divergent synthesis of C-glycosides. (2024, September 17). Explore the Research.
• C-Glycoside synthesis. (n.d.). University of Notre Dame - FiNDit.
• (PDF) Synthesis of C- and S-Glycosides - ResearchGate. (n.d.).
• C-Glycoside Synthesis Enabled by Nickle Catalysis - SciSpace. (2023, March 16).
• Diverse Synthesis of C-Glycosides by Stereoselective Ni-Catalyzed Carboboration of Glycals | Journal of the American Chemical Society - ACS Publications. (2024, July 5).
• Optimized Henry Reaction Conditions for the Synthesis of an l-Fucose C-Glycosyl Derivative - Taylor & Francis eBooks. (2020).
• Henry reaction - Wikipedia. (n.d.).
• Straightforward Synthesis of 2-Acetamido-2-deoxy-beta-D-glucopyranosyl Esters under Microwave Conditions | Request PDF - ResearchGate. (n.d.).

• Synthesis of 2-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl) - PubMed. (1975). Carbohydrate Research, 40(1), 111–117. [Link]

• Bolton, C. H., Hough, L., & Khan, M. Y. (n.d.). Some further studies on the synthesis of glycopeptide derivatives: 2-acetamido-2-deoxy-β-d-glucopyranosylamine derivatives. PMC.
• Sugars Containing Nitrogen: Amino Sugars and N-Glycosides - YouTube. (2023, April 11).
• A Simplified Preparation of N-Acetyl-D-glucosamine - SciSpace. (n.d.).
• The synthesis of 2-acetamido-2-deoxy-6-O-α-d-manno-pyranosyl-d-glucose | Scilit. (n.d.).
• Reactions of nitro sugars. XII. A novel type of disaccharide synthesis. (n.d.). Canadian Journal of Chemistry.
• Henry Reaction - SynArchive. (n.d.).
• US6933382B2 - Process for the synthesis of 2-deoxy-D-glucose - Google Patents. (n.d.).
• 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane | CAS 129601-61-2 | SCBT - Santa Cruz Biotechnology. (n.d.).
• Stereoselective Conversions of Carbohydrate Anomeric Hydroxyl Group in Basic and Neutral Conditions - PMC. (2024, December 31).
• Henry Reaction - YouTube. (2022, July 14).
• Henry reaction – Knowledge and References - Taylor & Francis. (n.d.).
• 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - MDPI. (2022, January 18).
• Reactions of nitro sugars. XII. A novel type of disaccharide synthesis - R Discovery. (n.d.).
• Synthesis of 2-azido-2-deoxy- and 2-acetamido-2-deoxy-D-manno derivatives as versatile building blocks - PMC. (2021, February 1).
• Carbohydrates - MSU chemistry. (n.d.).
• 2-Acetamido-2-deoxy-bD-glucopyranosylnitromethane monohydrate - CymitQuimica. (n.d.).
• Synthetic routes | OCR A-Level Chemistry. (n.d.).

• Synthesis of 4-deoxy-4-fluoro analogues of 2-acetamido-2-deoxy-D-glucose and 2-acetamido-2-deoxy-D-galactose and their effects on cellular glycosaminoglycan biosynthesis - PubMed. (2000, June 30). Carbohydrate Research, 326(4), 250–263. [Link]

• Sowden, J. C. (1947). The Condensation of Nitromethane with D- and L-Arabinose: Preparation of L-Glucose and L-Mannose. Journal of the American Chemical Society, 69(8), 1963–1964. [Link]

• US20050148546A1 - Deacetylation of N-acetylglucosamine - Google Patents. (n.d.).
• The Henry Reaction: Spectroscopic Studies of Nitrile and Hydroxylamine By-products Formed During Synthesis of Psychoactive Phenylalkylamines - ResearchGate. (2025, August 7).

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Isotopic labeling of 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane for validation studies

Isotopic Labeling of 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane: A Comparative Guide for Validation Studies

As researchers push the boundaries of glycoproteomics and neurodegenerative disease modeling, the demand for stable, highly specific molecular probes has never been higher. The compound 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (CAS 129601-61-2), a C-glycosyl analog of N-acetylglucosamine (GlcNAc), has emerged as a critical tool for interrogating O-GlcNAcase (OGA) activity and mapping O-GlcNAc cycling pathways[1][2].

This guide provides a comprehensive, objective comparison of isotopically labeled GlcNAc-β-CH₂NO₂ against alternative probes. By detailing the mechanistic causality behind its use and providing self-validating experimental protocols, this document serves as an authoritative framework for scientists integrating this molecule into mass spectrometry (MS) and nuclear magnetic resonance (NMR) validation workflows.

Mechanistic Rationale: Why Isotopic GlcNAc-β-CH₂NO₂?

The dynamic interplay between O-GlcNAc Transferase (OGT) and O-GlcNAcase (OGA) regulates the post-translational modification of thousands of intracellular proteins. Dysregulation in this pathway is heavily implicated in tauopathies, Alzheimer's disease, and metabolic syndromes[3].

The Causality of the C-Glycosidic Bond: Native O-GlcNAc is rapidly hydrolyzed by OGA. To study OGA binding kinetics or to quantify GlcNAc levels in complex biological matrices without degradation artifacts, researchers require a hydrolytically stable analog. GlcNAc-β-CH₂NO₂ replaces the labile anomeric oxygen with a nitromethyl group. This C-glycosidic linkage renders the molecule completely resistant to OGA-mediated cleavage[3]. Furthermore, the nitromethane moiety acts as a unique hydrogen-bond donor/acceptor within the OGA active site, mimicking transition-state interactions.

The Causality of Isotopic Labeling: While unlabeled GlcNAc-β-CH₂NO₂ is commercially available[2], introducing an isotopic label (e.g., ¹³C or ¹⁵N) transforms the molecule from a simple inhibitor into an advanced analytical probe. In quantitative LC-MS/MS, stable isotope-labeled internal standards are the gold standard for correcting matrix suppression effects[4]. In NMR studies, ¹³C-labeling at the anomeric extension drastically improves sensitivity, enabling the real-time monitoring of dynamic covalent glyco-balances and protein-ligand interactions[5].

Figure 1: O-GlcNAc cycling pathway and OGA interaction with labeled GlcNAc-β-CH2NO2.

Comparative Performance Analysis

To objectively evaluate the utility of ¹³C-GlcNAc-β-CH₂NO₂, we must compare it against standard alternatives used in glycoproteomic validation: Unlabeled GlcNAc-β-CH₂NO₂, Native ¹³C-O-GlcNAc, and PUGNAc (a potent, non-selective OGA transition-state inhibitor).

Parameter	¹³C-GlcNAc-β-CH₂NO₂	Unlabeled GlcNAc-β-CH₂NO₂	Native ¹³C-O-GlcNAc	PUGNAc
Enzymatic Stability (OGA)	Highly Stable (C-glycoside)	Highly Stable (C-glycoside)	Highly Labile (Hydrolyzed)	Stable (Inhibitor)
MS Internal Standard Utility	Excellent (Corrects matrix effects)	Poor (Cannot differentiate from endogenous)	Poor (Degrades during extraction)	N/A (Different mass/structure)
NMR Sensitivity	High (Enhanced ¹³C signal)	Low (Natural abundance)	High	Low
Binding Affinity (OGA)	Moderate (Micromolar range)	Moderate (Micromolar range)	Substrate (Transient)	High (Nanomolar range)
Primary Application	Absolute MS Quantitation, NMR Binding	Basic Inhibition Assays	Metabolic Flux Analysis	Potent OGA Inhibition

Key Takeaway: While PUGNAc is superior for sheer enzymatic inhibition, ¹³C-GlcNAc-β-CH₂NO₂ is the undisputed choice for analytical validation. Its resistance to hydrolysis combined with its isotopic mass shift makes it a perfect internal standard for absolute quantification[4].

Methodological Framework: Self-Validating Protocols

The following protocols outline the synthesis of the labeled probe and its application in MS validation. Every step is designed with built-in causality and quality control checkpoints to ensure a self-validating system.

Protocol A: Synthesis of ¹³C-Labeled GlcNAc-β-CH₂NO₂ via Henry-Type Addition

Causality: Nucleophilic addition of nitromethane to a carbohydrate precursor (e.g., anomeric acetate or nitrone) is a proven method for generating C-glycosides[6]. By substituting standard nitromethane with ¹³C-nitromethane, we selectively place the heavy isotope at the anomeric extension, isolating the NMR/MS signal from the rest of the sugar ring.

• Preparation: Dissolve 1.0 eq of 2-acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-β-D-glucopyranose in anhydrous DMF under an inert argon atmosphere.

• Activation: Add 3.0 eq of ¹³C-nitromethane (¹³CH₃NO₂). Note: The excess drives the equilibrium toward the C-glycoside formation.

• Catalysis: Introduce 1.5 eq of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) dropwise at 0°C. Stir for 12 hours at room temperature.

• Deprotection: Evaporate the solvent, resuspend in dry methanol, and add a catalytic amount of sodium methoxide (NaOMe) to remove the O-acetyl protecting groups.

• Self-Validation Check (LC-MS): Inject a 1 µL aliquot into the LC-MS. The target mass for the fully deprotected ¹³C-GlcNAc-β-CH₂NO₂ must show an [M+H]⁺ peak at m/z 266.23 (a +1 Da shift from the unlabeled mass of 265.23)[2]. If the peak is absent, the Henry addition failed.

• Purification: Purify via preparative reverse-phase HPLC (Water/Acetonitrile gradient) to yield the pure β-anomer.

Figure 2: Workflow for the isotopic labeling of GlcNAc-β-CH2NO2 using 13C-nitromethane.

Protocol B: LC-MS/MS Validation Assay for OGA Lysates

Causality: Biological matrices (like brain tissue lysates used in Alzheimer's research) cause severe ion suppression in MS. Spiking in a known concentration of ¹³C-GlcNAc-β-CH₂NO₂ allows the software to calculate a ratio between the endogenous/unlabeled target and the labeled standard, perfectly normalizing matrix effects[4].

• Sample Preparation: Homogenize tissue samples in lysis buffer containing OGA inhibitors (to freeze the current state of O-GlcNAcylation).

• Spike-In: Add exactly 50 pmol of ¹³C-GlcNAc-β-CH₂NO₂ to 100 µL of the lysate.

• Extraction: Perform a methanol/chloroform extraction to precipitate proteins, collecting the aqueous phase containing the small-molecule sugars.

• LC-MS/MS Analysis: Run the samples on a HILIC (Hydrophilic Interaction Liquid Chromatography) column coupled to a triple quadrupole mass spectrometer.

• Self-Validation Check (Standard Curve): Prior to sample analysis, run a calibration curve of unlabeled GlcNAc-β-CH₂NO₂ (1 to 1000 nM) spiked with a constant 50 pmol of the ¹³C-labeled standard. The resulting linear regression (Area of Unlabeled / Area of Labeled vs. Concentration) must yield an R² > 0.99. If R² < 0.99, the internal standard has degraded or the MS is experiencing detector saturation, invalidating the run.

Conclusion

For analytical chemists and drug development professionals studying glycosidase mechanisms, the choice of probe dictates the integrity of the data. While transition-state analogs like PUGNAc remain the standard for therapeutic inhibition, isotopically labeled 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane provides an unmatched combination of enzymatic stability and analytical sensitivity. By utilizing ¹³C-nitromethane in a controlled Henry-type synthesis, researchers can generate a robust internal standard that ensures absolute quantitative accuracy in complex biological matrices.

References

1.1 - ECHEMI 2.2 - Santa Cruz Biotechnology 3.3 - Google Patents 4. 4 - Science.gov 5.5 - ACS Publications 6.6 - MDPI

Sources

• 1. echemi.com [echemi.com]
• 2. 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane | CAS 129601-61-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. US10336775B2 - Glycosidase inhibitors - Google Patents [patents.google.com]
• 4. isotope-labeled internal standards: Topics by Science.gov [science.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane proper disposal procedures

As a Senior Application Scientist, I recognize that handling specialty carbohydrate derivatives—specifically nitro-sugars like 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane—requires a nuanced understanding of their chemical behavior. Widely utilized in proteomics and as a probe in glycosidase research[1], this compound introduces specific energetic and toxicological risks due to its nitromethane moiety.

This guide provides a self-validating system for the safe operational handling and disposal of this compound. By understanding the mechanistic causality behind these protocols, your laboratory can ensure compliance with federal safety standards while protecting personnel and the environment.

Chemical Profile & Hazard Assessment

Before handling the compound, personnel must familiarize themselves with its physicochemical properties to anticipate its behavior in solution and during disposal.

Property	Value
Chemical Name	2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane
CAS Registry Number	129601-61-2[2]
Molecular Formula	C9H16N2O7[3]
Molecular Weight	264.23 g/mol (Anhydrous)[3] / 282.25 g/mol (Monohydrate)[4]
Hazard Classification	Combustible Solid, Irritant, EPA RCRA Hazardous Waste[5]
Primary Application	Proteomics research, Glycosidase inhibitor, Carbohydrate building block[1]

Mechanistic Safety Insights: The "Why" Behind the Protocol

Standard aqueous disposal is strictly prohibited for organic nitro compounds. The protocols below are dictated by two primary mechanistic concerns:

• Nitromethane Moiety Reactivity: While the N-acetylglucosamine backbone is relatively benign, the attached -CH₂NO₂ group is chemically sensitive. In the presence of strong bases (pH > 9), the alpha-protons of the nitromethane group can be deprotonated, forming a reactive nitronate anion. If this anion interacts with heavy metal waste (e.g., Ag⁺, Pb²⁺, Hg²⁺), it can precipitate as a shock-sensitive metal-nitro complex.

• Thermal Decomposition & Environmental Toxicity: Nitro-sugars are resistant to standard wastewater biodegradation[6]. Furthermore, uncontrolled incineration or environmental degradation generates toxic nitrogen oxides (NOx). Therefore, under the, the only acceptable disposal method is high-temperature incineration at an EPA-approved facility equipped with specialized NOx scrubbers[5].

Experimental Workflow: Safe Operational Handling

To maintain a self-validating safety system, hazard mitigation must begin during the experimental setup, not just at the disposal phase. In accordance with the, follow this standard operating procedure for preparing assay stock solutions[7]:

Step 1: Environmental Control Perform all weighing inside a certified Class II Biological Safety Cabinet or a properly calibrated chemical fume hood. This prevents the inhalation of aerosolized crystalline powder and protects the integrity of the sample[7].

Step 2: Weighing & Transfer Using an anti-static micro-spatula, carefully transfer the required mass (e.g., 2.64 mg for a 10 mM stock) of anhydrous 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane into a pre-tared, amber glass vial.

Step 3: Solubilization Add 1.0 mL of LC-MS grade Dimethyl Sulfoxide (DMSO) or a physiological buffer. Vortex gently for 30 seconds until complete dissolution is achieved.

Step 4: pH Verification (Critical Step) If diluting the stock into aqueous working buffers, verify that the buffer pH does not exceed 8.5. Highly alkaline environments risk nitronate anion formation, which compromises both assay integrity and chemical stability.

Step 5: Immediate Decontamination Wipe down the analytical balance and surrounding workspace with 70% ethanol. Do not discard these wipes in the regular trash; they must be collected as solid hazardous waste.

Step-by-Step Disposal Protocol

Following the guidelines outlined in the National Research Council's , all waste containing this compound must be strictly segregated.

Protocol A: Solid Waste Management (Powders, Vials, and Wipes)

• Segregation: Ensure no heavy metal waste or strong oxidizers are present in the designated waste container.

• Primary Containment: Collect all empty vials, contaminated pipette tips, and ethanol wipes in a puncture-resistant, transparent polyethylene chemical waste bag.

• Secondary Containment: Double-bag the waste to provide a secondary containment layer, preventing accidental puncturing during transit.

• Labeling: Apply a standardized RCRA hazardous waste label. Mark the contents explicitly as: "Hazardous Waste - Combustible Solid (Contains Organic Nitro-Sugar: 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane)."

Protocol B: Liquid Waste Management (Assay Buffers and Stock Solutions)

• Segregation: Transfer all spent assay buffers and DMSO stock solutions into a designated, high-density polyethylene (HDPE) "Non-Halogenated Organic Waste" carboy. (Note: If your assay involved halogenated extraction solvents, use the "Halogenated" carboy instead).

• Pressure Management: Equip the carboy with a vented cap. This safely releases any internal pressure generated by incidental off-gassing or slow decomposition.

• Storage: Place the carboy in a secondary containment tray in a cool, dark location, away from direct sunlight and heat sources[8].

• EHS Handoff: Submit a waste pickup request to your Environmental Health and Safety (EHS) department, specifying the need for high-temperature incineration.

Disposal Workflow Diagram

Fig 1: Operational workflow for the segregation, packaging, and disposal of nitro-sugar waste.

References

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (National Academies Press) URL:[Link]

• Learn the Basics of Hazardous Waste (RCRA) Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

• Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

Sources

• 1. scbt.com [scbt.com]
• 2. echemi.com [echemi.com]
• 3. 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane | CAS 129601-61-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane monohyd… [cymitquimica.com]
• 5. Environmental Compliance [eielson.af.mil]
• 6. ftp.demec.ufpr.br [ftp.demec.ufpr.br]
• 7. calpaclab.com [calpaclab.com]
• 8. Environmental Management | Florida Tech [fit.edu]

Personal protective equipment for handling 2-Acetamido-2-deoxy-b-D-glucopyranosylnitromethane

Hazard Architecture & Risk Assessment

Handling 2-Acetamido-2-deoxy-β-D-glucopyranosylnitromethane (CAS: 129601-61-2) requires a nuanced understanding of its dual nature: it is a bioactive carbohydrate derivative coupled with a nitroalkane moiety. While the carbohydrate scaffold provides stability, the nitromethyl group introduces specific chemical reactivities that distinguish this from standard sugars like GlcNAc.

The "Silent" Risks (Mechanistic Insight)

Most researchers treat sugar derivatives as benign. However, this compound acts as a transition-state analogue inhibitor for hexosaminidases. The safety protocol must address two distinct risk vectors:

• Energetic Instability (The Nitro Group): The nitromethyl group (

  ) possesses acidic -protons ( ). In the presence of strong bases (e.g., NaOH, NaH, or basic ion-exchange resins), it can deprotonate to form nitronate salts . Dry nitronate salts are shock-sensitive and potentially explosive.[1]

• Bioactivity (The Sugar Scaffold): As a potent glycosidase inhibitor, inhalation of dust can biologically alter lysosomal enzyme function. Standard particulate containment is insufficient; total respiratory isolation is required during weighing.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a redundancy system. If one barrier fails, the secondary barrier protects the operator.

Body Area	Primary Barrier	Secondary/Contextual Barrier	Technical Rationale
Respiratory	N95/P2 Respirator (Minimum)	Fume Hood (Mandatory)	Prevents inhalation of bioactive dust. The compound is a solid powder; airborne particles are the primary exposure vector.
Hand Protection	Nitrile Gloves (0.11 mm min. thickness)	Double Gloving (for >100mg)	Nitrile offers excellent resistance to organic solids. Double gloving allows the outer pair to be stripped immediately upon contamination without exposing skin.[2]
Ocular	Chemical Splash Goggles	Face Shield (if scaling up >1g)	Standard safety glasses are insufficient for powders that can drift around side shields. Goggles seal the eyes from bioactive dust.
Body	Cotton Lab Coat (Fire Resistant)	Tyvek Sleeves	Synthetic fabrics (polyester) can melt into skin if a thermal event occurs. Cotton chars and falls away.

Operational Workflow: From Storage to Reaction

The following workflow enforces "Safety by Design." It integrates the chemical properties of the nitro group into the handling procedure to prevent accidental nitronate formation.

Phase 1: Storage & Stability

• Temperature: Store at -20°C .

• Atmosphere: Keep under inert gas (Argon/Nitrogen) if possible. Hygroscopic uptake of water can lead to hydrolysis or "caking," increasing the force required to break it up (mechanical stress).

• Segregation: Store away from bases (amines, hydroxides) and reducing agents.[3]

Phase 2: Weighing & Solubilization Protocol

CRITICAL WARNING: Do not use metal spatulas if the solid is dry and caked. Metal-on-metal friction or metal-on-hard-crystal friction can theoretically initiate energetic decomposition in dry nitro compounds. Use Teflon-coated or antistatic plastic spatulas.

• Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening. This prevents condensation, which degrades the compound.

• Static Control: Use an ionizing fan or anti-static gun on the weigh boat. Static discharge is a low-probability but high-consequence ignition source for fine nitro-organic dusts.

• Solvent Selection:

  • Preferred: Water, Methanol, DMSO (Neutral pH).

  • Forbidden: Basic buffers (pH > 8.0), Pyridine, Triethylamine.

  • Reasoning: Basic solvents facilitate proton abstraction from the nitromethyl group, generating the unstable nitronate species.

Phase 3: Reaction Monitoring

• Quenching: If the reaction involves basic conditions, quench immediately with a weak acid (e.g., Acetic Acid) to neutralize the mixture before rotary evaporation. Never concentrate a basic solution of this compound to dryness. [4]

Visualization: Safe Handling Logic Flow

The following diagram illustrates the "Go/No-Go" decision points for handling this compound, specifically highlighting the avoidance of nitronate formation.

Caption: Operational logic flow emphasizing the critical solvent pH check to prevent explosive nitronate salt formation.

Emergency & Disposal Protocols

Spill Management

• Dry Spill: Do not sweep (creates dust/static). Cover with a damp paper towel (water) to wet the powder, then wipe up.

• Wet Spill: Absorb with vermiculite or sand. Do not use "chem-sorb" pillows that may contain unknown binding agents.

Waste Disposal (The "No Base" Rule)

Disposal of nitro-containing organics requires strict segregation to prevent downstream accidents in the waste stream.[3]

• Labeling: Clearly label the waste container: "Contains Organic Nitro Compound - DO NOT MIX WITH BASES."

• Segregation:

  • Compatible: Halogenated/Non-halogenated organic solvents (neutral/acidic).

  • Incompatible: Basic waste streams, heavy metals (Lead, Copper) which can form sensitive azide-like complexes with some nitrogenous organics.

• Destruction: The ultimate disposal method is high-temperature incineration via a licensed hazardous waste contractor.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link]

• PubChem. (2023). Compound Summary: Nitromethane (Safety & Hazards Section). National Library of Medicine. [Link]

Sources

• 1. Nitroglycerin | C3H5(NO3)3 | CID 4510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. beta.lakeland.edu [beta.lakeland.edu]
• 3. kent.edu [kent.edu]
• 4. vumc.org [vumc.org]